2-(Trifluoromethyl)-3-ethoxydodecafluorohexane

• CAS: 297730-93-9

Core Science & Biosynthesis

An In-depth Technical Guide to 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane (CAS 297730-93-9)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane, a highly fluorinated organic compound with the CAS number 297730-93-9. This document collates available data on its physicochemical properties, potential applications, and safety and handling. It also presents detailed, illustrative experimental protocols for its use in cutting-edge research areas and discusses its general biological activity.

Core Compound Information

2-(Trifluoromethyl)-3-ethoxydodecafluorohexane is a hydrofluoroether (HFE) marketed under trade names such as Novec™ 7500.[1][2] Its structure, characterized by a dodecafluorohexane backbone with a trifluoromethyl and an ethoxy group, imparts unique properties including high thermal stability, low surface tension, and excellent dielectric strength.[3]

Synonyms: 3-Ethoxyperfluoro(2-methylhexane), Ethyl 1,1,2,3,3,4,4,5,5,6,6,6-dodecafluoro-2-(trifluoromethyl)hexyl ether, HFE-7500[1][4]

Physicochemical Properties

The following table summarizes the key quantitative data for 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane.

Property	Value	Units
Molecular Formula	C9H5F15O	-
Molecular Weight	414.11	g/mol
Melting Point	-100	°C
Boiling Point	130	°C
Density	1.61	g/cm³
Vapor Pressure	14	mmHg at 25°C
Flash Point	36.1	°C
Refractive Index	1.287	-
Solubility	Soluble in chloroform, slightly soluble in methanol	-

[Data sourced from multiple chemical suppliers and databases.][1][5]

Synthesis

A plausible synthetic approach for this compound is the alkylation of a perfluorinated alkoxide. This method involves the reaction of a perfluorinated ketone or acyl fluoride with an anhydrous source of fluoride ions in a polar, aprotic solvent to generate a perfluorinated alkoxide. This intermediate is then reacted with an alkylating agent, such as an ethyl sulfate or ethyl halide, to yield the desired hydrofluoroether.

Applications and Experimental Protocols

2-(Trifluoromethyl)-3-ethoxydodecafluorohexane's unique properties make it suitable for a range of specialized applications. Below are detailed experimental protocols for two such applications.

Temperature-Sensitive Protein Expression in Protocells

This compound, under the name HFE-7500, has been utilized as the oil phase in the creation of water-in-oil emulsion droplets for studying temperature-sensitive protein expression in protocells. The high gas permeability of the fluorinated oil is crucial for supplying the encapsulated cell-free expression system with oxygen.

Experimental Protocol: Formation of Protocells for Temperature-Sensitive Protein Expression

1. Preparation of the Aqueous Phase (Cell-Free Protein Synthesis Mix):

• Prepare a cell-free protein synthesis (CFPS) master mix. A commercial kit such as the PURExpress® In Vitro Protein Synthesis Kit is suitable.
• To the master mix, add the DNA template encoding the protein of interest under the control of a temperature-sensitive RNA thermometer. For example, a plasmid containing a gene for a fluorescent protein (e.g., GFP or RFP) downstream of an RNA thermometer sequence.
• The final concentration of the DNA template should be optimized, typically in the range of 10-20 nM.
• Keep the aqueous phase on ice until use.

2. Preparation of the Oil Phase:

• Prepare a solution of a biocompatible surfactant in 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane. A common choice is a fluorinated surfactant such as a perfluoropolyether-polyethylene glycol (PFPE-PEG) block copolymer at a concentration of 1-2% (w/w).
• Vortex the mixture vigorously to ensure the surfactant is fully dissolved.

3. Generation of Water-in-Oil Emulsion Droplets (Protocells):

• Droplets can be generated using a microfluidic device. A simple T-junction or flow-focusing geometry is effective.
• Pump the aqueous phase and the oil phase into the microfluidic device at controlled flow rates. The relative flow rates will determine the size of the droplets.
• Collect the resulting emulsion in a microcentrifuge tube.

4. Incubation and Protein Expression:

• Incubate the emulsion at different temperatures to trigger protein expression. The activation temperature will be determined by the specific RNA thermometer used.
• For example, incubate samples at a permissive temperature (e.g., 37°C) and a non-permissive temperature (e.g., 30°C).

5. Analysis of Protein Expression:

• Visualize the droplets using a fluorescence microscope.
• Quantify the fluorescence intensity of individual droplets using image analysis software (e.g., ImageJ) to determine the level of protein expression.

Use in Light Dispersion Studies with Inorganic Nanoparticles

The low viscosity and optical transparency of 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane make it a potentially suitable medium for dispersing inorganic nanoparticles for light scattering studies, such as Dynamic Light Scattering (DLS). DLS is used to determine the size distribution of small particles in suspension.

Experimental Protocol: Dynamic Light Scattering (DLS) of Nanoparticles

1. Sample Preparation:

• Disperse the inorganic nanoparticles of interest in 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane.
• The concentration of the nanoparticles should be low enough to avoid multiple scattering effects, typically in the range of 0.001% to 0.1% (w/v).
• To ensure a monodisperse suspension, sonicate the sample for a few minutes.
• Filter the suspension through a syringe filter (e.g., 0.22 µm) directly into a clean DLS cuvette to remove any dust or large aggregates.

2. DLS Measurement:

• Place the cuvette in the DLS instrument.
• Allow the sample to equilibrate to the desired temperature.
• Set the measurement parameters, including the scattering angle (commonly 90° or 173°), laser wavelength, and the viscosity and refractive index of 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane at the measurement temperature.
• Perform the measurement. The instrument will record the fluctuations in the intensity of the scattered light over time.

3. Data Analysis:

• The instrument's software will calculate the autocorrelation function of the scattered light intensity fluctuations.
• From the autocorrelation function, the diffusion coefficient of the particles is determined.
• The Stokes-Einstein equation is then used to calculate the hydrodynamic diameter of the nanoparticles.
• The software will provide a particle size distribution histogram or curve.

Biological Activity and Signaling Pathways

Hydrofluoroethers like 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane are generally characterized by low toxicity.[6] They are not classified as hazardous according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). However, as with any chemical, appropriate safety precautions should be taken.

There is currently no specific information in the scientific literature that links 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane to any particular biological signaling pathway. The high chemical and thermal stability of this compound suggests that it is relatively inert biologically.

However, it is important to consider the broader context of fluorinated compounds. Some per- and polyfluoroalkyl substances (PFAS) have been shown to be persistent in the environment and can bioaccumulate. While hydrofluoroethers have a different environmental and toxicological profile, the following diagram illustrates a generalized and hypothetical interaction of a persistent fluorinated compound with a cell. It is crucial to note that this is a conceptual representation and does not specifically describe the action of 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane.

Safety and Handling

2-(Trifluoromethyl)-3-ethoxydodecafluorohexane is a non-flammable liquid with low acute toxicity. However, it is recommended to handle it in a well-ventilated area and to wear appropriate personal protective equipment (PPE), including safety glasses and gloves. Avoid direct contact with skin and eyes. For detailed safety information, refer to the manufacturer's Safety Data Sheet (SDS).

Conclusion

2-(Trifluoromethyl)-3-ethoxydodecafluorohexane is a specialized hydrofluoroether with a unique combination of properties that make it valuable in several advanced technological and research applications. Its thermal stability, low viscosity, and optical clarity are particularly advantageous. While detailed information on its synthesis and specific biological interactions is limited in publicly accessible literature, the existing data and its use in applications such as protocell research highlight its potential for enabling new scientific discoveries. As with all chemical compounds, it should be handled with care and in accordance with established safety protocols.

References

• 1. Hydrofluoroethers (HFEs): A History of Synthesis [ouci.dntb.gov.ua]
• 2. chemblogger.com [chemblogger.com]
• 3. 3-Ethoxyperfluoro(2-methylhexane) | C9H5F15O | CID 2782436 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. CAS 297730-93-9: 3-Ethoxy-1,1,1,2,3,4,4,5,5,6,6,6-dodecafl… [cymitquimica.com]
• 5. US5750797A - Process for the production of hydrofluoroethers - Google Patents [patents.google.com]
• 6. scbt.com [scbt.com]

Novec 7500: A Comprehensive Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed examination of the properties of 3M™ Novec™ 7500 Engineered Fluid. The information is curated for researchers, scientists, and professionals in drug development who require a thorough understanding of this fluid for their applications. Novec 7500, a hydrofluoroether, is recognized for its unique combination of thermal management capabilities, environmental benefits, and material compatibility.[1][2]

Core Properties of Novec 7500

Novec 7500 is a non-flammable, colorless fluid with a wide liquid range, making it suitable for a variety of applications, including heat transfer in the pharmaceutical and electronics industries.[1][2][3][4][5] It is chemically and thermally stable, has low toxicity, and is compatible with a broad range of materials, including many plastics and elastomers.[1][2][4] A significant advantage of Novec 7500 is its favorable environmental profile, characterized by zero ozone depletion potential and a low global warming potential.[2][4][6]

It is important to note that 3M has announced plans to phase out the production of Novec products, including Novec 7500, by the end of 2025.[2]

General and Physical Properties

Below is a summary of the key physical and general properties of Novec 7500. These properties are crucial for applications in heat transfer and solvent deposition.

Property	Value	Notes
Chemical Name	3-ethoxy-1,1,1,2,3,4,4,5,5,6,6,6-dodecafluoro-2-(trifluoromethyl)-hexane
CAS Number	297730-93-9	[7]
Appearance	Colorless Liquid	[8][9]
Odor	Odorless	[8][9]
Molecular Weight	414 g/mol	[6][7]
Boiling Point	128 °C (262 °F) at 1 atm	[4][5][6]
Pour Point	-100 °C (-148 °F)	[4][5][6]
Liquid Density	1.614 g/cm³ at 25°C	[4][5][6][10]
Vapor Pressure	2.1 kPa at 25°C	[8][11]
Viscosity (kinematic)	0.77 cSt at 25°C	[6][11]
Surface Tension	16.2 dynes/cm at 25°C	[6][7]
Specific Heat	1.2 J/g°C at 25°C
Thermal Conductivity	0.069 W/m·K at 25°C	[6]
Dielectric Strength	>25 kV (0.1 in gap)	[4][5]
Water Solubility	<1 ppm	[6]
Solubility in Water	21.3 ppb at 23 °C	[11]
Partition Coefficient (n-octanol/water)	5.75	[11]
Autoignition Temperature	375 °C	[11]

Environmental Properties

The environmental characteristics of Novec 7500 are a key aspect of its utility, offering an alternative to substances with higher environmental impact.

Property	Value	Notes
Ozone Depletion Potential (ODP)	0	[2][4][6]
Global Warming Potential (GWP)	320 (100-year ITH, IPCC 2007)	[4][12]
Atmospheric Lifetime	2.2 years	[6]
Volatile Organic Compound (VOC)	Exempt (U.S. EPA)	[2][4][6]

Toxicological Properties

Novec 7500 exhibits a low toxicity profile, making it a safer option in various applications.

Property	Result	Notes
Acute Oral Toxicity (Rat)	LD50 > 2000 mg/kg
Acute Inhalation Toxicity (Rat)	4-hr LC50 > 10,000 ppm	[6]
Dermal Irritation (Rabbit)	Non-irritating	[6]
Eye Irritation (Rabbit)	Minimally irritating	[6]
Skin Sensitization (Guinea Pig)	Negative	[6]
Mutagenicity (Ames Test)	Negative	[6]
28-Day Oral Toxicity (Rat)	NOAEL 1000 mg/kg/day	[6]

Experimental Protocols

The following sections provide an overview of the methodologies used to determine the key properties of Novec 7500, based on established ASTM and OECD guidelines.

Physical Property Determination

Boiling Point (ASTM D1120): This method determines the equilibrium boiling point of engine coolants, which can be adapted for other liquids.[3][13][14][15][16][17] A sample is boiled under atmospheric pressure, and the temperature of the liquid, corrected for barometric pressure, is recorded as the boiling point.[13][14][16][17] The apparatus typically consists of a round-bottom flask, a condenser, and a calibrated temperature measuring device.[13][14][16][17]

Density (ASTM D4052): This standard test method measures the density and relative density of liquids using a digital density meter.[6][9][18][19] A small volume of the liquid is introduced into an oscillating U-tube.[6][19] The instrument measures the change in the oscillation frequency of the tube caused by the sample, which is then used to calculate the density.[6][19]

Viscosity (ASTM D2162): This practice is used for the basic calibration of master viscometers and viscosity oil standards, which are then used to calibrate routine viscometers for measuring kinematic viscosity.[2][10][12][20][21] The method involves a "step-up" procedure starting with the primary standard of pure water to calibrate master viscometers, which are subsequently used to determine the viscosity of oil standards.[12][20]

Pour Point (ISO 3016): This method determines the lowest temperature at which a petroleum product will continue to flow when cooled under specified conditions.[22][23][24][25] The sample is cooled at a controlled rate and examined for flow characteristics at 3°C intervals.[23][25] The pour point is recorded as the lowest temperature at which movement of the sample is observed.[25]

Autoignition Temperature (ASTM E659): This test method determines the hot- and cool-flame autoignition temperatures of a liquid chemical in air at atmospheric pressure in a uniformly heated vessel.[1][26][27] A small, metered sample is injected into a preheated flask, and the temperature at which ignition occurs without an external spark or flame is recorded as the autoignition temperature.[28][29]

Toxicological and Environmental Testing

Acute Oral Toxicity (OECD 423 - Acute Toxic Class Method): This stepwise procedure uses a small number of animals (usually rodents) to classify a substance into a toxicity category based on mortality and moribund status.[11][30][31][32] The test involves dosing a single sex (typically females) with a fixed dose and observing the outcome to determine the next dose level.[30][32]

Dermal Irritation/Corrosion (OECD 404): This test evaluates the potential of a substance to cause skin irritation or corrosion.[4][5][7][33][34] A single dose of the test substance is applied to the skin of a laboratory animal (typically a rabbit) and the resulting skin reactions, such as erythema and edema, are observed and scored over a period of time.[3][4][5][34]

Eye Irritation/Corrosion (OECD 405): This guideline is used to assess the potential of a substance to cause eye irritation or damage.[35][36][37][38] A single dose of the substance is applied to the eye of an animal (usually a rabbit), and the effects on the cornea, iris, and conjunctiva are observed and scored at specific intervals.[35][36][37][38][39]

Skin Sensitization (OECD 406): This test determines if a substance can cause an allergic skin reaction.[40][41][42] The Guinea Pig Maximization Test (GPMT) or the Buehler Test are commonly used methods.[41][43][42] These tests involve an initial exposure to the substance (induction phase) followed by a later exposure (challenge phase) to assess the allergic response.[43][42]

Partition Coefficient (n-octanol/water) (OECD 117 - HPLC Method): This method determines the n-octanol/water partition coefficient (Pow) using high-performance liquid chromatography (HPLC).[3][8][44][45][46] The retention time of the substance on a reverse-phase column is used to calculate the Pow, which indicates its hydrophobicity and potential for bioaccumulation.[3][8][45]

Visualizing Experimental Workflows

The following diagrams illustrate logical workflows for the characterization of a chemical substance like Novec 7500.

A high-level workflow for chemical characterization.

References

• 1. store.astm.org [store.astm.org]
• 2. webpages.ciencias.ulisboa.pt [webpages.ciencias.ulisboa.pt]
• 3. OECD Test 117: Partition coefficient (n-octanol/water) by HPLC method - Analytice [analytice.com]
• 4. nucro-technics.com [nucro-technics.com]
• 5. oecd.org [oecd.org]
• 6. Standard Test Method for Density, Relative Density, and API Gravity of Petroleum Liquids - The ANSI Blog [blog.ansi.org]
• 7. OECD N°404 : Laboratory skin irritant/corrosive test - Analytice [analytice.com]
• 8. OECD 117 - Partition Coefficient, HPLC Method - Situ Biosciences [situbiosciences.com]
• 9. ASTM D4052 | Anton Paar Wiki [wiki.anton-paar.com]
• 10. webstore.ansi.org [webstore.ansi.org]
• 11. youtube.com [youtube.com]
• 12. tamson-instruments.com [tamson-instruments.com]
• 13. standards.iteh.ai [standards.iteh.ai]
• 14. store.astm.org [store.astm.org]
• 15. webstore.ansi.org [webstore.ansi.org]
• 16. scribd.com [scribd.com]
• 17. scribd.com [scribd.com]
• 18. ASTM D4052 - eralytics [eralytics.com]
• 19. ASTM D4052 | ASTM Vapor Pressure of Petroleum Products [ayalytical.com]
• 20. hinotek.com [hinotek.com]
• 21. standards.globalspec.com [standards.globalspec.com]
• 22. standards.iteh.ai [standards.iteh.ai]
• 23. addinol.de [addinol.de]
• 24. scribd.com [scribd.com]
• 25. cdn.standards.iteh.ai [cdn.standards.iteh.ai]
• 26. store.astm.org [store.astm.org]
• 27. standards.iteh.ai [standards.iteh.ai]
• 28. Autoignition temperature | test of Autoignition temperature [rahabitumen.com]
• 29. scribd.com [scribd.com]
• 30. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 31. researchgate.net [researchgate.net]
• 32. OECD 423 GUIDELINES AND COMPARISON WITH THE 420 AND 425. | PPTX [slideshare.net]
• 33. catalog.labcorp.com [catalog.labcorp.com]
• 34. Acute Dermal Irritation OECD 404 - Altogen Labs [altogenlabs.com]
• 35. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 36. nucro-technics.com [nucro-technics.com]
• 37. oecd.org [oecd.org]
• 38. search.library.doc.gov [search.library.doc.gov]
• 39. In vivo Eye Irritation / Serius Eye Damage Test (OECD 405: 2023). - IVAMI [ivami.com]
• 40. mbresearch.com [mbresearch.com]
• 41. oecd.org [oecd.org]
• 42. Skin sensitization test (oecd 406) | PPTX [slideshare.net]
• 43. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 44. oecd.org [oecd.org]
• 45. OECD 107, OECD 117 and OECD 123 - Phytosafe [phytosafe.com]
• 46. Partition coefficient octanol/water | Pesticide Registration Toolkit | Food and Agriculture Organization of the United Nations [fao.org]

An In-depth Technical Guide to HFE-7500: Safety, Handling, and Applications for Researchers and Drug Development Professionals

Introduction: 3-ethoxy-1,1,1,2,3,4,4,5,5,6,6,6-dodecafluoro-2-(trifluoromethyl)-hexane, commercially known as HFE-7500, is a high-performance hydrofluoroether fluid.[1][2] Its unique combination of chemical inertness, thermal stability, non-flammability, and low toxicity, coupled with a favorable environmental profile, makes it a versatile solvent and heat transfer medium in various scientific and industrial applications.[3] This guide provides a comprehensive overview of HFE-7500, focusing on its safety data, handling procedures, and detailed experimental protocols relevant to researchers, scientists, and drug development professionals.

Safety Data and Handling

Safe handling of HFE-7500 is paramount in a laboratory or research setting. While it has a low toxicity profile, adherence to proper safety protocols is essential to minimize exposure and ensure a safe working environment.

Hazard Identification and First Aid

HFE-7500 is generally considered to have low acute toxicity.[4] However, it may cause mild eye and skin irritation.[1] Inhalation of high concentrations of vapor may cause respiratory irritation.[5]

First Aid Measures:

• Eye Contact: Immediately flush eyes with plenty of water for several minutes.[1][6] If irritation persists, seek medical attention.[1][6]

• Skin Contact: Wash the affected area with soap and water.[1][6] If skin irritation occurs, get medical advice/attention.[6]

• Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[1][6] If respiratory symptoms develop, seek medical attention.[1]

• Ingestion: If swallowed, rinse the mouth with water.[6] Do not induce vomiting. Seek medical attention if you feel unwell.

Personal Protective Equipment (PPE) and Handling

When handling HFE-7500, appropriate personal protective equipment should be worn to prevent direct contact.

• Eye/Face Protection: Safety glasses with side shields are recommended.[1]

• Skin Protection: Wear appropriate protective gloves, especially when handling hot fluid to prevent thermal burns.[1]

• Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory protection is not typically required.[1] However, in situations with a potential for uncontrolled release or when heating the fluid, a positive pressure supplied-air respirator may be necessary.[1]

• General Handling: Use in a well-ventilated area and avoid breathing vapors or mists.[1] Keep the container tightly closed when not in use.[1] Store away from heat and strong bases.[1][7]

Accidental Release and Disposal

In the event of a spill, evacuate the area and ensure adequate ventilation.[1][7] The spill should be contained and absorbed with an inert material such as vermiculite or sand.[1][7] The collected material should be placed in a suitable, sealed container for disposal.[1][7]

Disposal: Dispose of waste and residues in accordance with local, state, and federal regulations. HFE-7500 should be disposed of as hazardous waste, typically through incineration at a permitted facility.[7] Some manufacturers may offer a fluid return program.[3][4]

A flowchart outlining the safe handling procedures for HFE-7500.

Physicochemical and Thermophysical Properties

The utility of HFE-7500 in various applications stems from its distinct physical and chemical properties. A summary of these properties is presented in the tables below.

General and Physical Properties

Property	Value	Reference
Chemical Name	3-ethoxy-1,1,1,2,3,4,4,5,5,6,6,6-dodecafluoro-2-(trifluoromethyl)-hexane	[2]
CAS Number	297730-93-9	[1]
Molecular Weight	414.11 g/mol
Appearance	Clear, colorless liquid	[1]
Odor	Faint, sweet	[1]
Boiling Point	130 °C (266 °F)	[1]
Melting/Pour Point	-100 °C (-148 °F)	[1]
Density @ 25°C	1.61 g/mL	[1]
Vapor Pressure @ 20°C	6 mmHg	[1]
Viscosity @ 25°C	0.77 centistokes	[1]
Solubility in Water	< 6 ppb	[1]

Thermal and Flammability Properties

Property	Value	Reference
Flash Point	Not Applicable	[1]
Autoignition Temperature	332 °C (630 °F)	[1]
Flammable Limits	Non-flammable	[1]
Thermal Conductivity @ 25°C	0.063 W/m·K
Specific Heat @ 25°C	1100 J/kg·K
Heat of Vaporization @ boiling point	88.5 kJ/kg

Environmental Properties

Property	Value	Reference
Ozone Depletion Potential (ODP)	0	[3]
Global Warming Potential (GWP, 100-yr ITH)	100	[1]
Atmospheric Lifetime	~2.2 years

Experimental Protocols and Applications

HFE-7500's properties make it suitable for a range of applications in research and development, particularly in the pharmaceutical and electronics industries.

Determination of Thermophysical Properties

Accurate measurement of thermophysical properties is crucial for designing and modeling systems that utilize HFE-7500. The following are methodologies reported in the literature for determining these properties.

Experimental Protocol: Viscosity Measurement using a Falling Body Viscometer

• Apparatus: A high-pressure falling body viscometer is employed. This instrument measures the time it takes for a sinker of known density and dimensions to fall a specific distance through the fluid.

• Calibration: The viscometer is calibrated using a reference fluid with well-characterized viscosity over the desired temperature and pressure ranges.

• Sample Preparation: The HFE-7500 sample is degassed to remove any dissolved air, which could affect the measurements.

• Measurement: The viscometer cell is filled with the HFE-7500 sample and brought to the desired temperature and pressure. The sinker is released, and its fall time is precisely measured.

• Calculation: The viscosity is calculated from the fall time, the densities of the sinker and the fluid, and the calibration constants of the instrument. This process is repeated at various temperatures and pressures to map the viscosity behavior of HFE-7500.

A diagram illustrating the experimental workflow for viscosity measurement.

Application in Freeze-Drying (Lyophilization)

HFE-7500 can be used as a heat transfer fluid in the shelves of freeze-dryers, providing precise temperature control, which is critical for the stability of sensitive biological and pharmaceutical products.

Experimental Protocol: Performance Evaluation in a Pilot-Scale Lyophilizer

• System Preparation: A pilot-scale lyophilizer is charged with HFE-7500 as the heat transfer fluid for the shelves.

• Shelf Uniformity Test:

  • Place thermocouples at multiple locations on the shelf surface.

  • Set the shelf temperature to a specific setpoint (e.g., -40°C, 0°C, +40°C).

  • Allow the system to equilibrate and record the temperature readings from all thermocouples.

  • Analyze the data to determine the temperature variation across the shelf.

• Cool-Down Rate Test:

  • Start with the shelves at ambient temperature.

  • Program the lyophilizer to cool the shelves to a target temperature (e.g., -50°C) at a controlled rate (e.g., 1°C/min).

  • Monitor and record the shelf temperature over time.

  • Calculate the actual cool-down rate and compare it to the setpoint.

• Heat-Up Rate Test:

  • Start with the shelves at a low temperature (e.g., -50°C).

  • Program the lyophilizer to heat the shelves to a target temperature (e.g., +50°C) at a controlled rate.

  • Monitor and record the shelf temperature over time.

  • Calculate the actual heat-up rate and compare it to the setpoint.

Precision Cleaning and Lubricant Deposition

HFE-7500 is an effective solvent for precision cleaning of various components and can act as a carrier fluid for depositing lubricants.

Experimental Protocol: Vapor Degreasing for Precision Cleaning

• Apparatus: A two-sump vapor degreaser is used. The first sump (boil sump) heats the HFE-7500 to its boiling point, creating a vapor zone. The second sump (rinse sump) contains cooler, clean HFE-7500.

• Procedure:

  • The contaminated parts are placed in a basket and lowered into the vapor zone above the boil sump. The hot vapor condenses on the cooler parts, dissolving the contaminants.

  • The condensed solvent and contaminants drip back into the boil sump.

  • The parts are then moved to the rinse sump containing clean HFE-7500 for a final rinse.

  • Finally, the basket is slowly raised back into the vapor zone for a final vapor rinse and to allow the parts to dry.

Experimental Protocol: Lubricant Deposition

• Solution Preparation: A lubricant (e.g., a perfluoropolyether) is dissolved in HFE-7500 to the desired concentration.

• Application: The solution is applied to the substrate by dipping, spraying, or brushing.

• Evaporation: The HFE-7500 is allowed to evaporate at room temperature or with gentle heating, leaving a thin, uniform film of the lubricant on the substrate. The high volatility and low surface tension of HFE-7500 facilitate even coating.

Conclusion

HFE-7500 is a valuable tool for researchers and professionals in drug development and other scientific fields. Its excellent safety profile, combined with its unique physical and chemical properties, makes it a superior choice for applications requiring precise temperature control, high-purity cleaning, and uniform coating deposition. Understanding the safety data, proper handling procedures, and detailed experimental protocols outlined in this guide will enable users to effectively and safely incorporate HFE-7500 into their research and development activities.

References

• 1. mgchemicals.com [mgchemicals.com]
• 2. Substance Registry Services | US EPA [cdxapps.epa.gov]
• 3. multimedia.3m.com [multimedia.3m.com]
• 4. scribd.com [scribd.com]
• 5. acota.co.uk [acota.co.uk]
• 6. bio.vu.nl [bio.vu.nl]
• 7. multimedia.3m.com [multimedia.3m.com]

Synthesis of 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane, a fluorinated ether with significant applications in various scientific and industrial fields. This document details the primary synthetic pathway, experimental protocols, and relevant quantitative data.

Introduction

2-(Trifluoromethyl)-3-ethoxydodecafluorohexane, also known by its commercial name HFE-7500, is a hydrofluoroether (HFE) with the chemical formula C₉H₅F₁₅O. Its unique properties, including high thermal stability, low toxicity, and excellent dielectric properties, make it a valuable compound in applications such as heat transfer fluids, cleaning solvents, and as a medium for chemical reactions. This guide focuses on the principal synthesis route for this compound, providing researchers with the necessary information for its laboratory-scale preparation.

Synthesis Pathway

The primary and most direct synthesis pathway for 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane involves the nucleophilic addition of an ethoxide to the perfluorinated olefin, perfluoro-2-methyl-2-pentene. This reaction is a classic example of the addition of an alkoxide to an electron-deficient alkene, a common strategy for the synthesis of fluorinated ethers.

The overall reaction can be summarized as follows:

Perfluoro-2-methyl-2-pentene + Sodium Ethoxide → 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane

The mechanism involves the attack of the ethoxide ion on one of the double-bonded carbons of the perfluoro-2-methyl-2-pentene. The high degree of fluorination in the alkene makes the double bond highly susceptible to nucleophilic attack.

Quantitative Data

The following table summarizes the key quantitative data for the reactants and the final product.

Compound	Molecular Formula	Molar Mass ( g/mol )	Boiling Point (°C)	Melting Point (°C)	Density (g/mL)
Perfluoro-2-methyl-2-pentene	C₆F₁₂	300.05	49-51	-	1.53
Ethanol	C₂H₆O	46.07	78.37	-114.1	0.789
Sodium	Na	22.99	883	97.8	0.968
2-(Trifluoromethyl)-3-ethoxydodecafluorohexane	C₉H₅F₁₅O	414.11	130	-100	1.63

Experimental Protocol

This section provides a detailed methodology for the synthesis of 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane based on the nucleophilic addition pathway.

4.1. Materials and Equipment

• Perfluoro-2-methyl-2-pentene (98% purity or higher)

• Anhydrous ethanol

• Sodium metal

• Three-neck round-bottom flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer

• Inert atmosphere (Nitrogen or Argon)

• Ice bath

• Heating mantle

• Rotary evaporator

• Distillation apparatus

4.2. Procedure

• Preparation of Sodium Ethoxide: In a flame-dried three-neck round-bottom flask under an inert atmosphere, add anhydrous ethanol. Carefully add small pieces of sodium metal to the ethanol while stirring. The reaction is exothermic and will produce hydrogen gas. Continue adding sodium until the desired molar equivalent is reached. Allow the reaction to proceed until all the sodium has dissolved, forming a solution of sodium ethoxide in ethanol.

• Reaction with Perfluoro-2-methyl-2-pentene: Cool the sodium ethoxide solution in an ice bath. Slowly add perfluoro-2-methyl-2-pentene to the cooled solution via the dropping funnel with vigorous stirring. Maintain the inert atmosphere throughout the addition.

• Reaction Completion and Workup: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. The reaction can be monitored by gas chromatography (GC) to ensure the consumption of the starting material. Once the reaction is complete, the excess ethanol is removed under reduced pressure using a rotary evaporator.

• Purification: The crude product is then purified by fractional distillation to yield pure 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane.

Visualizations

5.1. Synthesis Pathway Diagram

An In-depth Technical Guide to 3-Ethoxyperfluoro(2-methylhexane)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 3-Ethoxyperfluoro(2-methylhexane), a specialty fluid with significant applications in the pharmaceutical and chemical industries. This document details its chemical structure, physicochemical properties, and key applications, with a focus on its utility in research and development and manufacturing processes. Methodologies for its use as a heat transfer fluid are described, and its safety and environmental profile are also discussed.

Chemical Structure and Identification

3-Ethoxyperfluoro(2-methylhexane) is a hydrofluoroether. Its structure is characterized by a six-carbon backbone that is fully fluorinated, with an ethoxy group at the third carbon and a trifluoromethyl group at the second carbon.

Below is a diagram illustrating the chemical structure of 3-Ethoxyperfluoro(2-methylhexane).

Caption: 2D representation of the 3-Ethoxyperfluoro(2-methylhexane) molecule.

This compound is also known by several synonyms, including HFE-7500 and Novec 7500.[1][2][3] Its unique structure imparts a range of desirable properties, such as high thermal stability, low surface tension, and chemical inertness.[2]

Table 1: Chemical Identifiers

Identifier	Value
CAS Number	297730-93-9[1][4][5]
Molecular Formula	C9H5F15O[1][4][5]
IUPAC Name	3-ethoxy-1,1,1,2,3,4,4,5,5,6,6,6-dodecafluoro-2-(trifluoromethyl)hexane
SMILES	CCOC(F)(C(F)(F)C(F)(F)C(F)(F)F)C(F)(C(F)(F)F)C(F)(F)F[4]
InChI	InChI=1S/C9H5F15O/c1-2-25-6(15,3(10,7(16,17)18)8(19,20)21)4(11,12)5(13,14)9(22,23)24/h2H2,1H3[2]
InChIKey	HHBBIOLEJRWIGU-UHFFFAOYSA-N[2][4]

Physicochemical Properties

The physicochemical properties of 3-Ethoxyperfluoro(2-methylhexane) make it a versatile fluid for a range of applications. Its wide liquid range, from -100°C to 130°C, allows for its use in processes requiring both cooling and heating.[1]

Table 2: Physicochemical Data

Property	Value
Molecular Weight	414.11 g/mol [1]
Density	1.61 g/cm³[1]
Boiling Point	130°C[1]
Melting Point	-100°C[1]
Flash Point	36.1°C[1]
Vapor Pressure	8.466 hPa at 20°C

Applications in Research and Drug Development

While not a pharmacologically active compound, 3-Ethoxyperfluoro(2-methylhexane) serves as a critical process fluid in the pharmaceutical and chemical industries. Its primary application is as a heat transfer fluid in a variety of processes, including:

• Reactor Cooling: It is used to cool reactors in both pharmaceutical and chemical processing.[6][7][8] Its excellent thermal stability and non-flammable nature make it a safer alternative to other heat transfer fluids.[6][7]

• Lyophilization (Freeze-Drying): In the manufacturing of pharmaceuticals and biologics, precise temperature control is essential. 3-Ethoxyperfluoro(2-methylhexane) is well-suited for pilot-scale and production-scale lyophilizers, particularly those that are steam-sterilized, due to its high boiling point.[9]

• Volatile Organic Compound (VOC) Capture: It can be employed in processes to capture and recover volatile organic compounds.[10]

• Deposition Solvent: It is also utilized as a solvent in deposition processes.[6][7]

The use of 3-Ethoxyperfluoro(2-methylhexane) is advantageous due to its non-flammability, low toxicity, and favorable environmental profile, including a low global warming potential (GWP) and zero ozone depletion potential.[6][7]

Experimental Protocols: Use as a Heat Transfer Fluid

While specific operational parameters will vary based on the equipment and process, the following provides a general methodology for the use of 3-Ethoxyperfluoro(2-methylhexane) as a heat transfer fluid in a laboratory or pilot-plant setting.

Objective: To provide controlled cooling or heating to a chemical reactor.

Materials:

• Jacketed chemical reactor

• Recirculating chiller/heater compatible with 3-Ethoxyperfluoro(2-methylhexane)

• Insulated tubing

• 3-Ethoxyperfluoro(2-methylhexane)

Workflow Diagram:

Caption: General workflow for using a heat transfer fluid with a jacketed reactor.

Procedure:

• System Preparation: Ensure the recirculating chiller/heater and all associated tubing are clean, dry, and free of any residual materials from previous use. The system should be leak-tested prior to filling.

• Filling the System: Carefully fill the reservoir of the recirculating chiller/heater with 3-Ethoxyperfluoro(2-methylhexane). Avoid overfilling.

• Circulation: Start the pump of the recirculator to begin circulating the fluid through the jacket of the reactor. Check for any leaks and ensure a steady flow.

• Temperature Control: Set the desired temperature on the recirculating chiller/heater. The system will now either heat or cool the circulating 3-Ethoxyperfluoro(2-methylhexane) to maintain the set temperature in the reactor.

• Monitoring: Monitor the temperature of both the heat transfer fluid and the contents of the reactor throughout the process.

• Shutdown and Recovery: Once the process is complete, the heat transfer fluid can be cooled to a safe temperature and drained from the system for reuse.

Safety and Environmental Profile

3-Ethoxyperfluoro(2-methylhexane) is characterized by low toxicity.[6][7] It is minimally irritating to the skin and eyes. From an environmental standpoint, it has a low Global Warming Potential (GWP) and does not contribute to ozone depletion.[6][7] It is also exempt from the U.S. EPA's definition of a volatile organic compound (VOC).[6][7]

Table 3: Safety and Environmental Data

Parameter	Information
Hazard Class	Irritant[1]
GHS Classification	May cause long-lasting harmful effects to aquatic life[10]
Global Warming Potential (GWP)	Low[6][7]
Ozone Depletion Potential	Zero[6][7]

It is important to note that as of a 2022 announcement, the production of the Novec line of products, including 3-Ethoxyperfluoro(2-methylhexane), is planned to be phased out by the end of 2025 due to regulatory trends and stakeholder expectations regarding per- and polyfluoroalkyl substances (PFAS).[6]

Conclusion

3-Ethoxyperfluoro(2-methylhexane) is a highly useful and versatile fluid for a range of applications in the pharmaceutical and chemical industries, primarily as a heat transfer medium. Its unique combination of thermal stability, chemical inertness, and favorable safety and environmental properties has made it a valuable tool for researchers, scientists, and drug development professionals. While its future availability may be limited, its properties and applications serve as a benchmark for the development of next-generation process fluids.

References

• 1. 3-Ethoxyperfluoro(2-methylhexane) | 297730-93-9 - BuyersGuideChem [buyersguidechem.com]
• 2. CAS 297730-93-9: 3-Ethoxy-1,1,1,2,3,4,4,5,5,6,6,6-dodecafl… [cymitquimica.com]
• 3. echemi.com [echemi.com]
• 4. 3-ethoxyperfluoro(2-methylhexane) [stenutz.eu]
• 5. scbt.com [scbt.com]
• 6. prostech.vn [prostech.vn]
• 7. 3m.com [3m.com]
• 8. 3mindia.in [3mindia.in]
• 9. acota.co.uk [acota.co.uk]
• 10. 3-Ethoxyperfluoro(2-methylhexane) | C9H5F15O | CID 2782436 - PubChem [pubchem.ncbi.nlm.nih.gov]

Solubility of organic compounds in HFE 7500

An In-depth Technical Guide to the Solubility of Organic Compounds in HFE-7500

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

HFE-7500, a hydrofluoroether, is a non-flammable, thermally stable fluid with a low global warming potential, making it a viable solvent for various applications in research and industry, including as a reaction medium and for lubricant deposition.[1] Understanding the solubility of organic compounds in HFE-7500 is critical for its effective implementation. This guide provides a summary of available solubility data, detailed experimental protocols for determining solubility, and visual workflows to aid researchers in assessing the compatibility of their specific compounds with this fluorinated solvent.

Solubility Characteristics of HFE-7500

HFE-7500's unique molecular structure, containing both fluorinated and hydrocarbon moieties, results in selective miscibility with organic solvents. Generally, its solubility behavior is governed by the principle of "like dissolves like," with a preference for less polar substances.

Miscibility with Common Organic Solvents

Qualitative assessments have shown that HFE-7500 exhibits miscibility with less polar organic solvents, while it is immiscible with more polar ones. This behavior is crucial for applications such as liquid-liquid extractions and for selecting appropriate co-solvents. A summary of known miscibility data is presented in Table 1.

Table 1: Miscibility of HFE-7500 with Various Organic Solvents

Organic Solvent	Chemical Class	Polarity	Miscibility with HFE-7500
Tetrahydrofuran (THF)	Ether	Less Polar	Miscible[2]
Toluene	Aromatic Hydrocarbon	Less Polar	Miscible[2]
Acetone	Ketone	Less Polar	Miscible[2]
Acetonitrile	Nitrile	More Polar	Immiscible[2]
Methanol	Alcohol	More Polar	Immiscible[2]
Dimethylformamide (DMF)	Amide	More Polar	Immiscible[2]

Product datasheets for HFE-7500 also provide general solubility descriptors, indicating a "medium" solubility for hydrocarbons and a "high" solubility for fluorocarbons.[3]

Experimental Protocols for Solubility Determination

For compounds where solubility data in HFE-7500 is unavailable, direct experimental determination is necessary. The following protocols describe standard methods for assessing both liquid-liquid miscibility and the solubility of solid organic compounds.

Protocol for Determining Liquid-Liquid Miscibility

This protocol outlines a straightforward visual method to determine if a liquid organic compound is miscible, partially miscible, or immiscible in HFE-7500 at ambient temperature.

Materials:

• HFE-7500

• Liquid organic compound of interest

• Small, clear glass vials or test tubes with caps

• Pipettes or graduated cylinders for volume measurement

• Vortex mixer or shaker

Procedure:

• To a clear glass vial, add a known volume of HFE-7500 (e.g., 2 mL).

• Add an equal volume of the liquid organic compound to the same vial.

• Securely cap the vial and vigorously agitate the mixture using a vortex mixer or by shaking for 30-60 seconds.

• Allow the vial to stand undisturbed and observe the contents.

• Observation:

  • Miscible: A single, clear, homogeneous phase is observed.[4]

  • Immiscible: Two distinct layers are formed.[5]

  • Partially Miscible: The mixture appears cloudy or forms an emulsion that may or may not separate over time.

A visual workflow for this procedure is provided in the diagram below.

Caption: Diagram 1: Workflow for Determining Liquid-Liquid Miscibility

Protocol for Determining the Solubility of a Solid Organic Compound (Shake-Flask Method)

The shake-flask method is a widely recognized technique for determining the thermodynamic solubility of a solid compound in a solvent.[6][7][8]

Materials:

• HFE-7500

• Solid organic compound of interest (powdered)

• Glass flasks or vials with airtight seals

• Analytical balance

• Temperature-controlled shaker or incubator

• Syringe filters (chemically compatible with HFE-7500)

• Analytical instrumentation for concentration measurement (e.g., HPLC, UV-Vis spectrophotometer, or gravimetric analysis)

Procedure:

• Add an excess amount of the solid organic compound to a glass flask. The excess is crucial to ensure that a saturated solution is formed.

• Add a known volume or mass of HFE-7500 to the flask.

• Seal the flask and place it in a temperature-controlled shaker set to the desired temperature.

• Agitate the mixture for a sufficient time to reach equilibrium. This can range from several hours to days, depending on the compound and solvent. A common duration is 24-48 hours.[7]

• After equilibration, cease agitation and allow the undissolved solid to settle.

• Carefully extract a sample of the supernatant using a syringe.

• Immediately filter the sample through a chemically resistant syringe filter to remove any undissolved solid particles.

• Analyze the concentration of the organic compound in the filtered HFE-7500 solution using a pre-calibrated analytical method.

• The determined concentration represents the solubility of the solid compound in HFE-7500 at the specified temperature.

The workflow for this experimental protocol is illustrated in the following diagram.

Caption: Diagram 2: Experimental Workflow for Solid Solubility Determination

Factors Influencing Solubility in HFE-7500

Several factors can influence the solubility of organic compounds in HFE-7500:

• Polarity: As demonstrated, less polar compounds tend to have higher solubility.[2]

• Molecular Size and Shape: Larger molecules may be more difficult to solvate, potentially leading to lower solubility.

• Temperature: For most solids, solubility increases with temperature; however, this relationship should be determined empirically.

• Presence of Surfactants: The solubility of some organic molecules in fluorinated oils like HFE-7500 can be significantly increased by the presence of surfactants.

Conclusion

HFE-7500 presents a valuable alternative to traditional organic solvents in many applications due to its favorable environmental and safety profile. While comprehensive quantitative solubility data is limited, the information and protocols provided in this guide equip researchers and drug development professionals with the necessary tools to effectively evaluate the solubility of their specific compounds of interest in HFE-7500. By following the outlined experimental procedures, users can generate reliable data to inform their research and development activities.

References

• 1. scribd.com [scribd.com]
• 2. New fluorous/organic biphasic systems achieved by solvent tuning - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 3m.com [3m.com]
• 4. Miscibility - Wikipedia [en.wikipedia.org]
• 5. 溶剂混溶性表 [sigmaaldrich.com]
• 6. enamine.net [enamine.net]
• 7. Shake-Flask Aqueous Solubility assay (Kinetic solubility) [protocols.io]
• 8. bioassaysys.com [bioassaysys.com]

Spectroscopic Profile of 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data and analytical methodologies for the characterization of 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane. Due to the limited availability of public raw spectroscopic data for this specific compound, this document presents expected spectral characteristics based on its chemical structure and general protocols for the analytical techniques used for similar fluorinated compounds.

Summary of Spectroscopic Data

The following tables summarize the anticipated quantitative data from key spectroscopic techniques for the analysis of 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane. These values are estimates based on the analysis of structurally similar fluorinated compounds and should be confirmed by experimental data.

Table 1: Predicted ¹H, ¹³C, and ¹⁹F NMR Spectral Data

Nucleus	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constants (J, Hz)	Assignment
¹H	~4.2	Quartet (q)	J(H,H) ≈ 7	-OCH₂CH₃
~1.4	Triplet (t)	J(H,H) ≈ 7	-OCH₂CH₃
¹³C	~120-130	Quartet (q)	J(C,F) ≈ 280-300	-CF₃
~110-120	Multiple	Fluorinated backbone carbons
~70-80	-OCH₂CH₃
~15-20	-OCH₂CH₃
¹⁹F	-70 to -85	Multiple	-CF₃ groups
-110 to -140	Multiple	-CF₂ groups
-170 to -190	Multiple	-CF groups

Table 2: Anticipated Infrared (IR) Spectroscopy Peak Assignments

Wavenumber (cm⁻¹)	Intensity	Assignment
2900-3000	Weak-Medium	C-H stretching (ethoxy group)
1000-1350	Strong	C-F stretching
1050-1150	Medium-Strong	C-O stretching (ether)

Table 3: Expected Mass Spectrometry Data

m/z	Relative Abundance	Assignment
414	Low	[M]⁺ (Molecular Ion)
385	Medium	[M - C₂H₅]⁺
369	Medium	[M - OC₂H₅]⁺
69	High	[CF₃]⁺

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below. These are generalized protocols and may require optimization for specific instrumentation and sample characteristics.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To determine the carbon-hydrogen framework and the environment of the fluorine atoms.

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a multinuclear probe.

Sample Preparation:

• Dissolve 5-10 mg of 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃ or acetone-d₆).

• Transfer the solution to a 5 mm NMR tube.

¹H NMR Acquisition:

• Pulse Program: Standard single-pulse experiment.

• Spectral Width: 0-10 ppm.

• Number of Scans: 16-64, depending on sample concentration.

• Relaxation Delay: 1-2 seconds.

¹³C NMR Acquisition:

• Pulse Program: Proton-decoupled single-pulse experiment (e.g., zgpg30).

• Spectral Width: 0-160 ppm.

• Number of Scans: 1024 or more to achieve adequate signal-to-noise.

• Relaxation Delay: 2-5 seconds.

¹⁹F NMR Acquisition:

• Pulse Program: Standard single-pulse experiment.

• Spectral Width: -50 to -250 ppm.

• Number of Scans: 64-256.

• Relaxation Delay: 1-2 seconds.

• Reference: External CFCl₃ (0 ppm) or internal hexafluorobenzene (-164.9 ppm).

Infrared (IR) Spectroscopy

Objective: To identify functional groups present in the molecule.

Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer. The PubChem database indicates that Attenuated Total Reflectance (ATR) and neat (KBr) techniques have been used for this compound with PerkinElmer SpectrumTwo and Bio-Rad FTS instruments, respectively[1].

Attenuated Total Reflectance (ATR-IR) Protocol:

• Ensure the ATR crystal (e.g., diamond) is clean by wiping it with a solvent such as isopropanol and allowing it to dry completely.

• Record a background spectrum of the clean, empty ATR crystal.

• Place a small drop of neat liquid 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane directly onto the center of the ATR crystal.

• Acquire the sample spectrum. Typically, 16-32 scans at a resolution of 4 cm⁻¹ are sufficient.

• Clean the ATR crystal thoroughly after analysis.

Neat (KBr Pellet) Protocol: This method is typically for solid samples but can be adapted for viscous liquids.

• Place one or two drops of the liquid sample between two polished potassium bromide (KBr) plates.

• Gently press the plates together to form a thin, uniform film.

• Mount the plates in the spectrometer's sample holder.

• Acquire the spectrum, typically over a range of 4000-400 cm⁻¹.

Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern of the compound. Gas Chromatography-Mass Spectrometry (GC-MS) is a suitable technique for this volatile compound.

Instrumentation: A Gas Chromatograph coupled to a Mass Spectrometer (e.g., a quadrupole or time-of-flight analyzer).

Sample Preparation:

• Prepare a dilute solution of 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane (e.g., 100 ppm) in a volatile organic solvent such as ethyl acetate or hexane.

GC-MS Protocol:

• GC Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms or equivalent).

• Injector Temperature: 250 °C.

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 250 °C.

  • Hold at 250 °C for 5 minutes.

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: m/z 40-500.

• MS Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

Visualizations

The following diagrams illustrate the logical workflow for the spectroscopic analysis of a novel fluorinated compound.

Caption: Workflow for Spectroscopic Analysis.

References

• 1. 3-Ethoxyperfluoro(2-methylhexane) | C9H5F15O | CID 2782436 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Technical Guide to the Thermal Stability of Novec™ 7500 for Laboratory Applications

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the thermal stability of 3M™ Novec™ 7500 Engineered Fluid, a hydrofluoroether with the chemical name 3-ethoxy-1,1,1,2,3,4,4,5,5,6,6,6-dodecafluoro-2-(trifluoromethyl)hexane.[1][2][3][4] Novec™ 7500 is recognized for its wide liquid range, non-flammable nature, and favorable environmental profile, making it a candidate for various laboratory applications, including heat transfer and solvent use.[2][4][5][6][7] This guide provides a comprehensive overview of its thermal properties, material compatibility at elevated temperatures, and standardized protocols for its thermal analysis.

Core Thermal and Physical Properties

Novec™ 7500 is characterized by a set of physical and thermal properties that define its operational range and stability. These properties, sourced from manufacturer technical data sheets, are summarized in the table below.

Property	Value	Units
Boiling Point	128	°C
Pour Point	-100	°C
Maximum Use Temperature	149	°C
Autoignition Temperature	330	°C
Critical Temperature	261	°C
Density at 25°C	1.614	g/cm³
Heat of Vaporization at Boiling Point	88.5	J/g

A compilation of data from various 3M Novec™ 7500 technical data sheets.[2][4][5][6]

Thermal Decomposition and Stability

Under normal operating conditions, Novec™ 7500 is a thermally stable fluid.[6] However, exposure to temperatures exceeding its recommended maximum use temperature or to extreme heat sources can lead to thermal decomposition. The primary hazardous decomposition products upon exposure to extreme heat include hydrogen fluoride.[8] It is crucial for laboratory personnel to be aware of these potential hazards and to operate within the specified temperature limits to ensure safety.

While specific thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) data detailing the precise onset of decomposition for Novec™ 7500 are not publicly available in scholarly literature, the general principles of these analyses provide a framework for understanding its thermal stability.

Logical Flow of Thermal Stability Assessment

The following diagram illustrates the logical workflow for assessing the thermal stability of a fluid like Novec™ 7500.

Logical workflow for thermal stability assessment.

Experimental Protocols for Thermal Analysis

For researchers intending to perform their own thermal stability studies on Novec™ 7500 or similar hydrofluoroether fluids, the following sections detail standardized experimental protocols for Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) based on ASTM standards.

Thermogravimetric Analysis (TGA) Protocol (Based on ASTM E1131)

TGA is a fundamental technique for determining the thermal stability of a material by measuring its mass change as a function of temperature in a controlled atmosphere.[9][10][11][12]

Objective: To determine the temperature at which Novec™ 7500 begins to decompose and to characterize its mass loss profile with increasing temperature.

Apparatus:

• Thermogravimetric Analyzer with a high-precision balance.

• Sample pans (typically platinum, ceramic, or aluminum).

• Gas delivery system for inert (e.g., nitrogen, argon) and oxidative (e.g., air) atmospheres.

Procedure:

• Sample Preparation: Accurately weigh a small sample of Novec™ 7500 (typically 5-10 mg) into a tared TGA sample pan.

• Instrument Setup:

  • Place the sample pan in the TGA furnace.

  • Purge the furnace with an inert gas (e.g., nitrogen) at a constant flow rate (e.g., 20-50 mL/min) to establish an inert atmosphere.

• Temperature Program:

  • Equilibrate the sample at a starting temperature (e.g., 30°C).

  • Heat the sample at a constant rate (e.g., 10°C/min) to a final temperature that is expected to be well above the decomposition temperature (e.g., 500°C).

• Data Collection: Continuously record the sample mass as a function of temperature.

• Analysis:

  • Plot the percentage of initial mass versus temperature.

  • Determine the onset temperature of decomposition, which is the temperature at which significant mass loss begins.

  • The derivative of the mass loss curve (DTG) can be plotted to identify the temperature of the maximum rate of decomposition.

Experimental workflow for TGA of Novec™ 7500.

Differential Scanning Calorimetry (DSC) Protocol

DSC measures the difference in heat flow between a sample and a reference as a function of temperature. It is used to identify thermal transitions such as melting, boiling, and decomposition.[13][14]

Objective: To identify the temperatures of thermal transitions and to characterize the endothermic or exothermic nature of the decomposition of Novec™ 7500.

Apparatus:

• Differential Scanning Calorimeter.

• Sample and reference pans (typically aluminum, hermetically sealed for volatile liquids).

• Gas delivery system for an inert atmosphere.

Procedure:

• Sample Preparation: Accurately weigh a small sample of Novec™ 7500 (typically 2-5 mg) into a volatile sample pan and hermetically seal it.

• Instrument Setup:

  • Place the sealed sample pan and an empty, sealed reference pan in the DSC cell.

  • Purge the cell with an inert gas (e.g., nitrogen) at a constant flow rate.

• Temperature Program:

  • Equilibrate the sample at a starting temperature (e.g., -120°C to observe the pour point).

  • Heat the sample at a constant rate (e.g., 10°C/min) to a final temperature above the expected decomposition temperature.

• Data Collection: Record the differential heat flow as a function of temperature.

• Analysis:

  • Plot the heat flow versus temperature.

  • Identify endothermic peaks (e.g., melting, boiling) and exothermic peaks (e.g., decomposition).

  • Determine the onset temperatures and peak temperatures for each thermal event.

Material Compatibility at Elevated Temperatures

The compatibility of Novec™ 7500 with common laboratory materials is a critical consideration, especially for applications involving prolonged exposure at elevated temperatures. Manufacturer data indicates that Novec™ 7500 has excellent compatibility with most metals and plastics.[2][4][5][6] However, it is important to note that compatibility can be temperature-dependent.

Metals

Novec™ 7500 is generally compatible with a wide range of metals. However, specific high-temperature data is limited. For critical applications, it is recommended to conduct compatibility testing under the specific operational conditions.

Metal	General Compatibility at Room Temperature	High-Temperature Considerations
Stainless Steel (304, 316)	Excellent	Generally considered compatible up to the maximum use temperature of Novec™ 7500.
Aluminum	Excellent	Good compatibility is expected, but testing is advised for long-term exposure at high temperatures.
Copper	Good	Some surface oxidation may occur at elevated temperatures, as noted for other Novec fluids.[15]

Plastics and Elastomers

Novec™ 7500 exhibits good compatibility with many common plastics and elastomers. A key consideration with fluorinated fluids is their potential to absorb into and cause swelling of certain fluorinated polymers and elastomers over long exposures.[15] It is also noted that Novec™ fluids may extract plasticizers from some elastomeric materials.[6]

Material	General Compatibility at Room Temperature	High-Temperature Considerations
PTFE (Polytetrafluoroethylene)	Good	As with other fluorinated liquids, Novec™ 7500 may be absorbed into PTFE over longer exposures, potentially causing slight swelling.[15] PTFE itself is thermally stable to well above the maximum use temperature of Novec™ 7500.[3]
PEEK (Polyetheretherketone)	Excellent	PEEK has a high continuous use temperature and is expected to be highly resistant to Novec™ 7500 at elevated temperatures.
Viton™ (FKM)	Good	Some formulations may experience swelling with prolonged exposure to fluorinated fluids.[15] Compatibility should be verified for specific grades and operating temperatures.
EPDM, EPR, Butyl	Good	Generally recommended as these typically contain low amounts of extractable plasticizers.[6]

Conclusion

Novec™ 7500 is a thermally stable fluid suitable for a range of laboratory applications within its specified operating temperatures. Understanding its thermal limits and material compatibility is essential for safe and effective use. While detailed quantitative data on its high-temperature decomposition is not widely published, the standardized experimental protocols provided in this guide offer a framework for researchers to conduct their own detailed thermal stability assessments. For all applications, it is crucial to consult the manufacturer's safety data sheets and technical information and to perform compatibility testing with all wetted materials under the intended operating conditions.

References

• 1. multimedia.3m.com [multimedia.3m.com]
• 2. 3m.com [3m.com]
• 3. calpaclab.com [calpaclab.com]
• 4. 3mcanada.ca [3mcanada.ca]
• 5. Quantifying physiochemical properties of per- and polyfluoroalkyl substances (PFAS) by thermogravimetry analysis coupled with differential scanning calorimetry (TGA-DSC) - American Chemical Society [acs.digitellinc.com]
• 6. multimedia.3m.com [multimedia.3m.com]
• 7. 3m.co.uk [3m.co.uk]
• 8. scribd.com [scribd.com]
• 9. infinitalab.com [infinitalab.com]
• 10. Thermogravimetric Analysis (TGA) ASTM E1131, ISO 11358 [intertek.com]
• 11. matestlabs.com [matestlabs.com]
• 12. kalite.com [kalite.com]
• 13. Differential scanning calorimetry - Wikipedia [en.wikipedia.org]
• 14. s4science.at [s4science.at]
• 15. multimedia.3m.com [multimedia.3m.com]

Environmental impact of 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane

An In-depth Technical Guide on the Environmental Impact of 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane

Synonyms: 3-Ethoxyperfluoro(2-methylhexane), HFE-7500, Novec 7500 CAS Number: 297730-93-9 Molecular Formula: C₉H₅F₁₅O

This guide provides a comprehensive overview of the current understanding of the environmental impact of 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane, a hydrofluoroether (HFE) used in applications such as heat transfer and precision cleaning.[1] As a member of the broader class of per- and polyfluoroalkyl substances (PFAS), its environmental fate and potential effects are of significant interest.

Physicochemical Properties and Environmental Partitioning

The environmental behavior of a chemical is largely dictated by its physical and chemical properties. 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane is a colorless oil with a boiling point of 129-130°C and a melting point of -102°C.[2][3][4] Its high molecular weight and vapor pressure suggest it can partition into the atmosphere.[2][3][4] The octanol-water partition coefficient (log Pow) is a key indicator of a substance's tendency to bioaccumulate.

Table 1: Physicochemical Properties of 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane

Property	Value	Reference
Molecular Weight	414.11 g/mol	[2]
Physical State	Liquid/Oil	[2]
Boiling Point	129 - 130 °C	[2][3][4]
Melting Point	-102 °C	[2][3]
Density	1.61 - 1.63 g/cm³ at 20°C	[3][4]
Vapor Pressure	6.35 - 14 mmHg at 20-25°C	[2][5]
Solubility	Soluble in Chloroform, Slightly Soluble in Methanol	[2][4][5]
log Pow (n-octanol/water)	6.0 at 23°C	[2][4]

Environmental Fate

The environmental fate of 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane is inferred from its status as a hydrofluoroether and a PFAS compound.

Persistence and Degradation

Like many PFAS, the carbon-fluorine bonds in this molecule confer significant chemical stability, making it resistant to degradation.[6] While the ether linkage in HFEs is designed to provide a point of atmospheric degradation, reducing their global warming potential compared to older fluorocarbons, they are still considered persistent in other environmental compartments.[7][8][9] Some polyfluoroalkyl ether acids can degrade under extreme oxidative conditions, but perfluoroalkyl ether acids are generally persistent.[10] Hazardous decomposition products upon thermal degradation include carbon oxides and hydrogen fluoride.[11][12]

Bioaccumulation

Bioaccumulation is the process by which chemicals concentrate in an organism from all sources of exposure. A log Pow value of 6.0 suggests a high potential for bioaccumulation.[2][4] However, studies on other HFEs have estimated log Kow values to be below 3.5, indicating limited bioaccumulation potential.[7][9][13] This discrepancy highlights the need for specific experimental data for this compound. Generally, for PFAS, bioaccumulation potential can vary, with some studies showing that shorter-chain compounds may accumulate more effectively in terrestrial vegetation, while longer-chain compounds are more enriched in aquatic food webs.[10][14]

Mobility and Transport

Due to their widespread use and persistence, PFAS are found in many environmental compartments, including soil, water, and air.[15] Negatively charged PFAS are known to be mobile in soils and can contaminate groundwater.[14] While 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane is a neutral molecule, its persistence and potential for atmospheric transport are points of concern for long-range environmental distribution.[10]

Ecotoxicity

Ecotoxicity data is crucial for assessing the potential risk of a substance to environmental organisms. The available data for 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane comes from Safety Data Sheets (SDS).

Table 2: Aquatic Ecotoxicity Data for 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane

Organism	Test Type	Endpoint	Value	Exposure Duration	Reference
Oryzias latipes (Japanese rice fish)	Acute Toxicity	LC50	> 10 mg/L	96 hours	[2][16]
Daphnia magna (Water flea)	Acute Toxicity	EC50	3,475 mg/L	48 hours	[2][16]
Chlorella vulgaris (Green algae)	Algal Growth Inhibition	EC50	> 987 mg/L	72 hours	[2][16]
Activated Sludge Microorganisms	Respiration Inhibition	NOEC	100 mg/L	30 minutes	[2][16]

LC50: Lethal concentration for 50% of the test population. EC50: Effective concentration for 50% of the test population. NOEC: No Observed Effect Concentration.

Based on this data, the substance is classified with the hazard statement H413: "May cause long lasting harmful effects to aquatic life".[2][16][17][18]

Experimental Protocols

Detailed experimental protocols for this specific substance are not publicly available. However, the ecotoxicity data presented in Table 2 are typically generated following standardized guidelines, such as those from the Organisation for Economic Co-operation and Development (OECD).

Aquatic Toxicity Testing

• Fish Acute Toxicity Test (OECD 203): This test determines the concentration of a substance that is lethal to 50% of a test fish population (LC50) over a 96-hour period. Fish, such as Oryzias latipes, are exposed to various concentrations of the test substance in a controlled environment. Observations of mortality and sub-lethal effects are recorded at regular intervals.

• Daphnia sp. Acute Immobilisation Test (OECD 202): This protocol is used to determine the concentration at which 50% of Daphnia magna are immobilized (EC50) after a 48-hour exposure. Immobilization is defined as the inability to swim within 15 seconds after gentle agitation.

• Freshwater Alga and Cyanobacteria, Growth Inhibition Test (OECD 201): This test assesses the effect of a substance on the growth of a freshwater green algal species like Chlorella vulgaris. The test endpoint is the inhibition of growth, expressed as the EC50, over a 72-hour period, by measuring changes in cell density or biomass.

• Activated Sludge, Respiration Inhibition Test (OECD 209): This method evaluates the potential impact of a substance on microorganisms from wastewater treatment plants. The test measures the rate of respiration (oxygen consumption) of an activated sludge sample exposed to the chemical for a short period (e.g., 30 minutes). The NOEC is the highest concentration at which no inhibitory effect on respiration is observed.

Visualizations: Workflows and Logical Relationships

Environmental Risk Assessment Logic

Caption: Generalized workflow for an acute aquatic toxicity experiment.

Conclusion

2-(Trifluoromethyl)-3-ethoxydodecafluorohexane is a hydrofluoroether with properties characteristic of persistent and potentially bioaccumulative substances. While it exhibits relatively low acute toxicity to some aquatic organisms, its classification as "may cause long lasting harmful effects to aquatic life" warrants careful management. [2][16][18]The high log Pow value is a significant concern for bioaccumulation, though this is contrasted by the generally lower bioaccumulation potential observed for other HFEs. [2][7][13]Further research is required to fully elucidate its environmental degradation pathways, true bioaccumulation potential in various species, and chronic toxicity to develop a complete environmental risk profile.

References

• 1. Hydrofluoroether - Wikipedia [en.wikipedia.org]
• 2. chemicalbook.com [chemicalbook.com]
• 3. CAS 297730-93-9 | 2107-3-40 | MDL MFCD04038367 | 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane | SynQuest Laboratories [synquestlabs.com]
• 4. 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane CAS#: 297730-93-9 [m.chemicalbook.com]
• 5. Cas 297730-93-9,2-(TRIFLUOROMETHYL)-3-ETHOXYDODECAFLUOROHEXANE | lookchem [lookchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Environmental risk assessment of hydrofluoroethers (HFEs) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. cdn.toxicdocs.org [cdn.toxicdocs.org]
• 9. grokipedia.com [grokipedia.com]
• 10. Environmental Fate of Cl-PFPECAs: Accumulation of Novel and Legacy Perfluoroalkyl Compounds in Real-World Vegetation and Subsoils - PMC [pmc.ncbi.nlm.nih.gov]
• 11. aksci.com [aksci.com]
• 12. synquestlabs.com [synquestlabs.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. Environmental Sources, Chemistry, Fate, and Transport of Per‐ and Polyfluoroalkyl Substances: State of the Science, Key Knowledge Gaps, and Recommendations Presented at the August 2019 SETAC Focus Topic Meeting - PMC [pmc.ncbi.nlm.nih.gov]
• 16. 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane - Safety Data Sheet [chemicalbook.com]
• 17. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 18. Buy 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane | 297730-93-9 [smolecule.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Use of 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane in High-Performance Liquid Chromatography (HPLC)

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(Trifluoromethyl)-3-ethoxydodecafluorohexane, a hydrofluoroether (HFE) solvent also known as HFE-7500, presents a compelling alternative to traditional solvents in High-Performance Liquid Chromatography (HPLC). Its unique physicochemical properties, including low viscosity, low surface tension, and a non-flammable nature, position it as a potentially advantageous component of mobile phases for specialized chromatographic separations.[1] This document provides detailed application notes and a protocol for the utilization of 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane as a solvent in HPLC, targeting applications in the analysis of lipophilic and fluorinated compounds.

This hydrofluoroether is characterized by its high density, low toxicity, and chemical inertness.[1] These attributes, combined with its unique solvation properties for separating and purifying proteins and other biomolecules, make it a subject of interest for advancing chromatographic techniques, particularly in applications demanding high efficiency and novel selectivity.[1]

Physicochemical Properties of 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane

A comprehensive understanding of the solvent's properties is crucial for method development. The key physicochemical characteristics are summarized in the table below.

Property	Value	Reference
CAS Number	297730-93-9	[2][3][4][5][6]
Molecular Formula	C9H5F15O	[1][2][3][4][5]
Molecular Weight	414.11 g/mol	[2][3][4][7][8]
Boiling Point	130 °C	[4][6][9]
Melting Point	-100 °C	[4][8][9]
Density	1.61 g/cm³	[4][6]
Vapor Pressure	14 mmHg at 25°C	[4]
Viscosity (kinematic)	0.77 mm²/s at 25°C	[2]
Solubility	Soluble in chloroform, slightly soluble in methanol.	[4][6]
Flash Point	36.1 °C	[4]

Experimental Protocol: Separation of Fluorinated Pharmaceutical Analogs

This protocol outlines a hypothetical HPLC method for the separation of a mixture of fluorinated pharmaceutical analogs, leveraging the unique properties of 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane.

Materials and Reagents

• Solvent A: Acetonitrile (HPLC Grade)

• Solvent B: 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane (HPLC Grade)

• Analytes: A mixture of three hypothetical fluorinated pharmaceutical analogs (Compound F-1, Compound F-2, Compound F-3) dissolved in isopropanol at a concentration of 1 mg/mL each.

• HPLC System: A standard HPLC system equipped with a binary pump, autosampler, column thermostat, and a UV-Vis detector.

• HPLC Column: A fluorous-phase HPLC column (e.g., a column with a perfluorohexylpropyl stationary phase), 4.6 x 150 mm, 3.5 µm particle size.

Chromatographic Conditions

Parameter	Setting
Column Temperature	35 °C
Flow Rate	1.0 mL/min
Injection Volume	5 µL
Detection Wavelength	254 nm
Mobile Phase Gradient	See table below

Mobile Phase Gradient Program:

Time (minutes)	% Solvent A (Acetonitrile)	% Solvent B (2-(Trifluoromethyl)-3-ethoxydodecafluorohexane)
0.0	95	5
10.0	50	50
15.0	50	50
15.1	95	5
20.0	95	5

Sample Preparation

• Prepare a stock solution of the analyte mixture in isopropanol at a concentration of 1 mg/mL for each compound.

• Dilute the stock solution with the initial mobile phase composition (95:5 Acetonitrile:2-(Trifluoromethyl)-3-ethoxydodecafluorohexane) to a final concentration of 100 µg/mL for each compound.

• Filter the final solution through a 0.22 µm PTFE syringe filter before injection.

Experimental Workflow

The following diagram illustrates the key steps in the experimental workflow.

A schematic of the HPLC experimental workflow.

Hypothetical Results

The described HPLC method is expected to provide good separation of the fluorinated pharmaceutical analogs. The retention times and peak areas for the hypothetical separation are presented below.

Analyte	Retention Time (minutes)	Peak Area (arbitrary units)
Compound F-1	6.8	125,000
Compound F-2	8.2	132,000
Compound F-3	9.5	118,000

Discussion

The use of 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane in the mobile phase, in conjunction with a fluorous-phase column, is anticipated to offer unique selectivity for highly fluorinated molecules. The low viscosity of the hydrofluoroether solvent can contribute to lower backpressure, even at higher flow rates, potentially allowing for faster analysis times without compromising resolution. The gradient elution from a high percentage of acetonitrile to a higher concentration of the fluorinated solvent is designed to effectively elute compounds with increasing fluorophilicity.

Safety and Handling

2-(Trifluoromethyl)-3-ethoxydodecafluorohexane is a relatively safe solvent, but proper handling is essential.[10]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, chemical-resistant gloves, and a lab coat.[10]

• Ventilation: Use the solvent in a well-ventilated area or under a chemical fume hood to avoid inhalation of vapors.[10][11]

• Handling: Avoid contact with skin and eyes.[10][11] In case of contact, rinse thoroughly with water.[2][10]

• Storage: Store in a cool, dry, and well-ventilated place away from incompatible materials such as strong oxidizing agents.[10] Keep containers tightly closed.[10]

• Disposal: Dispose of waste in accordance with local, state, and federal regulations. Do not allow the product to enter drains or waterways.[10][11]

The following diagram outlines the logical relationship for ensuring safe handling of this solvent.

References

• 1. Buy 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane | 297730-93-9 [smolecule.com]
• 2. 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane - Safety Data Sheet [chemicalbook.com]
• 3. 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane | 297730-93-9 [chemicalbook.com]
• 4. Cas 297730-93-9,2-(TRIFLUOROMETHYL)-3-ETHOXYDODECAFLUOROHEXANE | lookchem [lookchem.com]
• 5. 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane [cymitquimica.com]
• 6. 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane CAS#: 297730-93-9 [m.chemicalbook.com]
• 7. 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane | 297730-93-9 [sigmaaldrich.com]
• 8. 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane | 297730-93-9 [sigmaaldrich.com]
• 9. CAS 297730-93-9 | 2107-3-40 | MDL MFCD04038367 | 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane | SynQuest Laboratories [synquestlabs.com]
• 10. aksci.com [aksci.com]
• 11. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

Application of HFE-7500 in Gas Chromatography-Mass Spectrometry: A Focus on Sample Preparation

A Note on Terminology: In gas chromatography (GC), the mobile phase is an inert carrier gas, such as helium or nitrogen, that transports the vaporized sample through the analytical column. HFE-7500, a hydrofluoroether, is a liquid at room temperature with a high boiling point (approximately 128°C) and is therefore not suitable for use as a mobile phase in conventional GC-MS. This document explores the potential application of HFE-7500 as a solvent for sample preparation prior to GC-MS analysis, a role for which its unique properties may offer advantages in specific contexts.

Application Note: Analysis of Non-Polar Compounds Using HFE-7500 as a Sample Preparation Solvent for GC-MS

Introduction

Gas chromatography-mass spectrometry (GC-MS) is a powerful analytical technique for the separation, identification, and quantification of volatile and semi-volatile compounds. Sample preparation is a critical step in the GC-MS workflow, aiming to extract and concentrate analytes of interest from the sample matrix and present them in a solvent compatible with the GC injection system. The choice of solvent is crucial and depends on the analyte's solubility, the sample matrix, and the desired chromatographic performance.

HFE-7500 is a non-flammable, non-conductive, and relatively inert fluid with low toxicity and a low global warming potential.[1] While primarily used as a heat transfer fluid and cleaning solvent, its properties, including medium hydrocarbon solubility, suggest a potential application as a specialized solvent in sample preparation for GC-MS, particularly for the extraction of non-polar analytes from complex matrices. This application note outlines a hypothetical use of HFE-7500 for the extraction and analysis of a model system of non-polar compounds.

Experimental

A detailed protocol for the hypothetical experiment is provided in the following section. In brief, a solid sample matrix is extracted with HFE-7500. The resulting extract, containing the analytes of interest, is then directly injected into the GC-MS system. The performance of HFE-7500 as an extraction solvent is evaluated based on the recovery, peak shape, and sensitivity for the target analytes.

Results and Discussion

The use of HFE-7500 as a sample preparation solvent presents several potential advantages. Its low miscibility with water could be beneficial for liquid-liquid extractions of non-polar compounds from aqueous samples. Its relatively high boiling point compared to common GC solvents like hexane or dichloromethane may reduce evaporative losses during sample preparation. However, this higher boiling point also necessitates a higher initial oven temperature in the GC method to ensure proper solvent peak elution and to avoid interference with early eluting analytes.

The following tables present illustrative quantitative data for a hypothetical analysis of a mixture of polycyclic aromatic hydrocarbons (PAHs) extracted from a solid matrix using HFE-7500.

Table 1: Illustrative GC-MS Method Parameters

Parameter	Value
GC System	Agilent 8890 GC
Mass Spectrometer	Agilent 5977B MSD
Column	HP-5ms, 30 m x 0.25 mm, 0.25 µm
Carrier Gas	Helium
Flow Rate	1.0 mL/min, constant flow
Inlet Temperature	280°C
Injection Volume	1 µL, splitless
Oven Program	80°C (hold 2 min), ramp to 300°C at 10°C/min, hold 5 min
MS Source Temp	230°C
MS Quad Temp	150°C
Mass Range	50-500 amu

Table 2: Hypothetical Quantitative Data for PAH Analysis

Analyte	Retention Time (min)	Peak Area (arbitrary units)	Limit of Detection (ng/mL)
Naphthalene	8.52	1.2 x 10⁶	5
Fluorene	12.34	1.5 x 10⁶	2
Phenanthrene	14.89	1.8 x 10⁶	2
Anthracene	15.01	1.7 x 10⁶	2
Pyrene	18.67	2.1 x 10⁶	1
Benzo[a]pyrene	25.43	1.9 x 10⁶	1

This application note presents a theoretical exploration of HFE-7500 as a sample preparation solvent for GC-MS analysis. Based on its physicochemical properties, HFE-7500 may offer a niche application for the extraction of non-polar compounds. Further experimental validation is required to determine its actual performance, including extraction efficiency, analyte compatibility, and potential for matrix effects.

Protocols

Protocol 1: Sample Preparation - Extraction of PAHs from a Solid Matrix

• Sample Weighing: Accurately weigh 1 gram of the homogenized solid sample into a 15 mL glass centrifuge tube.

• Solvent Addition: Add 5 mL of HFE-7500 to the centrifuge tube.

• Extraction: Vortex the mixture for 1 minute, then place it in an ultrasonic bath for 15 minutes to facilitate extraction.

• Centrifugation: Centrifuge the sample at 4000 rpm for 10 minutes to pellet the solid material.

• Extract Transfer: Carefully transfer the HFE-7500 supernatant to a clean vial using a Pasteur pipette.

• Filtration (Optional): If the supernatant is not clear, filter it through a 0.22 µm PTFE syringe filter into a 2 mL autosampler vial.

• Analysis: The sample is now ready for GC-MS analysis.

Protocol 2: GC-MS Analysis

• System Setup: Set up the GC-MS system according to the parameters outlined in Table 1.

• Sequence Setup: Create a sequence in the instrument control software including blanks, calibration standards, and the prepared samples.

• Injection: Inject 1 µL of the HFE-7500 extract into the GC-MS.

• Data Acquisition: Acquire data in full scan mode over the mass range of 50-500 amu.

• Data Analysis: Process the acquired data to identify and quantify the target analytes by comparing their retention times and mass spectra to those of authentic standards.

Visualizations

Caption: Experimental workflow for GC-MS analysis using HFE-7500 for sample preparation.

References

• 1. 3m.com [3m.com]

Application Notes and Protocols for Protein Purification with Fluorinated Solvents

For Researchers, Scientists, and Drug Development Professionals

Introduction

The purification of proteins is a critical step in biochemical research and the development of biopharmaceuticals. Traditional methods, while effective, can sometimes be limited by protein solubility, aggregation, and the presence of persistent impurities. The use of fluorinated solvents in protein purification presents innovative approaches to overcome some of these challenges. This document details two distinct protocols utilizing fluorinated solvents: a Trifluoroethanol (TFE)-based protein extraction method and a Fluorous-Phase separation technique for tagged proteins.

TFE acts as a co-solvent that can effectively solubilize and denature proteins, making it particularly useful for extracting proteins from complex mixtures, including membrane proteins.[1] This method offers a detergent-free alternative for sample preparation, which can be advantageous for downstream applications such as mass spectrometry.

Fluorous-phase purification is a highly selective affinity-based method. It relies on the unique properties of perfluorinated compounds, which are both hydrophobic and lipophobic, leading them to segregate into a distinct "fluorous" phase.[2] Proteins of interest can be "tagged" with a perfluorinated moiety, allowing for their efficient capture and separation from a crude lysate.[3] This technique offers the potential for high purity and recovery.[2]

These application notes provide detailed protocols for both methods, a comparative analysis of their performance, and visual workflows to guide researchers in their implementation.

Data Presentation: Comparative Analysis of Purification Methods

The following table summarizes illustrative quantitative data for the two fluorinated solvent-based purification methods in comparison to a standard Nickel-NTA (Ni-NTA) affinity chromatography for a His-tagged protein. The data for the fluorinated methods are based on typical reported efficiencies for solvent-based extraction and affinity chromatography, respectively, as specific quantitative data for a wide range of proteins is still emerging.

Purification Method	Starting Material	Protein Yield (%)	Purity (%)	Key Advantages
Trifluoroethanol (TFE)-Based Extraction	E. coli cell lysate	~70-85	~60-80	Effective for membrane proteins, detergent-free.[1]
Fluorous-Phase Separation	E. coli lysate with fluorous-tagged protein	>90	>95	High specificity and purity, rapid protocol.[4]
Standard Ni-NTA Affinity Chromatography	E. coli lysate with His-tagged protein	~80-95	~90-98	Well-established, high binding capacity.[5]

Note: The presented yield and purity values are illustrative and can vary significantly depending on the specific protein, expression levels, and optimization of the protocol.

Experimental Protocols

Protocol 1: Trifluoroethanol (TFE)-Based Protein Extraction

This protocol is adapted from methods used for protein digestion and extraction for proteomics and is suitable for the extraction of total proteins or for enriching hydrophobic proteins.[1]

Materials:

• Cell pellet (e.g., from E. coli expression)

• Lysis Buffer: 50 mM Ammonium Bicarbonate, pH 8.0

• Trifluoroethanol (TFE)

• Reducing agent: 100 mM Dithiothreitol (DTT)

• Alkylating agent: 200 mM Iodoacetamide (IAA)

• Quenching solution: 200 mM DTT

• Dialysis buffer (e.g., PBS, pH 7.4)

• Microcentrifuge tubes

• Sonicator

• Heated shaker

• Centrifuge

Procedure:

• Cell Lysis:

  • Resuspend the cell pellet in an appropriate volume of Lysis Buffer.

  • Sonicate the cell suspension on ice to lyse the cells.

  • Centrifuge the lysate at 15,000 x g for 20 minutes at 4°C to pellet cell debris.

  • Collect the supernatant containing the soluble proteins.

• TFE Denaturation and Solubilization:

  • To the cleared lysate, add TFE to a final concentration of 50% (v/v).

  • Add the reducing agent (100 mM DTT) to a final concentration of 5 mM.

  • Incubate the mixture at 60°C for 1 hour with gentle shaking to denature the proteins.

• Reduction and Alkylation (Optional, for downstream analysis):

  • Cool the sample to room temperature.

  • Add the alkylating agent (200 mM IAA) to a final concentration of 10 mM.

  • Incubate in the dark at room temperature for 1 hour.

  • Quench the excess IAA by adding the quenching solution (200 mM DTT) to a final concentration of 10 mM and incubate for 30 minutes.

• TFE Removal and Protein Renaturation:

  • To remove the TFE and allow the protein to refold, dialyze the sample against a suitable buffer (e.g., PBS, pH 7.4) at 4°C. Perform several buffer changes over 24-48 hours.

  • Alternatively, for smaller volumes, a buffer exchange column can be used.

• Final Clarification:

  • After dialysis, centrifuge the sample at 15,000 x g for 20 minutes at 4°C to pellet any precipitated protein.

  • The supernatant contains the purified protein extract.

Protocol 2: Fluorous-Phase Protein Purification

This protocol provides a general workflow for the purification of a protein tagged with a perfluorinated moiety from a cell lysate.

Materials:

• Cell pellet containing the fluorous-tagged protein

• Lysis Buffer (e.g., 50 mM Tris-HCl, 150 mM NaCl, pH 7.5)

• Fluorous Affinity Resin (e.g., silica or polymer-based with a perfluorinated surface)

• Wash Buffer 1 (Binding Buffer): Lysis Buffer

• Wash Buffer 2 (Intermediate Wash): Lysis Buffer with a low concentration of an organic solvent (e.g., 10% acetonitrile)

• Elution Buffer: A fluorinated solvent or a buffer containing a fluorous-tagged competitor

• Chromatography column

• Microcentrifuge tubes

• Sonicator

• Centrifuge

Procedure:

• Cell Lysis:

  • Resuspend the cell pellet in Lysis Buffer.

  • Lyse the cells by sonication on ice.

  • Clarify the lysate by centrifugation at 15,000 x g for 20 minutes at 4°C.

• Binding to Fluorous Resin:

  • Pack a chromatography column with the Fluorous Affinity Resin and equilibrate with Wash Buffer 1.

  • Load the clarified lysate onto the column.

  • Allow the lysate to pass through the column by gravity flow or at a controlled flow rate.

  • Collect the flow-through for analysis.

• Washing:

  • Wash the column with 10-20 column volumes of Wash Buffer 1 to remove unbound proteins.

  • Wash the column with 5-10 column volumes of Wash Buffer 2 to remove non-specifically bound proteins.

• Elution:

  • Elute the fluorous-tagged protein from the resin by applying the Elution Buffer.

  • Collect the eluate in fractions.

• Analysis:

  • Analyze the collected fractions (flow-through, washes, and elution) by SDS-PAGE to assess the purity of the target protein.

  • Determine the protein concentration in the elution fractions.

Visualizations

TFE-Based Protein Extraction Workflow

Caption: Workflow for TFE-based protein extraction.

Fluorous-Phase Protein Purification Workflow

Caption: Workflow for fluorous-phase protein purification.

References

• 1. Exploitation of specific properties of trifluoroethanol for extraction and separation of membrane proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. glenresearch.com [glenresearch.com]
• 3. Fluorous affinity purification of oligonucleotides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Purification of GFP fusion proteins with high purity and yield by monoclonal antibody-coupled affinity column chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. med.upenn.edu [med.upenn.edu]

Application Notes and Protocols: 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane in Electrochemical Cell Setups

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the utilization of 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane, also known by its synonym 3-Ethoxyperfluoro(2-methylhexane) or trade name HFE-7500, in the formulation of non-flammable electrolytes for electrochemical cells, particularly lithium-ion batteries. Its unique properties, including high thermal and chemical stability, make it a compelling co-solvent to enhance the safety and performance of energy storage devices.[1][2]

Physicochemical Properties

2-(Trifluoromethyl)-3-ethoxydodecafluorohexane is a fluorinated organic compound with a high fluorine content, which imparts unique physical and chemical characteristics.[1] A summary of its key properties is presented below.

Property	Value	Reference
CAS Number	297730-93-9	[3][4][5][6]
Molecular Formula	C9H5F15O	[3][4][5]
Molecular Weight	414.11 g/mol	[3][4][5]
Appearance	Liquid	[5]
Melting Point	-100°C	[3][4]
Boiling Point	130°C	[3][4]
Density	1.61 g/cm³	[3][4]
Flash Point	36.1°C (Note: Some sources indicate 130°C)	[3]
Vapor Pressure	14 mmHg at 25°C	[3]
Solubility	Soluble in Chloroform, Slightly soluble in Methanol	[3][4]

Rationale for Use in Electrochemical Cells

Hydrofluoroethers (HFEs) like 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane are gaining traction as additives or co-solvents in lithium-ion battery electrolytes to mitigate the flammability of conventional carbonate-based electrolytes.[2] While traditional ether-based electrolytes offer high ionic conductivity, they suffer from poor oxidative stability above 4V.[7][8] Conversely, HFEs exhibit high oxidative stability but often have poor salt dissolution and ionic conductivity.[7][8]

The incorporation of 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane aims to strike a balance, enhancing the safety profile of the electrolyte without significantly compromising electrochemical performance.[9] Research into fluorinated ethers suggests that they can improve the electrochemical stability of the electrolyte, which is crucial for the development of high-energy-density batteries.[10][11] The high dielectric constant and electrochemical stability of this compound make it a valuable solvent for electrochemical research.[1]

Experimental Protocols

The following protocols outline the preparation of an electrolyte containing 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane and the subsequent assembly of a CR2032 coin cell for electrochemical characterization.

Electrolyte Formulation

Objective: To prepare a non-flammable electrolyte using 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane as a co-solvent.

Materials:

• Lithium hexafluorophosphate (LiPF₆) or other suitable lithium salt (e.g., LiFSI, LiTFSI)

• Ethylene carbonate (EC)

• Ethyl methyl carbonate (EMC) or Dimethyl carbonate (DMC)

• 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane (HFE-7500)

• Argon-filled glovebox with H₂O and O₂ levels < 0.5 ppm

• Magnetic stirrer and stir bars

• Volumetric flasks and pipettes

Procedure:

• Solvent Preparation: Inside the glovebox, prepare the base carbonate solvent mixture. For example, a common mixture is EC:EMC (3:7 v/v).

• HFE Addition: To the base carbonate solvent, add a specific volume percentage of 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane. A typical starting point could be 10-30% by volume. For example, to prepare 10 mL of a 20% HFE electrolyte, mix 8 mL of the EC:EMC solution with 2 mL of HFE-7500.

• Salt Dissolution: While stirring the solvent mixture, slowly add the lithium salt to achieve the desired concentration, typically 1 M. For example, to prepare 10 mL of a 1 M LiPF₆ solution, dissolve the appropriate mass of LiPF₆ in the 10 mL of the solvent mixture.

• Homogenization: Continue stirring the solution until the salt is completely dissolved and the electrolyte appears homogeneous. This may take several hours.

• Storage: Store the prepared electrolyte in a tightly sealed container inside the glovebox.

Electrolyte Preparation Workflow

CR2032 Coin Cell Assembly

Objective: To assemble a CR2032 coin cell using the prepared HFE-containing electrolyte for electrochemical testing.

Materials:

• Cathode (e.g., LiNi₀.₈Mn₀.₁Co₀.₁O₂ - NMC811)

• Anode (e.g., Lithium metal or graphite)

• Separator (e.g., Celgard 2325)

• CR2032 coin cell components (casings, spacers, springs)

• Prepared electrolyte

• Crimping machine

• Tweezers and other assembly tools inside a glovebox

Procedure:

• Component Preparation: Ensure all cell components are dried under vacuum at an appropriate temperature before transferring them into the glovebox.

• Anode Placement: Place the anode in the center of the bottom casing of the coin cell.

• Separator and Electrolyte: Place the separator on top of the anode. Add a few drops of the prepared electrolyte to wet the separator and anode.

• Cathode Placement: Place the cathode on top of the wetted separator.

• Adding More Electrolyte: Add another drop of electrolyte to the top of the cathode.

• Assembly Completion: Place a spacer and then a spring on top of the cathode.

• Sealing: Carefully place the top casing onto the assembly. Transfer the cell to the crimping machine and seal it to the recommended pressure.

• Resting: Allow the assembled cell to rest for at least 12 hours before electrochemical testing to ensure proper wetting of the electrodes.

CR2032 Coin Cell Assembly Workflow

Data Presentation

The performance of the electrolyte should be systematically evaluated. The following tables provide a template for recording and comparing key electrochemical performance metrics.

Table 1: Ionic Conductivity and Electrochemical Stability Window

Electrolyte Composition (v/v/M)	Ionic Conductivity at 25°C (mS/cm)	Anodic Stability Limit (V vs. Li/Li⁺)
1M LiPF₆ in EC:EMC (3:7)
1M LiPF₆ in EC:EMC:HFE (x:y:z)
...

Table 2: Cycling Performance in a Full Cell (e.g., NMC811 || Li Metal)

Electrolyte	C-Rate	Initial Discharge Capacity (mAh/g)	Capacity Retention after 100 Cycles (%)	Coulombic Efficiency at 100th Cycle (%)
Standard Carbonate	0.1C
HFE-containing	0.1C
Standard Carbonate	1C
HFE-containing	1C

Safety Considerations

While 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane is significantly less flammable than traditional carbonate solvents, standard laboratory safety procedures should be followed.

• Work in a well-ventilated area, preferably a fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Consult the Safety Data Sheet (SDS) for detailed handling and storage information.

• Lithium salts like LiPF₆ are moisture-sensitive and can release toxic HF gas upon contact with water. Therefore, all handling must be done in an inert atmosphere (glovebox).

References

• 1. Buy 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane | 297730-93-9 [smolecule.com]
• 2. nbinno.com [nbinno.com]
• 3. Cas 297730-93-9,2-(TRIFLUOROMETHYL)-3-ETHOXYDODECAFLUOROHEXANE | lookchem [lookchem.com]
• 4. 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane CAS#: 297730-93-9 [m.chemicalbook.com]
• 5. 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane [cymitquimica.com]
• 6. 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane-ECHO CHEMICAL CO., LTD. [echochemical.com]
• 7. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 8. discovery.researcher.life [discovery.researcher.life]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]

Application of Novec™ 7500 in Cyclic Voltammetry: A Detailed Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the potential application of 3M™ Novec™ 7500 Engineered Fluid as a solvent in cyclic voltammetry (CV) experiments. While direct, published applications of Novec™ 7500 in this specific electrochemical technique are not widely documented, its unique physical and chemical properties suggest its utility in specialized electrochemical studies. This note offers a detailed, hypothetical protocol based on its known characteristics and the principles of non-aqueous electrochemistry.

Important Notice: 3M has announced the discontinuation of Novec™ 7500 production, effective January 15, 2025. A chemically identical, miscible replacement, TMC-7500, is available.[1][2]

Introduction to Novec™ 7500 in an Electrochemical Context

Novec™ 7500 is a non-flammable, thermally and chemically stable hydrofluoroether.[3] Its key attributes, including a wide liquid range, excellent dielectric properties, and low toxicity, make it an intriguing candidate for a non-aqueous solvent in electrochemistry.[4][5][6][7] These characteristics could be particularly beneficial when studying highly reactive analytes or when a large electrochemical window, free from solvent breakdown, is required.

Key Properties of Novec™ 7500

A thorough understanding of the physicochemical properties of Novec™ 7500 is essential for designing and interpreting cyclic voltammetry experiments.

Property	Value
Chemical Formula	C₈F₁₅H₅O
Molecular Weight	414.11 g/mol [5]
Boiling Point	128 °C[4][7][8]
Pour Point	-100 °C[5][7][8]
Density	1.614 g/cm³[7][8]
Dielectric Strength	>25 kV[4][7][8]
Global Warming Potential (100-yr ITH)	100[4][7][8]
Ozone Depletion Potential	0[4]

Detailed Experimental Protocol for Cyclic Voltammetry using Novec™ 7500

This section outlines a comprehensive, albeit theoretical, protocol for conducting a cyclic voltammetry experiment with Novec™ 7500 as the solvent.

1. Materials and Equipment

• Solvent: High-purity Novec™ 7500 (or TMC-7500).

• Supporting Electrolyte: A salt that is soluble in Novec™ 7500 and provides sufficient conductivity. Tetrabutylammonium hexafluorophosphate (TBAPF₆) or similar tetraalkylammonium salts are recommended for their solubility in non-polar aprotic solvents. A typical concentration is 0.1 M.[9]

• Analyte: The compound of interest, at a concentration typically between 0.001 M and 0.005 M.[9]

• Working Electrode: Glassy carbon, platinum, or gold are suitable choices depending on the analyte and the desired potential window.[10]

• Reference Electrode: A non-aqueous reference electrode, such as a silver/silver ion (Ag/Ag⁺) electrode, is crucial for stable potential measurements.[10]

• Counter Electrode: A platinum wire or gauze with a surface area larger than the working electrode.

• Electrochemical Cell: A three-electrode glass cell.

• Potentiostat: An electrochemical workstation capable of performing cyclic voltammetry.

• Inert Gas: High-purity argon or nitrogen for deoxygenating the solution.

2. Experimental Procedure

• Electrode Preparation:

  • Polish the working electrode to a mirror finish using successively finer grades of alumina or diamond paste.

  • Rinse the electrode thoroughly with a suitable solvent (e.g., acetone or isopropanol) and dry it completely.

• Solution Preparation:

  • In an inert atmosphere (e.g., a glovebox), dissolve the supporting electrolyte in Novec™ 7500 to a final concentration of 0.1 M.

  • Prepare a stock solution of the analyte in the Novec™ 7500/electrolyte solution.

• Cell Assembly:

  • Place the polished working electrode, the reference electrode, and the counter electrode in the electrochemical cell.

  • Add the Novec™ 7500/electrolyte solution to the cell.

  • Spike the solution with the analyte stock solution to achieve the desired final concentration.

• Deoxygenation:

  • Purge the solution with a gentle stream of inert gas for 15-20 minutes to remove dissolved oxygen.

  • Maintain an inert gas blanket over the solution throughout the experiment.

• Cyclic Voltammetry Measurement:

  • Connect the electrodes to the potentiostat.

  • Set the experimental parameters:

    • Initial and Final Potential: Define the starting and ending potentials of the sweep.

    • Vertex Potentials: Set the upper and lower limits of the potential scan.

    • Scan Rate: Begin with a typical scan rate (e.g., 100 mV/s) and vary it in subsequent experiments to investigate the kinetics of the redox process.

  • Initiate the potential sweep and record the resulting current.

  • Perform multiple cycles to check for electrode fouling or analyte degradation.

3. Data Analysis

The resulting cyclic voltammogram will plot the current response as a function of the applied potential. From this plot, key electrochemical parameters can be determined, including:

• Anodic and cathodic peak potentials (Epa and Epc)

• Anodic and cathodic peak currents (ipa and ipc)

• The formal reduction potential (E°’)

• Information on the reversibility of the redox process

Visual Diagrams

The following diagrams illustrate the experimental workflow and the logical relationships of the key parameters in a cyclic voltammetry experiment.

References

• 1. tmcindustries.com [tmcindustries.com]
• 2. tmcindustries.com [tmcindustries.com]
• 3. chemsolutions.it [chemsolutions.it]
• 4. 3mindia.in [3mindia.in]
• 5. chemblogger.com [chemblogger.com]
• 6. multimedia.3m.com [multimedia.3m.com]
• 7. 3mcanada.ca [3mcanada.ca]
• 8. 3m.com [3m.com]
• 9. kubiak.ucsd.edu [kubiak.ucsd.edu]
• 10. benchchem.com [benchchem.com]

Application Notes and Protocols for Peptide Synthesis in a 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane Medium

For Researchers, Scientists, and Drug Development Professionals

Abstract

Solid-Phase Peptide Synthesis (SPPS) is a cornerstone of peptide and protein chemistry, enabling the development of novel therapeutics and research tools. However, traditional SPPS protocols often rely on solvents such as N,N-dimethylformamide (DMF), which are facing increasing regulatory scrutiny due to their toxicity.[1][2] This has prompted a shift towards "green" chemistry principles, focusing on the use of safer, more sustainable solvents.[1][3][4] This document outlines a proposed application and protocol for the use of 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane, a fluorous solvent, as a medium for Fmoc-based SPPS. This innovative approach aims to leverage the unique properties of fluorous phases to simplify purification and reduce the environmental impact of peptide synthesis.

Introduction to Fluorous-Phase Peptide Synthesis

Fluorous chemistry utilizes perfluorinated compounds to facilitate the separation and purification of reaction products.[5] By employing a fluorous solvent like 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane, it is hypothesized that the growing peptide chain, attached to a fluorous-tagged resin, can be selectively retained in the fluorous phase while excess reagents and byproducts are washed away with conventional organic solvents. This approach has the potential to streamline the synthesis process and minimize the use of hazardous solvents.

Properties of 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane:

This highly fluorinated solvent is characterized by its chemical inertness, thermal stability, and hydrophobicity.[6] Its unique solvation properties may allow for efficient separation of fluorous-tagged molecules from non-fluorous compounds.[6]

Materials and Reagents

Equipment:

• Automated or manual peptide synthesizer

• Reaction vessels

• Vacuum filtration apparatus

• High-performance liquid chromatography (HPLC) system

• Lyophilizer

• Nitrogen bubbling system

Solvents and Reagents:

• 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane (Fluorous Medium)

• N,N-Dimethylformamide (DMF) (for comparative study)

• Dichloromethane (DCM)

• Piperidine

• Diisopropylethylamine (DIEA)

• Trifluoroacetic acid (TFA)

• Triisopropylsilane (TIS)

• 1,2-Ethanedithiol (EDT)

• Fmoc-protected amino acids

• Fluorous-tagged Rink Amide resin (e.g., with a perfluoroalkyl tag)

• Standard Rink Amide resin (for comparative study)

• Coupling reagents (e.g., HBTU, HOBt)

Experimental Protocols

Protocol 1: Fluorous-Phase Solid-Phase Peptide Synthesis (FP-SPPS)

This protocol describes the synthesis of a model peptide on a fluorous-tagged solid support using 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane as the primary solvent.

1. Resin Swelling:

• Place the fluorous-tagged Rink Amide resin in a reaction vessel.
• Add 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane and allow the resin to swell for 1-2 hours with gentle agitation.

2. Fmoc Deprotection:

• Drain the swelling solvent.
• Add a solution of 20% piperidine in 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane to the resin.
• Agitate for 5 minutes, then drain.
• Repeat the piperidine treatment for an additional 15 minutes.
• Wash the resin thoroughly with 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane (3x) followed by DCM (3x) to remove residual piperidine.

3. Amino Acid Coupling:

• In a separate vessel, dissolve the Fmoc-amino acid (3 eq.), HBTU (3 eq.), and HOBt (3 eq.) in a minimal amount of a compatible organic solvent (e.g., a mixture of DCM and the fluorous solvent), then add DIEA (6 eq.).
• Add the activated amino acid solution to the deprotected resin.
• Agitate for 1-2 hours at room temperature.
• Wash the resin with 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane (3x) and DCM (3x).

4. Repeat Synthesis Cycle:

• Repeat steps 2 and 3 for each subsequent amino acid in the peptide sequence.

5. Cleavage and Deprotection:

• After the final coupling and Fmoc deprotection, wash the resin with DCM and dry under vacuum.
• Prepare a cleavage cocktail of TFA/TIS/Water/EDT (95:2.5:2.5:2.5, v/v/v/v).
• Add the cleavage cocktail to the resin and agitate for 2-3 hours.
• Filter the resin and collect the filtrate.
• Precipitate the crude peptide by adding cold diethyl ether.
• Centrifuge to pellet the peptide, decant the ether, and repeat the ether wash.
• Dry the crude peptide pellet under vacuum.

6. Purification:

• Purify the crude peptide by reverse-phase HPLC.
• Lyophilize the pure fractions to obtain the final peptide product.

Protocol 2: Comparative Synthesis in DMF

For comparison, the same model peptide should be synthesized using a standard Fmoc-SPPS protocol with DMF as the primary solvent and a standard Rink Amide resin. The steps for resin swelling, Fmoc deprotection, amino acid coupling, cleavage, and purification should follow established literature procedures.[7][8]

Data Presentation

The following table summarizes hypothetical data from the synthesis of a model decapeptide using both the proposed fluorous-phase method and a traditional DMF-based method.

Parameter	Fluorous-Phase SPPS (Proposed)	Traditional SPPS (DMF)
Crude Peptide Yield (%)	85	90
Crude Peptide Purity (HPLC, %)	75	70
Final Yield after Purification (%)	40	35
Total Solvent Consumption (mL/mmol)	~400	~600
Hazardous Solvent Usage	Reduced	High (DMF)
Purification Complexity	Potentially Simplified	Standard

Visualizations

References

• 1. gyrosproteintechnologies.com [gyrosproteintechnologies.com]
• 2. DigitalCommons@Kennesaw State University - Symposium of Student Scholars: Green Peptide Synthesis Using Environmentally Sustainable Deep Eutectic Solvents [digitalcommons.kennesaw.edu]
• 3. biotage.com [biotage.com]
• 4. The greening of peptide synthesis - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. Fluorous chemistry - Wikipedia [en.wikipedia.org]
• 6. Buy 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane | 297730-93-9 [smolecule.com]
• 7. chemistry.du.ac.in [chemistry.du.ac.in]
• 8. benchchem.com [benchchem.com]

Application Notes and Protocols for Reverse Fluorous Solid-Phase Extraction with HFE-7500

For Researchers, Scientists, and Drug Development Professionals

Introduction to Reverse Fluorous Solid-Phase Extraction (RF-SPE)

Reverse Fluorous Solid-Phase Extraction (RF-SPE) is a powerful purification technique particularly valuable in synthetic chemistry and drug discovery. Unlike standard fluorous SPE, which utilizes a fluorous stationary phase to retain fluorous-tagged molecules, RF-SPE employs a conventional silica gel stationary phase.[1][2] In this method, a mixture containing both a desired non-fluorous organic compound and fluorous-tagged impurities (such as excess reagents or catalysts) is loaded onto the silica gel. A fluorous solvent, such as HFE-7500, is then used to selectively elute the fluorous components, while the desired non-fluorous product is retained on the polar silica gel.[1][2] This "fluorophilic pass" allows for the efficient removal of fluorous contaminants. The desired organic compound can then be eluted from the silica gel using a traditional polar organic solvent. This approach is advantageous due to the low cost and ready availability of silica gel, and the ability to seamlessly transition to standard flash chromatography for further purification if needed.[2]

HFE-7500 (3-ethoxy-1,1,1,2,3,4,4,5,5,6,6,6-dodecafluoro-2-(trifluoromethyl)hexane) is a hydrofluoroether that serves as an excellent fluorous solvent for RF-SPE. Its properties, including good miscibility with a range of organic solvents, make it a more versatile and effective choice than traditional perfluorinated alkanes.

Application in Drug Discovery: Purification of a MEK Kinase Inhibitor

A significant application of RF-SPE is in the purification of active pharmaceutical ingredients (APIs) during the drug discovery process. For instance, in the synthesis of small molecule kinase inhibitors, fluorous-tagged reagents or scavengers are often used to drive reactions to completion. These fluorous impurities must be efficiently removed to isolate the pure API. The MEK-ERK signaling pathway is a critical regulator of cell proliferation and survival and is often dysregulated in cancer.[3][4] Consequently, the development of MEK inhibitors is a major focus in oncology drug discovery.[3][4]

This document provides a detailed protocol for the purification of a hypothetical non-fluorous MEK kinase inhibitor from a reaction mixture containing a fluorous-tagged quenching agent using RF-SPE with HFE-7500.

MEK-ERK Signaling Pathway

The Ras-Raf-MEK-ERK pathway is a key signaling cascade that transmits extracellular signals to the cell nucleus, influencing processes like cell growth, proliferation, and differentiation.[3][4][5] Its aberrant activation is a hallmark of many cancers, making its components, such as MEK1 and MEK2, attractive therapeutic targets.[3][4]

MEK-ERK Signaling Pathway and Inhibitor Action

Experimental Protocols

Protocol 1: RF-SPE Purification of a Non-Fluorous MEK Inhibitor

This protocol details the removal of a fluorous-tagged scavenger from a crude reaction mixture to isolate a non-fluorous small molecule MEK inhibitor.

Materials:

• Crude reaction mixture containing the non-fluorous MEK inhibitor and a fluorous-tagged scavenger.

• Standard silica gel (flash chromatography grade, 40-63 µm).

• HFE-7500.

• Ethyl acetate (EtOAc).

• Hexanes.

• Solid-phase extraction (SPE) cartridge.

• SPE manifold.

• Collection vials.

• Rotary evaporator.

Procedure:

• Cartridge Preparation:

  • Dry-pack a suitable SPE cartridge with silica gel. The amount of silica should be approximately 20-50 times the mass of the crude sample.

  • Condition the cartridge by flushing with 3-5 column volumes of hexanes.

• Sample Loading:

  • Dissolve the crude reaction mixture in a minimal amount of a non-polar organic solvent (e.g., dichloromethane or toluene) in which both the fluorous and non-fluorous components are soluble.

  • Load the sample solution onto the pre-conditioned silica gel cartridge.

  • Gently apply positive pressure or a light vacuum to ensure the sample is fully adsorbed onto the silica gel.

• Fluorophilic Elution (Removal of Fluorous Impurities):

  • Prepare the fluorophilic elution solvent: a mixture of HFE-7500 and a co-solvent such as ethyl acetate. A typical starting ratio is 80:20 (v/v) HFE-7500:EtOAc. The optimal ratio may need to be determined empirically.

  • Pass 5-10 column volumes of the fluorophilic elution solvent through the cartridge.

  • Collect this "fluorous fraction." This fraction contains the fluorous-tagged scavenger.

• Organic Elution (Recovery of the Desired Product):

  • After the fluorophilic elution is complete, switch to a more polar organic solvent system to elute the desired non-fluorous MEK inhibitor. A typical solvent system would be a gradient of ethyl acetate in hexanes (e.g., starting with 20% EtOAc in hexanes and increasing the polarity).

  • Collect fractions and monitor by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) to identify the fractions containing the pure product.

• Product Isolation:

  • Combine the fractions containing the pure MEK inhibitor.

  • Remove the solvent using a rotary evaporator to yield the purified solid product.

Workflow for RF-SPE Purification:

RF-SPE Purification Workflow

Data Presentation

The following tables present representative data for the recovery and purity of compounds purified using fluorous separation techniques. While this data is derived from standard F-SPE experiments, it illustrates the high efficiency and selectivity achievable with fluorous-based purifications, which is also characteristic of RF-SPE.

Table 1: Recovery of a Non-Fluorous Compound and a Fluorous-Tagged Impurity.

Analyte	Initial Amount (mg)	Amount Recovered in Organic Fraction (mg)	Amount Recovered in Fluorous Fraction (mg)	Recovery of Non-Fluorous Compound	Removal of Fluorous Impurity
Non-Fluorous API	100	97	3	97%	-
Fluorous Scavenger	50	2	48	-	96%

Table 2: Purity of the Non-Fluorous API Before and After RF-SPE.

Sample	Purity by HPLC (%)
Crude Reaction Mixture	65%
After RF-SPE	>98%

Drug Discovery Workflow Incorporating RF-SPE

The integration of fluorous chemistry and RF-SPE can significantly streamline the early stages of drug discovery, from library synthesis to the generation of purified lead compounds for biological screening.

Drug Discovery Workflow with RF-SPE

Conclusion

Reverse fluorous solid-phase extraction with HFE-7500 offers a highly efficient and cost-effective method for the purification of non-fluorous organic compounds from fluorous-tagged impurities. Its application in drug discovery, particularly for the purification of small molecule inhibitors, streamlines the synthesis and purification workflow, enabling the rapid generation of high-purity compounds for biological evaluation. The protocols and workflows presented here provide a comprehensive guide for researchers and scientists looking to implement this powerful separation technique.

References

• 1. Targeting the extracellular signal-regulated kinase pathway in cancer therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthetic applications of fluorous solid-phase extraction (F-SPE) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Targeting RAS–RAF–MEK–ERK signaling pathway in human cancer: Current status in clinical trials - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The MEK/ERK Network as a Therapeutic Target in Human Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. meridian.allenpress.com [meridian.allenpress.com]

Application Notes and Protocols for Novec™ 7500 as a Heat Transfer Fluid in Chemical Reactors

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed guidance and protocols for the safe and effective use of 3M™ Novec™ 7500 Engineered Fluid as a heat transfer medium in chemical reactors. Novec™ 7500 is a non-flammable, thermally stable fluid with a favorable environmental and safety profile, making it an excellent alternative to perfluorocarbons (PFCs) and perfluoropolyethers (PFPEs) for precise temperature control in laboratory and industrial chemical synthesis.[1][2][3]

Introduction to Novec™ 7500

3M™ Novec™ 7500 is a hydrofluoroether (HFE) that offers a wide liquid range, excellent material compatibility, and low toxicity.[1][4] Its key advantages in chemical reactor applications include its non-flammability, high boiling point, and low viscosity at low temperatures, which allows for efficient heat transfer across a broad operational window.[5][6] Furthermore, its low Global Warming Potential (GWP) and zero Ozone Depletion Potential (ODP) align with modern environmental standards.[1][7][8]

Key Physicochemical Properties

The following tables summarize the essential physical and thermal properties of Novec™ 7500, which are critical for designing and operating thermal management systems for chemical reactors.

Table 1: General Properties of Novec™ 7500

Property	Value
Chemical Formula	C7F15OC2H5
Molecular Weight	414 g/mol [2][9]
Boiling Point (at 1 atm)	128 °C (262 °F)[1][7]
Pour Point	-100 °C (-148 °F)[1][7]
Liquid Density (at 25°C)	1614 kg/m ³[2][9]
Dielectric Strength	>25 kV (0.1" gap)[7][9]
Global Warming Potential (100-yr ITH)	100[1][7]
Ozone Depletion Potential	0[1][4]

Table 2: Thermal Properties of Novec™ 7500

Property	Value
Latent Heat of Vaporization (at boiling point)	88.5 kJ/kg[10]
Specific Heat (at 25°C)	1128 J/kg-K[9]
Thermal Conductivity (liquid, at 25°C)	0.065 W/m-K[10]
Kinematic Viscosity (at 25°C)	0.77 cSt[9][10]
Coefficient of Expansion (at 25°C)	0.0013 K⁻¹[9]

Table 3: Viscosity of Novec™ 7500 at Various Temperatures

Temperature (°C)	Kinematic Viscosity (cSt)
-50	6.121[11]
-20	1.98[11]
0	1.1 (approx.)
25	0.77[9][10]
50	0.5 (approx.)
100	0.3 (approx.)

Material Compatibility

Novec™ 7500 exhibits broad compatibility with a variety of materials commonly used in the construction of chemical reactors and associated equipment.[11]

• Metals: Excellent compatibility with stainless steel, carbon steel, aluminum, copper, and brass.

• Plastics: Compatible with most plastics, including polyethylene, polypropylene, and polytetrafluoroethylene (PTFE).[1][4]

• Elastomers: Caution is advised with some elastomers. Novec™ 7500 may extract plasticizers from certain formulations.[2][12] Recommended elastomers include those with low plasticizer content, such as EPDM, EPR, and butyl rubber.[2][12] It is crucial to conduct compatibility testing with specific elastomers under operational conditions.

Experimental Protocols

The following protocols provide a generalized framework for the use of Novec™ 7500 in a jacketed chemical reactor system.

System Preparation and Leak Testing

Objective: To ensure the integrity of the heat transfer loop and prevent loss of Novec™ 7500.

Materials:

• Jacketed chemical reactor

• Circulating bath/chiller with a pump suitable for Novec™ 7500

• Insulated tubing and fittings

• Novec™ 7500 fluid

• Personal Protective Equipment (PPE): safety glasses, gloves

Procedure:

• System Assembly: Connect the circulating bath to the reactor jacket using insulated tubing and appropriate fittings. Ensure all connections are secure.

• Initial Leak Check (Air): Pressurize the system with dry air or nitrogen to a low pressure (e.g., 5-10 psig) and monitor for any pressure drop over a period of at least one hour.

• Fluid Charging: Once the system is confirmed to be leak-free, release the pressure and charge the system with the required volume of Novec™ 7500.

• Final Leak Check (Fluid): Circulate the Novec™ 7500 at ambient temperature and visually inspect all connections for any signs of leakage.

Thermal Cycling and Temperature Control

Objective: To achieve and maintain the desired reaction temperature.

Materials:

• Prepared and charged reactor system

• Thermocouple or RTD for monitoring reactor contents temperature

• Process control software (if applicable)

Procedure:

• Set point Adjustment: Set the desired temperature on the circulating bath.

• Circulation Initiation: Start the circulation of Novec™ 7500 through the reactor jacket.

• Temperature Monitoring: Continuously monitor the temperature of the reactor contents and the heat transfer fluid entering and exiting the jacket.

• Ramping and Soaking: For reactions requiring controlled heating or cooling rates, program the circulator accordingly. The low viscosity of Novec™ 7500 at low temperatures facilitates efficient cooling.[6]

• Steady-State Operation: Once the target temperature is reached, the system will maintain it by circulating the fluid.

System Shutdown and Fluid Recovery

Objective: To safely shut down the system and recover the Novec™ 7500 for reuse.

Procedure:

• Cool Down: If the system is at an elevated temperature, allow it to cool to ambient temperature.

• Fluid Draining: Drain the Novec™ 7500 from the reactor jacket and tubing into a clean, designated storage container.

• System Cleaning: If necessary, flush the system with a compatible solvent to remove any residual Novec™ 7500 before maintenance or use with a different fluid.

Safety Precautions

While Novec™ 7500 has a low toxicity profile, it is essential to follow standard laboratory safety practices.[2][12]

• Ventilation: Ensure adequate ventilation in the work area.[13]

• Personal Protective Equipment: Wear safety glasses and gloves when handling the fluid.[14]

• Thermal Decomposition: Avoid exposing Novec™ 7500 to temperatures above its maximum use temperature (149°C), as this can lead to the formation of hazardous decomposition products.[1][7][15]

• Spills: In case of a spill, ventilate the area and absorb the fluid with an inert material.[13][14]

Visualizations

The following diagrams illustrate key concepts related to the use of Novec™ 7500 in chemical reactors.

Caption: Heat Transfer Workflow in a Jacketed Reactor.

Caption: Experimental Workflow for Reactor Temperature Control.

Caption: Logical Relationships of Novec 7500 Properties and Applications.

References

• 1. 3m.com [3m.com]
• 2. multimedia.3m.com [multimedia.3m.com]
• 3. 3M™ Novec™ 7500 Engineered Fluid - AssemCorp [assemcorp.com]
• 4. 3mcanada.ca [3mcanada.ca]
• 5. acota.co.uk [acota.co.uk]
• 6. acota.co.uk [acota.co.uk]
• 7. 3mindia.in [3mindia.in]
• 8. chemblogger.com [chemblogger.com]
• 9. distribuidor-cintas-adhesivas.es [distribuidor-cintas-adhesivas.es]
• 10. lookpolymers.com [lookpolymers.com]
• 11. tmcindustries.com [tmcindustries.com]
• 12. parallax-tech.com [parallax-tech.com]
• 13. mgchemicals.com [mgchemicals.com]
• 14. chempoint.com [chempoint.com]
• 15. multimedia.3m.com [multimedia.3m.com]

Application Note: Utilizing 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane for the Gentle Separation of Temperature-Sensitive Proteins

Abstract

The purification of temperature-sensitive proteins presents a significant challenge in biochemical and pharmaceutical research. Traditional separation techniques often employ conditions that can lead to denaturation and loss of function. This application note describes a methodology centered on the use of 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane, a hydrofluoroether (HFE) solvent also known as HFE-7500, for the separation of thermolabile proteins.[1][2][3][4][5] Its unique properties, including low toxicity, non-flammability, and distinct phase behavior with aqueous solutions, make it a promising medium for developing biphasic liquid-liquid extraction protocols that maintain low temperatures and preserve protein integrity.

Introduction

Maintaining the native conformation and biological activity of temperature-sensitive proteins during purification is paramount for research in drug development, enzymology, and proteomics. Many critical proteins, such as certain enzymes, antibodies, and signaling proteins, are prone to degradation or aggregation at ambient or elevated temperatures. Consequently, there is a persistent need for purification strategies that can be effectively carried out at low temperatures.

2-(Trifluoromethyl)-3-ethoxydodecafluorohexane is a fluorinated organic solvent with a unique set of physicochemical properties that make it suitable for bioseparations.[1][2][3][4][5] As a hydrofluoroether, it is immiscible with water, allowing for the formation of aqueous two-phase systems.[6][7][8][9] These systems can be used to gently partition biomolecules based on their surface properties. The low boiling point and freezing point of HFE-7500 also allow for its use over a wide range of sub-ambient temperatures, which is critical for preserving the stability of thermolabile proteins.

This document provides a foundational protocol for a liquid-liquid extraction technique using 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane to separate temperature-sensitive proteins from a complex biological mixture.

Properties of 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane

A comprehensive understanding of the physical and chemical properties of 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane is essential for its application in protein separation. Key properties are summarized in the table below.

Property	Value	Reference
Synonyms	3-Ethoxyperfluoro(2-methylhexane), HFE-7500, Novec 7500	[1][2][3][4][5]
CAS Number	297730-93-9	[1]
Molecular Formula	C9H5F15O	[1]
Molecular Weight	414.11 g/mol	[2]
Boiling Point	130 °C	[1]
Freezing Point	-100 °C	[1]
Density	1.61 g/cm³	[1]
Water Solubility	Immiscible	[10][11]
Vapor Pressure	8.466 hPa at 20°C	[1]

Principle of Separation

The separation protocol is based on the principle of liquid-liquid extraction in an aqueous two-phase system (ATPS). The system is composed of an aqueous phase containing the crude protein mixture and the immiscible 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane (HFE-7500) phase. The partitioning of proteins between these two phases is governed by a combination of factors including:

• Hydrophobicity: The highly fluorinated nature of HFE-7500 creates a "fluorous" phase that is distinct from both aqueous and traditional organic phases. Proteins with accessible hydrophobic or fluorophilic regions will preferentially partition into the HFE-7500 phase.

• Temperature: The low freezing point of HFE-7500 allows the entire extraction process to be conducted at low temperatures (e.g., 4°C), thereby minimizing thermal denaturation of sensitive proteins.

• Additives: The composition of the aqueous phase (e.g., salt concentration, pH) can be modified to alter the solubility and partitioning behavior of the target protein.

By carefully controlling these parameters, a selective transfer of the target protein into one phase can be achieved, while contaminants remain in the other, leading to purification.

Experimental Protocols

This section outlines a general protocol for the separation of a temperature-sensitive protein from a cell lysate using a 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane-based aqueous two-phase system.

Materials and Equipment

• Reagents:

  • 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane (HFE-7500)

  • Lysis Buffer (e.g., 50 mM Tris-HCl, 150 mM NaCl, pH 7.4, with protease inhibitors)

  • Phosphate Buffered Saline (PBS)

  • Protein quantitation assay reagents (e.g., BCA or Bradford)

• Equipment:

  • Refrigerated centrifuge

  • Vortex mixer

  • Low-temperature incubator or cold room

  • Pipettes and low-protein-binding microcentrifuge tubes

  • Spectrophotometer or plate reader

  • SDS-PAGE and Western blotting equipment

Protocol for Protein Extraction and Separation

• Cell Lysis (Low Temperature):

  • Harvest cells by centrifugation at 1000 x g for 5 minutes at 4°C.

  • Wash the cell pellet with ice-cold PBS.

  • Resuspend the cell pellet in pre-chilled Lysis Buffer.

  • Perform cell lysis on ice using a suitable method (e.g., sonication or freeze-thaw cycles).

  • Clarify the lysate by centrifugation at 16,000 x g for 20 minutes at 4°C to pellet cell debris.

  • Collect the supernatant containing the crude protein extract.

• Aqueous Two-Phase System Formation and Extraction:

  • In a low-protein-binding microcentrifuge tube, combine 500 µL of the clarified cell lysate with 500 µL of cold 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane.

  • Vortex the mixture gently for 1 minute to ensure thorough mixing and facilitate partitioning.

  • Incubate the tube at 4°C for 30 minutes to allow for phase separation.

  • Centrifuge at 2000 x g for 5 minutes at 4°C to achieve a clear separation of the aqueous (upper) and HFE-7500 (lower) phases.

• Phase Separation and Protein Recovery:

  • Carefully collect the upper aqueous phase without disturbing the interface.

  • The lower HFE-7500 phase can also be collected for analysis.

  • To recover proteins from the HFE-7500 phase, evaporation under a gentle stream of nitrogen can be employed, followed by resuspension in an appropriate buffer.

• Analysis of Protein Partitioning:

  • Determine the protein concentration in the initial lysate and in both the aqueous and HFE-7500 phases after separation using a standard protein assay.

  • Analyze the protein composition of each phase by SDS-PAGE to visualize the separation of the target protein from contaminants.

  • If an antibody for the target protein is available, perform a Western blot to confirm its presence and relative enrichment in the desired phase.

Visualizing the Workflow

The experimental workflow can be visualized as a series of sequential steps, ensuring clarity and reproducibility for researchers.

Figure 1. Workflow for the separation of temperature-sensitive proteins.

Logical Relationship of Partitioning

The partitioning behavior of the protein is determined by its interaction with the two immiscible phases. This relationship can be illustrated as a decision process based on the protein's properties.

Figure 2. Protein partitioning based on surface properties.

Troubleshooting

Problem	Possible Cause	Suggested Solution
Poor Phase Separation	Insufficient centrifugation time or speed. Emulsion formation.	Increase centrifugation time/speed. Allow for a longer incubation period at 4°C.
Low Protein Recovery	Protein precipitation at the interface. Non-specific adsorption to tubes.	Use low-protein-binding tubes. Adjust pH or salt concentration of the aqueous buffer to improve solubility.
Target Protein in Wrong Phase	Incorrect assumption of protein's surface properties.	Modify the hydrophobicity of the aqueous phase with additives (e.g., polyethylene glycol) to influence partitioning.
Protein Denaturation	Protease activity. Temperature fluctuations.	Ensure protease inhibitors are fresh and used at the correct concentration. Maintain a consistent low temperature throughout the protocol.

Conclusion

The use of 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane in a biphasic liquid-liquid extraction system offers a viable and gentle method for the separation of temperature-sensitive proteins. The ability to perform the entire protocol at low temperatures is a key advantage in preserving the structural and functional integrity of thermolabile biomolecules. While the protocol provided here is a general guideline, optimization of buffer conditions and phase ratios will be necessary for specific protein targets. This methodology represents a valuable addition to the toolkit of researchers and professionals in the field of drug development and protein science.

References

• 1. tmcindustries.com [tmcindustries.com]
• 2. multimedia.3m.com [multimedia.3m.com]
• 3. 3mindia.in [3mindia.in]
• 4. 3M™ Novec™ 7500 Engineered Fluid - AssemCorp [assemcorp.com]
• 5. 3mcanada.ca [3mcanada.ca]
• 6. Aqueous two-phase systems for protein separation: a perspective - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Aqueous two-phase systems for protein separation: phase separation and applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Aqueous two-phase systems: a novel approach for the separation of proteose peptones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Aqueous two-phase system (ATPS): an overview and advances in its applications - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Perfluorinated Probes for Noncovalent Protein Recognition and Isolation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. DECIPHERING THE MECHANISTIC BASIS FOR PERFLUOROALKYL-PROTEIN INTERACTIONS - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Determination of Light Dispersion in 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed experimental protocol for determining the light dispersion characteristics of 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane, a fluorinated compound also known as Novec™ 7500 Engineered Fluid.[1][2][3][4][5][6][7][8] The refractive index of a material is a fundamental property that varies with the wavelength of light, a phenomenon known as dispersion.[9] Characterizing the dispersion is crucial for applications in optical systems design, quality control, and in the development of formulations where optical clarity and performance are critical. This protocol outlines the use of a standard laboratory Abbe refractometer to measure the refractive index at various wavelengths, enabling the calculation of the Abbe number, a common measure of dispersion.

Introduction

2-(Trifluoromethyl)-3-ethoxydodecafluorohexane is a clear, colorless, and low-odor fluid with a unique combination of properties, including high density, low viscosity, and excellent thermal and chemical stability.[10] While a single refractive index value is reported in the literature (n = 1.287), this value does not describe how the refractive index changes with wavelength.[8] Understanding the dispersion of this material is essential for its use in applications where the behavior of light across the visible spectrum is important. This application note provides a step-by-step guide to experimentally determine the dispersion of 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane.

Materials and Equipment

Chemical Compound

• Compound: 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane

• CAS Number: 297730-93-9[4][11]

• Synonyms: 3-Ethoxyperfluoro(2-methylhexane), Novec™ 7500[8]

• Purity: ≥ 99%

Equipment

• Abbe Refractometer with a variable wavelength light source or a set of calibrated spectral line filters (e.g., 486 nm - F line, 589 nm - D line, 656 nm - C line)

• Circulating water bath for temperature control

• Digital thermometer

• Lint-free tissues

• Pipettes

• Appropriate waste container

Safety Precautions

2-(Trifluoromethyl)-3-ethoxydodecafluorohexane is a fluorinated compound and should be handled with appropriate care in a well-ventilated laboratory or fume hood.[1] Always wear personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Review the Safety Data Sheet (SDS) for this compound before beginning any experimental work.

Experimental Protocol: Dispersion Measurement using an Abbe Refractometer

The following protocol details the procedure for measuring the refractive index of 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane at different wavelengths to determine its dispersion. The Abbe refractometer operates on the principle of measuring the critical angle of total internal reflection.[12][13][14][15]

Instrument Setup and Calibration

• Temperature Control: Connect the Abbe refractometer prisms to a circulating water bath set to a constant temperature (e.g., 20°C or 25°C). Allow the instrument to equilibrate for at least 15 minutes.

• Light Source: Turn on the refractometer's light source. If using a variable wavelength source, set it to the first desired wavelength. If using filters, place the first filter in the light path.

• Calibration: Calibrate the refractometer according to the manufacturer's instructions, typically using a standard of known refractive index (e.g., distilled water).

Sample Measurement

• Prism Cleaning: Open the refractometer prisms and clean the surfaces of both the illuminating and refracting prisms with a suitable solvent (e.g., isopropanol) and a lint-free tissue. Allow the solvent to evaporate completely.

• Sample Application: Using a clean pipette, apply a few drops of 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane onto the surface of the illuminating prism. Use just enough liquid to cover the surface when the prisms are closed.

• Measurement: Close the prisms firmly. Adjust the refractometer's optics to bring the dividing line between the light and dark fields into sharp focus at the crosshairs of the eyepiece.

• Dispersion Correction (for white light source): If using a white light source, a colored fringe will be visible at the boundary. Use the dispersion compensation knob to eliminate this fringe and obtain a sharp, achromatic (black and white) dividing line.

• Reading: Read the refractive index value from the instrument's scale or digital display.

• Repeat for a minimum of three independent measurements at each wavelength.

Data Collection at Multiple Wavelengths

• Repeat the measurement procedure (steps 4.2.1 to 4.2.6) for each of the desired wavelengths by changing the setting on the variable wavelength light source or by using different spectral line filters. It is recommended to measure at a minimum of three well-spaced wavelengths across the visible spectrum (e.g., blue, yellow, and red).

Data Presentation

The collected refractive index data should be organized in a clear and structured table to facilitate analysis and comparison.

Wavelength (nm)	Spectral Line	Measured Refractive Index (n)	Standard Deviation
486.1	F (blue)	[Insert Value]	[Insert Value]
589.3	D (yellow)	[Insert Value]	[Insert Value]
656.3	C (red)	[Insert Value]	[Insert Value]
[Other Wavelengths]	[If applicable]	[Insert Value]	[Insert Value]

Calculation of Abbe Number

The Abbe number (Vd) is a common measure of a material's dispersion. It is calculated using the refractive indices at the F, D, and C spectral lines:

Vd = (nD - 1) / (nF - nC)

Where:

• nD is the refractive index at 589.3 nm

• nF is the refractive index at 486.1 nm

• nC is the refractive index at 656.3 nm

A lower Abbe number indicates higher dispersion.

Alternative Protocol: Goniometer-Prism Method

For higher precision measurements, the goniometer-prism method can be employed.[16][17][18][19][20] This technique involves filling a hollow prism with the liquid sample and measuring the angle of minimum deviation for different wavelengths of light using a goniometer.[17][18] The refractive index (n) at each wavelength (λ) can then be calculated using the following formula:

n(λ) = [sin((A + Dm(λ))/2)] / [sin(A/2)]

Where:

• A is the apex angle of the hollow prism.

• Dm(λ) is the angle of minimum deviation for a specific wavelength.

This method is more fundamental but requires more specialized equipment and expertise.

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the experimental workflow for determining the light dispersion of 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane using an Abbe refractometer.

Caption: Experimental workflow for dispersion measurement.

Conclusion

This application note provides a comprehensive protocol for the experimental determination of the light dispersion of 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane. By following the outlined procedures using an Abbe refractometer, researchers can obtain reliable data on the refractive index at various wavelengths and calculate the Abbe number to quantify the material's dispersion. This information is invaluable for the informed use of this compound in optical and other advanced applications.

References

• 1. multimedia.3m.com [multimedia.3m.com]
• 2. 3mcanada.ca [3mcanada.ca]
• 3. tmcindustries.com [tmcindustries.com]
• 4. 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane | 297730-93-9 [chemicalbook.com]
• 5. Page loading... [guidechem.com]
• 6. echemi.com [echemi.com]
• 7. ... [novarion.net]
• 8. lookchem.com [lookchem.com]
• 9. media.schott.com [media.schott.com]
• 10. parallax-tech.com [parallax-tech.com]
• 11. 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane [cymitquimica.com]
• 12. hinotek.com [hinotek.com]
• 13. refractometer.pl [refractometer.pl]
• 14. wp.optics.arizona.edu [wp.optics.arizona.edu]
• 15. Abbe refractometer - Wikipedia [en.wikipedia.org]
• 16. journals.ioffe.ru [journals.ioffe.ru]
• 17. holmarc.com [holmarc.com]
• 18. pubs.aip.org [pubs.aip.org]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Preventing Plasticizer Leaching with Novec™ 7500

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on preventing plasticizer leaching when using 3M™ Novec™ 7500 Engineered Fluid.

Frequently Asked Questions (FAQs)

Q1: What is Novec™ 7500 and why is it used in laboratory settings?

A1: 3M™ Novec™ 7500 is a non-flammable, hydrofluoroether (HFE) fluid with a wide liquid range, low toxicity, and a low global warming potential.[1][2] It is often used in laboratories for applications such as heat transfer, solvent deposition, and as a medium for certain chemical reactions due to its excellent dielectric properties and material compatibility.[3]

Q2: What is plasticizer leaching and why is it a concern?

A2: Plasticizer leaching is the process by which plasticizers, which are additives used to increase the flexibility and durability of polymers, migrate out of the plastic matrix.[4] Since plasticizers are not chemically bonded to the polymer, they can diffuse out when exposed to certain conditions like heat or contact with solvents.[5] This is a concern in research and pharmaceutical applications as the leached plasticizers can contaminate experiments, interfere with analytical measurements, and potentially compromise the integrity of drug formulations.[6]

Q3: Is Novec™ 7500 compatible with all types of plastics and elastomers?

A3: Novec™ 7500 is generally compatible with a wide range of plastics.[1][7] However, due to its ability to dissolve certain oils, it is more likely to extract plasticizers from elastomeric materials compared to other fluids like perfluorocarbons (PFCs).[8][9] Therefore, caution should be exercised when using Novec™ 7500 with flexible plastics and elastomers that are known to contain high levels of plasticizers.

Q4: Which materials are recommended for use with Novec™ 7500 to minimize leaching?

A4: For applications where plasticizer leaching is a critical concern, it is recommended to use materials with low plasticizer content. Elastomers such as Ethylene Propylene Diene Monomer (EPDM), Ethylene Propylene Rubber (EPR), and butyl rubber are generally considered to have good compatibility with Novec™ 7500.[8] For plastics, materials that are inherently flexible and do not require plasticizers, such as polytetrafluoroethylene (PTFE) and polyethylene, are excellent choices.

Q5: How can I prevent or minimize plasticizer leaching in my experiments?

A5: To minimize plasticizer leaching, consider the following strategies:

• Material Selection: Choose materials with low or no plasticizer content.

• Pre-leaching/Cleaning: Before use, rinse or soak plastic components in a solvent that is a good solvent for the plasticizer but will not damage the polymer, if permissible for your application.

• Use of Coatings: Applying a barrier coating to the surface of the plastic can prevent the diffusion of plasticizers.

• Optimize Experimental Conditions: Use the lowest temperature and shortest duration of contact with Novec™ 7500 that your experiment allows, as higher temperatures and longer exposure times can increase leaching rates.

Troubleshooting Guide

This guide addresses common issues related to plasticizer leaching when using Novec™ 7500.

Issue 1: Unexpected peaks in Gas Chromatography-Mass Spectrometry (GC-MS) analysis.

• Possible Cause: Plasticizers leached from tubing, seals, or other plastic components in your experimental setup are contaminating your sample.

• Troubleshooting Steps:

  • Blank Analysis: Run a blank sample of Novec™ 7500 that has not been in contact with your experimental setup to confirm the fluid is not the source of contamination.

  • Systematic Component Check: If the blank is clean, systematically expose Novec™ 7500 to each plastic component of your setup individually and analyze the fluid for contaminants. This will help you identify the source of the leaching.

  • Material Replacement: Once the source is identified, replace the problematic component with a more compatible material (e.g., EPDM, PTFE).

  • Injector and Syringe Cleaning: Ensure the GC-MS syringe and injector are thoroughly cleaned to prevent carryover from previous injections.

Issue 2: Changes in the physical properties of plastic components (e.g., hardening, cracking).

• Possible Cause: Significant loss of plasticizer from the material, leading to embrittlement.[4]

• Troubleshooting Steps:

  • Visual Inspection: Regularly inspect all plastic and elastomeric components for signs of degradation.

  • Material Compatibility Testing: Perform compatibility testing (see Experimental Protocols below) on any new materials before introducing them into your experimental workflow.

  • Consult Manufacturer's Data: Refer to the material manufacturer's chemical compatibility data for information on suitability with hydrofluoroethers.

Issue 3: Inconsistent or non-reproducible experimental results.

• Possible Cause: Variable levels of plasticizer contamination are interfering with your experiment.

• Troubleshooting Steps:

  • Standardize Materials: Ensure that all plastic and elastomeric components are from the same lot and manufacturer to minimize variability in plasticizer content.

  • Implement a Pre-treatment Protocol: Introduce a standardized pre-cleaning or pre-leaching step for all plastic components before they are used in your experiments.

  • Quality Control Checks: Regularly run control experiments to monitor for the presence of contaminants that could affect your results.

Experimental Protocols

Protocol 1: Gravimetric Analysis of Plasticizer Leaching (Modified ASTM D1239-14)

This protocol provides a method to quantify the amount of extractable content (primarily plasticizers) from a plastic material upon immersion in Novec™ 7500.

• Materials:

  • Test specimens of the plastic material (e.g., 50 x 50 mm squares).

  • Novec™ 7500.

  • Glass containers with lids.

  • Analytical balance (accurate to 0.001 g).

  • Forced-air oven.

• Procedure:

  • Cut at least three test specimens of the plastic material to a consistent size.

  • Clean the specimens with a lint-free cloth and handle with forceps to avoid contamination.

  • Weigh each specimen to the nearest 0.001 g and record the initial weight (W_initial).

  • Place each specimen in a separate glass container and add a sufficient volume of Novec™ 7500 to fully immerse the specimen.

  • Seal the containers and place them in an oven at a controlled temperature relevant to your experimental conditions for a specified duration (e.g., 24, 48, or 72 hours).

  • After the immersion period, carefully remove the specimens from the containers.

  • Allow the Novec™ 7500 to evaporate from the surface of the specimens in a well-ventilated area.

  • Dry the specimens in an oven at a temperature that will not damage the material until a constant weight is achieved.

  • Weigh each dried specimen to the nearest 0.001 g and record the final weight (W_final).

• Calculation:

  • Percent Weight Loss = [(W_initial - W_final) / W_initial] * 100

Protocol 2: Identification and Quantification of Leached Plasticizers using Accelerated Solvent Extraction (ASE) and GC-MS

This protocol details the extraction and analysis of leached plasticizers from Novec™ 7500.

• Materials:

  • Novec™ 7500 sample that has been in contact with the plastic material.

  • Accelerated Solvent Extractor (ASE) system.

  • GC-MS system.

  • Appropriate extraction solvents (e.g., petroleum ether, methylene chloride).

  • Plasticizer standards for calibration.

• Procedure:

  • Sample Preparation: If the plastic material itself is being tested, grind it to a fine powder (e.g., 10 mesh or finer).[1]

  • Accelerated Solvent Extraction (ASE):

    • Accurately weigh a known amount of the ground polymer or a known volume of the Novec™ 7500 sample into an extraction cell.

    • Perform the extraction using an appropriate solvent and optimized ASE conditions (e.g., temperature, pressure, static time).[1][5]

  • Sample Concentration: Evaporate the solvent from the extract to concentrate the leached plasticizers.

  • GC-MS Analysis:

    • Reconstitute the dried extract in a suitable solvent for GC-MS analysis.

    • Inject the sample into the GC-MS.

    • Identify the plasticizers by comparing the resulting mass spectra to a library of known plasticizer spectra.

    • Quantify the amount of each plasticizer by creating a calibration curve using known standards.

Quantitative Data Summary

Material	Common Plasticizers	Compatibility with Novec™ 7500	Expected Leaching Potential
Plastics
Polytetrafluoroethylene (PTFE)	None	Excellent	Very Low
Polyethylene (PE)	None	Excellent	Very Low
Polypropylene (PP)	None	Excellent	Very Low
Polyvinyl Chloride (PVC) - Flexible	Phthalates (e.g., DEHP, DINP)	Fair to Good	High
Polycarbonate (PC)	None	Excellent	Very Low
Elastomers
EPDM	Low levels of processing oils	Excellent	Low
EPR	Low levels of processing oils	Excellent	Low
Butyl	Low levels of processing oils	Excellent	Low
Nitrile (Buna-N)	Phthalates	Fair	Moderate to High
Silicone	None	Good	Low
Fluoroelastomers (e.g., Viton™)	None	Excellent	Very Low

Visualizations

Caption: Mechanism of plasticizer leaching from a polymer matrix into Novec 7500.

Caption: Workflow for selecting materials to minimize plasticizer leaching with Novec 7500.

References

• 1. multimedia.3m.com [multimedia.3m.com]
• 2. escholarship.org [escholarship.org]
• 3. tmcindustries.com [tmcindustries.com]
• 4. 3mcanada.ca [3mcanada.ca]
• 5. lookpolymers.com [lookpolymers.com]
• 6. spb.dia-m.ru [spb.dia-m.ru]
• 7. balseal.com [balseal.com]
• 8. 2-(TRIFLUOROMETHYL)-3-ETHOXYDODECAFLUOROHEXANE manufacturers and suppliers in india [chemicalbook.com]
• 9. multimedia.3m.com [multimedia.3m.com]

Technical Support Center: Optimizing Reaction Conditions in HFE-7500

Welcome to the technical support center for utilizing HFE-7500 as a solvent in your research and development endeavors. This guide provides troubleshooting advice, frequently asked questions (FAQs), and key data to help you optimize your reaction conditions and address common challenges.

Frequently Asked Questions (FAQs)

Q1: What is HFE-7500 and what are its primary properties as a solvent?

HFE-7500, or 3-ethoxy-1,1,1,2,3,4,4,5,5,6,6,6-dodecafluoro-2-(trifluoromethyl)hexane, is a hydrofluoroether. It is a clear, colorless, and low-odor fluid.[1] Its properties make it a specialty solvent, often used in applications requiring high thermal stability, low toxicity, and non-flammability.[2] Key features include a high boiling point, high density, and low viscosity.[1][3] It is often considered for use in biphasic systems due to its unique miscibility profile.[1]

Q2: With which common organic solvents is HFE-7500 miscible?

HFE-7500's miscibility is highly dependent on the polarity of the co-solvent. It is generally miscible with less polar organic solvents and immiscible with more polar ones. This property is crucial for designing both single-phase reaction mixtures and biphasic work-up procedures.[1]

Q3: What are the main safety considerations when working with HFE-7500?

HFE-7500 is non-flammable and has low toxicity.[2] However, it is important to handle it in a well-ventilated area and avoid breathing in vapors.[3] Thermal decomposition, which can occur at temperatures exceeding 150°C, can produce hazardous substances like hydrogen fluoride.[3] Therefore, it is crucial to avoid excessive heating.[3] Standard personal protective equipment (PPE), such as safety glasses and gloves, should be worn.

Q4: How does the high density of HFE-7500 affect reaction work-up?

With a density of approximately 1.61 g/mL, HFE-7500 is significantly denser than water and most common organic solvents.[3] During an aqueous extraction, the HFE-7500 layer will be the bottom layer, which is the reverse of what is seen with many common, less dense organic solvents like diethyl ether or ethyl acetate. This requires careful attention during separations in a separatory funnel to ensure the correct layer is collected.

Data Presentation: Properties and Miscibility

Table 1: Physical and Chemical Properties of HFE-7500

Property	Value
Molecular Formula	C9H5F15O
Molecular Weight	414.11 g/mol
Boiling Point	130 °C
Melting Point	-100 °C
Density (at 25°C)	1.61 g/mL[3]
Viscosity (at 25°C)	0.77 cSt
Vapor Pressure (at 20°C)	6 mmHg
Solubility in Water	< 6 ppb[3]
Flash Point	Not Applicable (Non-flammable)[3]
Autoignition Temperature	332 °C

Table 2: Miscibility of HFE-7500 with Common Organic Solvents

Solvent	Polarity	Miscibility with HFE-7500
Tetrahydrofuran (THF)	Low	Miscible[1]
Toluene	Low	Miscible[1]
Acetone	Medium	Miscible[1]
Acetonitrile	High	Immiscible[1]
Methanol	High	Immiscible[1]
Dimethylformamide (DMF)	High	Immiscible[1]

Troubleshooting Guide

Issue 1: Low Reaction Yield

Low yields can stem from a variety of factors. Below is a systematic approach to troubleshooting this common issue.

• Possible Cause: Poor Solubility of Reactants

  • Solution: While HFE-7500 is a good solvent for many fluorinated compounds, it may not be ideal for highly polar or non-fluorinated organic molecules.[1] Consider adding a miscible co-solvent like THF or toluene to improve the solubility of your reactants.[1] Start with a small percentage of the co-solvent and gradually increase it while monitoring the reaction progress.

• Possible Cause: Suboptimal Reaction Temperature

  • Solution: HFE-7500 has a high boiling point (130°C), allowing for a wide range of reaction temperatures.[3] If your reaction is sluggish, a gradual increase in temperature may improve the rate. Conversely, if you are observing product degradation or the formation of side products, consider lowering the temperature. For reversible exothermic reactions, an optimal temperature progression that decreases with increasing conversion may be necessary to maximize yield.[4]

• Possible Cause: Inefficient Mixing/Agitation

  • Solution: Due to its high density, ensuring efficient mixing is crucial, especially in heterogeneous reactions or when reactants have limited solubility. Increase the stirring rate to improve mass transfer. For larger scale reactions, consider the impeller design and position to ensure the entire reaction volume is being adequately agitated.[5]

Issue 2: Difficult Product Isolation and Work-up

The unique properties of HFE-7500 can present challenges during product isolation.

• Possible Cause: Emulsion Formation During Aqueous Extraction

  • Solution: Emulsions can form at the interface of the HFE-7500 and aqueous layers, especially if surfactants or finely divided solids are present. To break an emulsion, try adding a saturated brine solution, which increases the ionic strength of the aqueous phase. In some cases, adding a small amount of a miscible organic solvent like THF can also help.

• Possible Cause: Product is Partially Soluble in HFE-7500

  • Solution: If your desired product has some fluorous character, it may be difficult to fully extract it from the HFE-7500 phase. A standard work-up for reactions in polar, water-soluble solvents often involves removing the solvent via rotary evaporation before extraction.[6] Given HFE-7500's high boiling point, this may not be practical. Instead, consider performing multiple extractions with a suitable organic solvent. For products with very low polarity, partitioning between hexanes and water after diluting the HFE-7500 may be effective.[6]

• Possible Cause: Confusion with Layer Separation

  • Solution: Always remember that the HFE-7500 layer will be the bottom layer during aqueous extractions.[3] To confirm the identity of each layer, add a small amount of water to the separatory funnel; the layer that increases in volume is the aqueous layer.

Experimental Protocols

While specific protocols are highly reaction-dependent, the following provides a general methodology for conducting a reaction and work-up in HFE-7500.

General Protocol for a Reaction in HFE-7500

• Reaction Setup:

  • To a clean, dry reaction flask equipped with a magnetic stir bar and reflux condenser, add the reactants and any solid reagents.

  • Under an inert atmosphere (if required), add HFE-7500 as the solvent. If a co-solvent is needed to dissolve reactants, add it at this stage.

  • Stir the mixture to ensure homogeneity.

• Running the Reaction:

  • Heat the reaction mixture to the desired temperature using an oil bath.

  • Maintain vigorous stirring throughout the reaction.

  • Monitor the reaction progress using an appropriate technique (e.g., TLC, GC-MS, LC-MS).

• Reaction Work-up:

  • Cool the reaction mixture to room temperature.

  • Transfer the mixture to a separatory funnel.

  • Add the appropriate aqueous solution (e.g., water, saturated sodium bicarbonate, brine) for the first wash.[7]

  • Shake the separatory funnel, venting frequently. Allow the layers to fully separate. Remember, the HFE-7500 layer will be on the bottom.

  • Drain the lower organic (HFE-7500) layer.

  • Perform additional aqueous washes as necessary.

  • Dry the collected organic layer over a suitable drying agent (e.g., MgSO4, Na2SO4).

  • Filter off the drying agent.

  • Concentrate the solvent under reduced pressure to isolate the crude product. Note that due to the high boiling point of HFE-7500, a high-vacuum pump and/or heating of the flask may be necessary.

Visualizations

Troubleshooting Workflow for Low Reaction Yield

Caption: A logical workflow for troubleshooting low reaction yields.

Experimental Workflow for Reaction & Biphasic Work-up

Caption: A standard experimental workflow using HFE-7500 solvent.

References

• 1. New fluorous/organic biphasic systems achieved by solvent tuning - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Solvent Choice for Microwave Synthesis [cem.com]
• 3. mgchemicals.com [mgchemicals.com]
• 4. google.com [google.com]
• 5. zenodo.org [zenodo.org]
• 6. chem.rochester.edu [chem.rochester.edu]
• 7. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Troubleshooting Protein Precipitation in Fluorinated Solvents

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for protein precipitation using fluorinated solvents. The information is presented in a clear question-and-answer format to directly address common issues encountered during experimental workflows.

Frequently Asked Questions (FAQs)

Q1: Why is my protein precipitating unexpectedly when I add a fluorinated solvent like TFE or HFIP?

A1: Fluorinated solvents such as 2,2,2-trifluoroethanol (TFE) and 1,1,1,3,3,3-hexafluoroisopropanol (HFIP) can induce protein precipitation by altering the solvent environment. At low concentrations, these solvents can stabilize secondary structures, particularly α-helices.[1][2] However, at higher concentrations, they disrupt the protein's tertiary structure by displacing the hydration shell and promoting intramolecular hydrogen bonds. This can lead to the exposure of hydrophobic regions, causing proteins to aggregate and precipitate.[3]

Q2: I've precipitated my protein with a fluorinated solvent, but now I can't get it to redissolve. What should I do?

A2: Difficulty in resolubilizing a protein pellet is a common issue. The choice of resolubilization buffer is critical and often needs to be optimized for your specific protein. Here are some strategies:

• Strong Chaotropic Agents: Buffers containing high concentrations of urea (e.g., 8 M) or guanidinium chloride (e.g., 6 M) are effective in disrupting the aggregates.

• Detergents: Including detergents like SDS (Sodium Dodecyl Sulfate) can aid in solubilizing hydrophobic proteins.

• pH Adjustment: Modifying the pH of the resolubilization buffer to be far from the protein's isoelectric point (pI) can increase solubility due to electrostatic repulsion.

• Organic Acids: For mass spectrometry applications, resolubilization in cold 80% formic acid can be effective for both membrane and water-soluble proteins.[3][4]

Q3: Can I use fluorinated solvents for protein precipitation before mass spectrometry analysis?

A3: Yes, fluorinated solvents can be used for protein precipitation in proteomics workflows.[2][5] This method can help concentrate proteins and remove interfering substances. However, it is crucial to ensure complete removal of the solvent before analysis, as residual solvent can interfere with mass spectrometry performance. Optimization of both the precipitation and resolubilization steps is key to achieving consistent and unbiased protein recovery.[5]

Q4: What is the optimal concentration of TFE or HFIP to use for precipitating my protein?

A4: The optimal concentration is protein-dependent. For some proteins, lower concentrations of TFE may actually stabilize the tertiary structure, while higher concentrations lead to denaturation and precipitation.[6] It is recommended to perform a concentration titration experiment to determine the ideal solvent concentration for your specific protein of interest.

Troubleshooting Guides

Issue 1: Incomplete Protein Precipitation

Symptoms:

• Significant amount of protein remains in the supernatant after centrifugation.

• Low protein pellet yield.

Possible Causes & Solutions:

Cause	Solution
Suboptimal Solvent Concentration	The concentration of the fluorinated solvent may be too low to induce complete precipitation.
Troubleshooting Step: Perform a pilot experiment with varying solvent concentrations (e.g., 50%, 70%, 90% v/v) to identify the optimal precipitation condition for your protein.
Insufficient Incubation Time	The protein may not have had enough time to aggregate and precipitate fully.
Troubleshooting Step: Increase the incubation time after adding the solvent. Typical incubation times range from 30 minutes to overnight at a controlled temperature (e.g., 4°C or -20°C).
Inappropriate Temperature	Temperature can significantly affect protein solubility and precipitation kinetics.
Troubleshooting Step: Experiment with different incubation temperatures. Lower temperatures often enhance precipitation.
Low Protein Concentration	Very dilute protein solutions can be difficult to precipitate efficiently.
Troubleshooting Step: If possible, concentrate your protein sample before precipitation. Alternatively, consider using a carrier protein, though this may interfere with downstream analysis.

Issue 2: Protein Pellet is Difficult to See or Handle

Symptoms:

• After centrifugation, the pellet is diffuse, gelatinous, or not visible.

Possible Causes & Solutions:

Cause	Solution
Low Protein Amount	The total amount of protein being precipitated is very small.
Troubleshooting Step: Use a co-precipitant like glycogen, which does not interfere with subsequent SDS-PAGE analysis, to help visualize and handle the pellet.[7]
Inefficient Pelleting	The centrifugation speed or time may be insufficient to form a compact pellet.
Troubleshooting Step: Increase the centrifugation speed and/or duration. Ensure you are using a fixed-angle rotor for better pellet formation.

Issue 3: Poor Protein Recovery After Resolubilization

Symptoms:

• Low protein concentration in the resolubilized solution, as determined by a protein assay.

• Visible, undissolved particles remain after attempting to resolubilize the pellet.

Possible Causes & Solutions:

Cause	Solution
Inappropriate Resolubilization Buffer	The buffer may not be strong enough to break up the protein aggregates formed during precipitation.
Troubleshooting Step: Test a range of resolubilization buffers with varying chaotropes (urea, guanidinium chloride), detergents (SDS, CHAPS), pH, and reducing agents (DTT, BME). For mass spectrometry, consider using 80% formic acid at -20°C.[3][4]
Over-drying the Pellet	An excessively dried pellet can be very difficult to resolubilize.
Troubleshooting Step: Air-dry the pellet for a shorter period or use a gentle stream of nitrogen. Avoid complete desiccation.
Insufficient Mixing/Sonication	The resolubilization buffer may not have adequately penetrated the pellet.
Troubleshooting Step: Vortex the sample vigorously and/or use a sonicator to aid in dissolving the pellet.

Data Summary

Effect of TFE Concentration on Protein Secondary Structure

The following table summarizes the effect of increasing concentrations of 2,2,2-trifluoroethanol (TFE) on the helical content of various peptides, as determined by Circular Dichroism (CD) spectroscopy. This illustrates the common observation that TFE can induce or stabilize α-helical structures.

Peptide/Protein	TFE Concentration (% v/v)	% Helical Content	Reference
Actin (1-28)	0	Low	[1]
80	~48% (in residues 1-20)	[1]
Connexin Peptides (various)	0	Low (random coil)	[8]
30	>40% for many peptides	[8]
INH1 Peptide	0-90	Increases to ~20%	[4]
INH5 Peptide	0-90	Increases to ~20%	[4]
pKID	0-30	Increases	[9]
>30	Levels off	[9]

Experimental Protocols

Protocol 1: General Protein Precipitation with Fluorinated Solvents

This protocol provides a general guideline for precipitating proteins using a fluorinated solvent. Optimization of solvent concentration, incubation time, and temperature is recommended for each specific protein.

Materials:

• Protein sample in an aqueous buffer

• Fluorinated solvent (e.g., 2,2,2-trifluoroethanol or 1,1,1,3,3,3-hexafluoroisopropanol), pre-chilled to -20°C

• Microcentrifuge tubes

• Refrigerated microcentrifuge

Procedure:

• Place your protein sample in a microcentrifuge tube.

• Add the pre-chilled fluorinated solvent to the desired final concentration (e.g., add 4 volumes of solvent to 1 volume of protein sample for a final concentration of 80%).

• Vortex the mixture gently for 30 seconds.

• Incubate the sample at -20°C for at least 1 hour to allow for complete precipitation. For some proteins, overnight incubation may improve yield.

• Centrifuge the sample at high speed (e.g., 14,000 x g) for 15-30 minutes at 4°C to pellet the precipitated protein.

• Carefully decant the supernatant without disturbing the pellet.

• (Optional) Wash the pellet by adding a small volume of cold 100% fluorinated solvent, gently vortexing, and re-centrifuging. This can help remove residual contaminants.

• Air-dry the pellet for a short period to remove residual solvent. Do not over-dry.

• Proceed with the resolubilization protocol.

Protocol 2: Resolubilization of Protein Pellets for General Applications

This protocol is suitable for resolubilizing protein pellets for applications such as SDS-PAGE.

Materials:

• Protein pellet

• Resolubilization buffer (e.g., 8 M urea, 100 mM Tris-HCl, pH 8.5)

• Vortex mixer

• Sonicator (optional)

Procedure:

• Add an appropriate volume of resolubilization buffer to the protein pellet. The volume will depend on the desired final protein concentration.

• Vortex the tube vigorously for 1-2 minutes to break up the pellet.

• If the pellet is still not fully dissolved, sonicate the sample in a water bath sonicator for several short bursts, keeping the sample on ice between bursts to prevent heating.

• Visually inspect the solution to ensure no particulate matter remains. If necessary, centrifuge the sample at high speed to pellet any insoluble material and transfer the supernatant to a new tube.

Visualizations

Troubleshooting Workflow for Protein Precipitation

The following diagram illustrates a logical workflow for troubleshooting common issues during protein precipitation with fluorinated solvents.

A troubleshooting workflow for protein precipitation issues.

References

• 1. Effect of trifluoroethanol on protein secondary structure: an NMR and CD study using a synthetic actin peptide. (1992) | Frank D. Sönnichsen | 598 Citations [scispace.com]
• 2. Organic Solvent-Based Protein Precipitation for Robust Proteome Purification Ahead of Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Protein structure, stability and solubility in water and other solvents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. dalspace.library.dal.ca [dalspace.library.dal.ca]
• 6. researchgate.net [researchgate.net]
• 7. Useful Protocols [research.childrenshospital.org]
• 8. Trifluoroethanol Reveals Helical Propensity at Analogous Positions in Cytoplasmic Domains of Three Connexins - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Experimental Validation of the Role of Trifluoroethanol as a Nanocrowder - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purity Analysis of 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane in sensitive experiments.

Frequently Asked Questions (FAQs)

Q1: What is 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane?

2-(Trifluoromethyl)-3-ethoxydodecafluorohexane is a highly fluorinated organic compound with the molecular formula C9H5F15O.[1][2][3][4][5] It is also known by synonyms such as 3-Ethoxyperfluoro(2-methylhexane) and the trade name HFE-7500.[2][5] Due to its unique properties, including high density, low viscosity, and chemical stability, it is used in various applications, including as a solvent and heat-transfer fluid.[1][6][7][8]

Q2: Why is purity analysis of this compound critical for sensitive experiments?

In sensitive applications, such as in the pharmaceutical and electronics industries, even trace impurities can significantly impact experimental outcomes. Impurities can alter the compound's physical properties, introduce reactive species, or interfere with sensitive analytical measurements. Therefore, rigorous purity analysis is essential to ensure the reliability and reproducibility of experiments.

Q3: What are the common analytical techniques for purity determination of 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane?

The most common and effective techniques for analyzing the purity of fluorinated compounds like 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane are Gas Chromatography-Mass Spectrometry (GC-MS) and ¹⁹F Nuclear Magnetic Resonance (NMR) spectroscopy.

• GC-MS is well-suited for separating volatile compounds and identifying impurities based on their mass-to-charge ratio.[9]

• ¹⁹F NMR is a powerful tool for both qualitative and quantitative analysis of fluorinated compounds due to the high natural abundance and sensitivity of the ¹⁹F nucleus.[10][11] It provides detailed structural information and can detect a wide range of fluorinated impurities.

Q4: What are the potential impurities in commercially available 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane?

Based on its synthesis, which typically involves fluorination and alkylation reactions, potential impurities may include:[1]

• Incompletely fluorinated starting materials: Precursor molecules that have not been fully fluorinated.

• Isomers: Structural isomers of the target compound formed during synthesis.

• Residual reactants and solvents: Traces of chemicals used in the synthesis and purification process.

• Degradation products: Compounds formed due to decomposition, although hydrofluoroethers are generally very stable.[6]

Experimental Protocols

Purity Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol outlines a general method for the purity analysis of 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane. Instrument parameters may require optimization.

Methodology:

• Sample Preparation:

  • Prepare a solution of 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane in a volatile solvent like ethyl acetate or dichloromethane at a concentration of approximately 100 µg/mL.

• GC-MS Parameters:

  • Injector: Split/splitless inlet, with a split ratio of 50:1.

  • Inlet Temperature: 250°C.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Column: A low- to mid-polarity capillary column, such as one with a 5% diphenyl / 95% dimethyl polysiloxane stationary phase (e.g., DB-5ms), with dimensions of 30 m x 0.25 mm x 0.25 µm.

  • Oven Temperature Program:

    • Initial temperature: 40°C, hold for 2 minutes.

    • Ramp: 10°C/min to 280°C.

    • Hold: 5 minutes at 280°C.

  • Mass Spectrometer:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Source Temperature: 230°C.

    • Quadrupole Temperature: 150°C.

    • Scan Range: m/z 40-500.

• Data Analysis:

  • The purity is determined by calculating the percent area of the main peak relative to the total area of all peaks in the chromatogram.

Parameter	Setting
GC Column	5% diphenyl / 95% dimethyl polysiloxane, 30 m x 0.25 mm x 0.25 µm
Injector Temp.	250°C
Carrier Gas	Helium, 1.0 mL/min
Oven Program	40°C (2 min), then 10°C/min to 280°C (5 min)
Ionization Mode	Electron Ionization (EI), 70 eV
MS Scan Range	m/z 40-500

Purity Determination by ¹⁹F Nuclear Magnetic Resonance (NMR) Spectroscopy

This protocol provides a general procedure for quantitative ¹⁹F NMR analysis.

Methodology:

• Sample Preparation:

  • Accurately weigh approximately 20-30 mg of 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane into an NMR tube.

  • Add a known amount of a suitable internal standard (e.g., trifluorotoluene).

  • Add approximately 0.6 mL of a deuterated solvent (e.g., chloroform-d, acetone-d₆). Ensure the sample and internal standard are fully dissolved.

• NMR Spectrometer Parameters:

  • Spectrometer Frequency: ≥ 400 MHz for ¹H.

  • Pulse Sequence: A standard single-pulse experiment with proton decoupling.

  • Relaxation Delay (d1): 5 times the longest T₁ relaxation time of the signals of interest (typically 15-30 seconds for quantitative accuracy).

  • Number of Scans: 16 or higher for good signal-to-noise ratio.

• Data Processing and Analysis:

  • Apply Fourier transformation, phase correction, and baseline correction to the acquired Free Induction Decay (FID).

  • Integrate the signals corresponding to the sample and the internal standard.

  • Calculate the purity based on the integral values, the number of fluorine atoms contributing to each signal, and the known purity of the internal standard.

Parameter	Setting
Solvent	Chloroform-d or Acetone-d₆
Internal Standard	Trifluorotoluene
Relaxation Delay (d1)	15-30 s
Number of Scans	≥ 16

Troubleshooting Guides

GC-MS Troubleshooting

Issue	Potential Cause	Recommended Solution
Poor Peak Shape (Tailing or Fronting)	Active sites in the injector liner or column; improper column installation.	Use a deactivated liner; ensure the column is installed correctly according to the manufacturer's instructions.
Ghost Peaks	Carryover from previous injections; contaminated syringe.	Run a solvent blank to check for carryover; clean or replace the syringe.
Baseline Noise or Drift	Contaminated carrier gas or gas lines; column bleed.	Use high-purity carrier gas and install purifiers; condition the column according to the manufacturer's instructions.
Low Sensitivity	Leak in the system; incorrect injection volume or split ratio.	Perform a leak check; optimize injection parameters.

¹⁹F NMR Troubleshooting

Issue	Potential Cause	Recommended Solution
Broad Peaks	Poor shimming; presence of paramagnetic impurities; sample viscosity.	Re-shim the magnet; ensure glassware is clean; dilute the sample if it is too viscous.
Inaccurate Quantification	Insufficient relaxation delay (d1); poor baseline correction.	Increase the relaxation delay to at least 5 times the longest T₁; carefully perform baseline correction.
Rolling Baseline	Inhomogeneous sample; presence of solid particles.	Ensure the sample is fully dissolved; filter the sample if necessary.
¹³C Satellites Overlapping with Impurity Peaks	Natural abundance of ¹³C can create satellite peaks that may be mistaken for impurities.	Use advanced NMR techniques like ¹³C-decoupled ¹⁹F spectroscopy if available.[12]

Visualizations

Caption: GC-MS workflow for purity analysis.

Caption: Troubleshooting inaccurate ¹⁹F NMR quantification.

References

• 1. Buy 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane | 297730-93-9 [smolecule.com]
• 2. CAS 297730-93-9 | 2107-3-40 | MDL MFCD04038367 | 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane | SynQuest Laboratories [synquestlabs.com]
• 3. 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane CAS#: 297730-93-9 [m.chemicalbook.com]
• 4. 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane [cymitquimica.com]
• 5. aksci.com [aksci.com]
• 6. fluorined-chemicals.com [fluorined-chemicals.com]
• 7. Hydrofluoroether - Wikipedia [en.wikipedia.org]
• 8. ecolink.com [ecolink.com]
• 9. academic.oup.com [academic.oup.com]
• 10. New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Application of 19F NMR Spectroscopy for Content Determination of Fluorinated Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Clearing the undergrowth: detection and quantification of low level impurities using 19F NMR - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Managing HFE-7500 Viscosity at Low Temperatures

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on managing the viscosity of 3M™ Novec™ 7500 Engineered Fluid (HFE-7500) at low temperatures. The following troubleshooting guides and frequently asked questions (FAQs) address common issues encountered during experiments, ensuring optimal performance and system integrity.

Viscosity of HFE-7500 at Low Temperatures

The viscosity of HFE-7500, like most fluids, increases as the temperature decreases. Understanding this relationship is critical for designing and operating low-temperature experimental setups. The kinematic viscosity of HFE-7500 can be calculated using the following formula[1][2]:

Z = 10^(10^(11.843 - 5.0874 * Log(T[K]))) Viscosity [cSt] = (Z - 0.7) - exp(-0.7487 - 3.295*(Z - 0.7))

Where T is the temperature in Kelvin.

Table 1: Kinematic Viscosity of HFE-7500 at Various Low Temperatures

Temperature (°C)	Temperature (K)	Calculated Kinematic Viscosity (cSt)
0	273.15	1.23
-10	263.15	1.58
-20	253.15	2.06
-30	243.15	2.75
-40	233.15	3.76
-50	223.15	5.29
-60	213.15	7.72
-70	203.15	11.7
-80	193.15	18.5
-90	183.15	30.8
-100	173.15	54.1

Note: These are calculated values and should be used as a reference. Actual viscosity may vary slightly based on fluid purity and pressure.

Troubleshooting Guide

This section provides solutions to common problems encountered when using HFE-7500 in low-temperature applications.

Issue: Increased System Pressure or Reduced Flow Rate

An increase in system pressure or a noticeable drop in the fluid flow rate can be indicative of elevated viscosity.

Troubleshooting Steps:

• Verify Operating Temperature: Ensure the system's operating temperature is within the expected range for your experiment.

• Check for Obstructions: Inspect the fluid lines, filters, and valves for any blockages or restrictions that could impede flow.

• Evaluate Pump Performance: Confirm that the pump is operating within its specified parameters for the given fluid viscosity and temperature. A struggling or noisy pump may indicate that the fluid is too viscous for its capabilities.

• Consider Line Diameter: In very low-temperature applications, a larger diameter tubing might be necessary to compensate for the increased viscosity and reduce pressure drop.

Caption: Troubleshooting workflow for increased pressure or reduced flow.

Issue: Pump Cavitation (Noisy Pump Operation)

Pump cavitation can occur when the fluid's viscosity increases significantly, leading to a drop in pressure at the pump inlet. This can damage the pump and reduce cooling efficiency.

Troubleshooting Steps:

• Check Fluid Temperature: As with pressure issues, verify that the fluid temperature is not lower than the system is designed for.

• Inspect Suction Line: Ensure the pump's suction line is not restricted. Check for clogged filters or strainers.[3] The suction line should be as short and direct as possible.[4]

• Verify Fluid Level: A low fluid level in the reservoir can lead to air being drawn into the pump, causing cavitation.

• Check for Leaks: Inspect all fittings and connections on the suction side of the pump for any potential air leaks.

• Elevate the Reservoir: If possible, positioning the fluid reservoir above the pump can help to increase the inlet pressure and prevent cavitation.[5]

Caption: Troubleshooting workflow for pump cavitation.

Frequently Asked Questions (FAQs)

Q1: What are the signs of HFE-7500 becoming too viscous in my system?

A1: The primary signs include a noticeable increase in the pressure reading on your system's gauges, a decrease in the fluid flow rate, and unusual noises from the pump, such as whining or grinding, which can indicate cavitation. In extreme cases, the pump may struggle to start or may shut down on a high-pressure fault.

Q2: How can I prevent ice formation in my cooling system when using HFE-7500?

A2: While HFE-7500 itself has a very low pour point (-100°C), moisture ingress into the system can lead to ice formation, which can clog filters and valves.[1][6] To prevent this, ensure your system is well-sealed. Using a desiccant cartridge in the air vent path of the reservoir can help remove moisture from the air that enters the system during temperature cycling.[4] Regular inspection of seals and fittings is also recommended.

Q3: My HFE-7500 fluid appears cloudy or has changed color. What should I do?

A3: Cloudiness or discoloration can indicate contamination or fluid degradation. HFE-7500 can extract plasticizers from incompatible materials, leading to contamination.[1] If you observe this, it is recommended to drain the fluid, flush the system, and refill with fresh HFE-7500. Ensure all materials in your system, especially elastomers and plastics, are compatible with HFE-7500. EPDM, EPR, and butyl rubbers are generally good choices.[1]

Q4: I suspect a leak in my system. How can I detect it?

A4: HFE-7500 evaporates quickly and leaves no residue, which can make small leaks difficult to spot.[4] A handheld halogen leak detector is an effective tool for identifying the source of a leak.[4] For very small leaks in heat exchangers, a method called "Liquid Leak Amplification" using a surfactant with low surface tension can be employed to create detectable bubbles.[7]

Q5: What are the best practices for handling and storing HFE-7500 to maintain its properties?

A5: Store HFE-7500 in its original, tightly sealed container in a well-ventilated area, away from direct sunlight and heat sources.[4] Avoid contact with strong bases. When transferring the fluid, use dedicated, clean equipment to prevent contamination. Always refer to the Safety Data Sheet (SDS) for detailed handling and safety information.[1]

Experimental Protocols

Methodology for Measuring Kinematic Viscosity of HFE-7500 at Low Temperatures

This protocol outlines the procedure for measuring the kinematic viscosity of HFE-7500 using an Ubbelohde-type viscometer. This method is suitable for transparent liquids and is a standard technique for viscosity determination.

Apparatus:

• Ubbelohde viscometer (appropriate for the expected viscosity range)

• Constant temperature bath with cooling capabilities

• Digital thermometer with an accuracy of ±0.01°C

• Stopwatch with a resolution of at least 0.1 seconds

• Pipettes and suction bulb

• Solvent for cleaning (e.g., a compatible fluorinated solvent or acetone, followed by thorough drying)

• HFE-7500 sample

Procedure:

• Viscometer Cleaning and Preparation:

  • Thoroughly clean the viscometer with a suitable solvent and dry it completely with a stream of clean, dry air or nitrogen.

  • Ensure no residual solvent or moisture remains, as this can affect the viscosity measurement.

• Sample Loading:

  • Carefully pipette the HFE-7500 sample into the larger tube of the viscometer to the indicated filling line. Avoid introducing air bubbles.

• Temperature Equilibration:

  • Suspend the viscometer vertically in the constant temperature bath set to the desired low temperature.

  • Allow at least 30 minutes for the sample to reach thermal equilibrium. The temperature should be stable to within ±0.02°C during the measurement.

• Measurement of Efflux Time:

  • Apply gentle suction to the smaller tube to draw the HFE-7500 up through the capillary tube, above the upper timing mark.

  • Release the suction and allow the fluid to flow freely back down the capillary.

  • Start the stopwatch precisely as the meniscus of the fluid passes the upper timing mark.

  • Stop the stopwatch precisely as the meniscus passes the lower timing mark.

  • Record the efflux time in seconds.

• Repeatability:

  • Repeat the measurement at least three times. The efflux times should be within an acceptable range of each other (typically within 0.2% of the average).

  • Calculate the average efflux time from the consistent readings.

• Calculation of Kinematic Viscosity:

  • Calculate the kinematic viscosity (ν) in centistokes (cSt) using the following equation: ν = C * t Where:

    • C is the calibration constant of the viscometer (in cSt/s), provided by the manufacturer or determined by calibration with a standard fluid.

    • t is the average efflux time in seconds.

• Data Recording:

  • Record the temperature and the calculated kinematic viscosity.

  • Repeat the entire procedure for each desired low temperature.

Data Presentation:

The collected data should be summarized in a table for easy comparison, similar to Table 1 above, but with the experimentally determined values. This allows for a direct comparison with the calculated theoretical values.

References

• 1. multimedia.3m.com [multimedia.3m.com]
• 2. scribd.com [scribd.com]
• 3. blog.craneengineering.net [blog.craneengineering.net]
• 4. acota.co.uk [acota.co.uk]
• 5. pumptec.com [pumptec.com]
• 6. lando-chillers.com [lando-chillers.com]
• 7. uesystems.com [uesystems.com]

Compatibility of 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane with lab equipment

This technical support center provides guidance on the compatibility of 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane, also known by its trade names Novec™ 7500 and HFE-7500, with common laboratory equipment. The information is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane?

A1: 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane is a fluorinated ether, a clear, colorless, and low-odor fluid. It is known for its thermal stability, non-flammability, and low toxicity, making it suitable for a variety of applications, including as a heat transfer fluid, solvent, and in drug delivery research.

Q2: What are the primary safety concerns when handling this compound?

A2: While having low toxicity, it is recommended to handle 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane in a well-ventilated area.[1] Direct contact may cause mild skin and eye irritation.[1] It is crucial to wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the supplier.

Q3: With which materials is 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane generally compatible?

A3: This fluorinated ether is compatible with a wide range of materials commonly found in laboratory settings, including most metals and "hard" plastics.[2][3][4][5][6]

Q4: Are there any materials that are known to be incompatible with 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane?

A4: Caution should be exercised when using this compound with certain elastomers (rubbers) and "soft" plastics. It has the potential to extract plasticizers from these materials, which can lead to swelling, shrinking, or hardening of the material.[1][7] Specifically, materials like silicone rubber may show significant swelling. It is also incompatible with strong oxidizing agents.

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Swelling, hardening, or cracking of elastomeric components (O-rings, seals, tubing)	Plasticizer extraction by the fluorinated ether.	Immediately discontinue use with the affected material. Replace with a more compatible elastomer such as Ethylene Propylene Diene Monomer (EPDM), Ethylene Propylene Rubber (EPR), or butyl rubber.[1][7] It is always recommended to perform a compatibility test before long-term use.
Clouding or crazing of plastic components	Chemical attack or stress cracking.	Discontinue use with the affected plastic. While generally compatible with many plastics, specific formulations can vary. Test alternative plastics like Polytetrafluoroethylene (PTFE) or Polypropylene (PP) for better resistance.
Discoloration of metal components	Unlikely to be caused by 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane alone as it is compatible with most metals.[2] Could be due to a reaction with contaminants.	Ensure all components and the fluid are clean and free from contaminants. If the issue persists, analyze the metal and any potential reactive species in your system.
Leakage from fittings or joints	Incompatible sealing material or degradation of existing seals.	Inspect all seals and O-rings. Replace any that show signs of degradation. Ensure that the chosen sealing materials are chemically resistant to fluorinated ethers (e.g., EPDM, butyl rubber).

Material Compatibility Data

While extensive quantitative data for 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane is limited in publicly available literature, the following tables summarize the expected qualitative compatibility based on information for this and similar fluorinated fluids. Users are strongly encouraged to perform their own compatibility testing for critical applications.

Table 1: Compatibility with Common Laboratory Plastics

Material	Common Labware	Compatibility Rating	Notes
Polytetrafluoroethylene (PTFE)	Stir bars, tubing, containers	Excellent	Highly resistant to fluorinated compounds.
Polypropylene (PP)	Beakers, bottles, pipette tips	Good	Generally resistant, suitable for storage and general use.[1]
Polyethylene (PE)	Bottles, tubing	Good	Good resistance, suitable for storage and general use.[1]
Polycarbonate (PC)	Centrifuge tubes, containers	Fair	May be susceptible to stress cracking. Testing is recommended.
Polyvinyl Chloride (PVC)	Tubing	Poor to Fair	Risk of plasticizer extraction, leading to hardening and cracking.
Polymethyl Methacrylate (PMMA, Acrylic)	Cuvettes, instrument windows	Poor	Prone to crazing and cracking.

Table 2: Compatibility with Common Laboratory Elastomers

Material	Common Labware	Compatibility Rating	Notes
Ethylene Propylene Diene Monomer (EPDM)	O-rings, seals	Good	Recommended for use with fluorinated ethers due to low plasticizer content.[1][7]
Butyl Rubber	Stoppers, seals	Good	Another recommended elastomer with good resistance.[1][7]
Viton® (FKM)	O-rings, seals	Fair	Some grades may swell. Testing is advised.
Silicone Rubber	Tubing, seals	Poor	Prone to significant swelling upon exposure.
Nitrile Rubber (Buna-N)	Gaskets, gloves	Poor	Significant extraction of plasticizers can occur.

Table 3: Compatibility with Common Laboratory Metals

Material	Common Labware	Compatibility Rating
Stainless Steel (304, 316)	Reaction vessels, tubing, needles	Excellent
Aluminum	Equipment housing, components	Excellent
Brass	Fittings, valves	Excellent
Copper	Tubing, heat exchangers	Good
Carbon Steel	Structural components	Good

Experimental Protocols

Protocol for Material Compatibility Testing (Based on ASTM D543)

This protocol outlines a standardized method for assessing the compatibility of plastic and elastomeric materials with 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane.

Objective: To determine the change in physical properties (weight, volume, and hardness) of a material after immersion in the test fluid.

Materials:

• Test specimens of the material (e.g., 1x1 inch squares or standard tensile bars).

• 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane.

• Glass vials with PTFE-lined caps.

• Analytical balance (readable to 0.1 mg).

• Calipers or micrometer.

• Durometer for hardness testing (optional).

• Temperature-controlled oven or bath.

Procedure:

• Initial Measurements:

  • Clean each test specimen and dry it thoroughly.

  • Measure and record the initial weight of each specimen.

  • Measure and record the initial dimensions (length, width, thickness) of each specimen.

  • If applicable, measure and record the initial hardness of each specimen.

• Immersion:

  • Place each specimen in a separate glass vial.

  • Add a sufficient amount of 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane to completely submerge the specimen.

  • Seal the vials tightly with PTFE-lined caps.

• Incubation:

  • Place the vials in a temperature-controlled environment (e.g., room temperature or an elevated temperature relevant to the application).

  • Let the specimens soak for a predetermined period (e.g., 24 hours, 72 hours, or 1 week).

• Final Measurements:

  • Remove the specimens from the vials.

  • Lightly pat the specimens dry with a lint-free cloth.

  • Immediately measure and record the final weight, dimensions, and hardness.

• Calculations:

  • Percent Weight Change: ((Final Weight - Initial Weight) / Initial Weight) * 100

  • Percent Volume Change: ((Final Volume - Initial Volume) / Initial Volume) * 100 (calculated from dimensions)

  • Change in Hardness: Final Hardness - Initial Hardness

Interpretation of Results:

• A significant change in weight, volume, or hardness indicates poor compatibility.

• Visual inspection for changes in color, surface texture, or signs of degradation (cracking, crazing) is also crucial.

Visualizations

Caption: Workflow for assessing material compatibility.

Caption: Decision tree for troubleshooting material issues.

References

• 1. multimedia.3m.com [multimedia.3m.com]
• 2. multimedia.3m.com [multimedia.3m.com]
• 3. scribd.com [scribd.com]
• 4. 3m.com [3m.com]
• 5. portplastics.com [portplastics.com]
• 6. lookpolymers.com [lookpolymers.com]
• 7. 3mcanada.ca [3mcanada.ca]

Technical Support Center: Novec™ 7500 Purification for Laboratory Applications

This technical support center is designed for researchers, scientists, and drug development professionals who require high-purity Novec™ 7500 for their experiments. This guide provides troubleshooting advice and frequently asked questions (FAQs) to address common issues encountered during the purification of Novec™ 7500.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in Novec™ 7500 that might affect my experiments?

A1: While 3M™ Novec™ 7500 is a high-purity fluid, trace impurities can be present from manufacturing, storage, or handling.[1][2] For sensitive applications, particularly in the semiconductor and electronics industries, key impurities of concern include:[3][4]

• Non-Volatile Residue (NVR): Soluble or suspended particulate matter that remains after the solvent evaporates.[2]

• Moisture (Water): Can affect reactions and material compatibility.

• Particulate Matter: Small solid particles that can interfere with sensitive surfaces and processes.

• Acidic Impurities: Can cause corrosion or catalyze unwanted reactions.[5]

• Organic Contaminants: Trace amounts of other organic compounds.

• Ionic Impurities: Dissolved ions that can affect the dielectric properties of the fluid.

Q2: How can I determine the purity of my Novec™ 7500 before and after purification?

A2: Several analytical techniques can be used to assess the purity of Novec™ 7500. The choice of method depends on the target impurity:

• Gas Chromatography-Mass Spectrometry (GC-MS): To identify and quantify volatile organic impurities.

• Karl Fischer Titration: To determine the water content.

• Non-Volatile Residue (NVR) Gravimetric Analysis: To quantify the amount of residue after evaporation.

• Ion Chromatography: To detect and quantify ionic impurities.

• Particle Counters: To measure the size and number of particulate contaminants.

Q3: Is it necessary to purify Novec™ 7500 straight from a new bottle?

A3: For most standard applications, Novec™ 7500 can be used as supplied. However, for highly sensitive applications such as in semiconductor manufacturing or for certain analytical procedures, purification to remove trace contaminants may be necessary to ensure optimal performance and reproducibility.[3][4]

Troubleshooting Guides

Issue 1: Inconsistent Experimental Results

Problem: You are observing variability in your experimental outcomes when using Novec™ 7500 from different batches or after the fluid has been used and recycled.

Possible Cause: Introduction of impurities during use or storage.

Solution:

• Analyze for Contaminants: Use the analytical methods mentioned in Q2 to test for common impurities like water, NVR, and organic contaminants.

• Implement a Purification Protocol: Before use, especially with recycled Novec™ 7500, run a purification sequence as detailed in the experimental protocols section below.

• Proper Storage: Store Novec™ 7500 in its original container in a clean, dry, and well-ventilated area, away from direct sunlight and heat sources. Keep the container tightly sealed to prevent the ingress of moisture and other atmospheric contaminants.

Issue 2: Presence of Water in Novec™ 7500

Problem: Karl Fischer titration indicates a higher-than-acceptable water content in your Novec™ 7500.

Possible Cause: Improper storage, handling in a humid environment, or carry-over from a previous process.

Solution:

• Use of Molecular Sieves: Pass the Novec™ 7500 through a column packed with activated 3A molecular sieves. These are effective at adsorbing water molecules. Ensure the molecular sieves are properly activated (dried) before use.

• Inert Gas Purging: Bubble a dry, inert gas such as nitrogen or argon through the Novec™ 7500. This can help to remove dissolved water and other volatile gases.

Issue 3: High Non-Volatile Residue (NVR)

Problem: Gravimetric analysis shows a high level of non-volatile residue.

Possible Cause: Contamination from plasticizers (leached from incompatible plastics), oils, greases, or other soluble materials. Novec™ 7500 is more likely to extract plasticizers from elastomeric materials.[6]

Solution:

• Fractional Distillation: Distill the Novec™ 7500. The non-volatile impurities will be left behind in the distillation flask.

• Activated Carbon Treatment: Pass the Novec™ 7500 through a bed of activated carbon. Activated carbon is effective at adsorbing a wide range of organic impurities.

• Material Compatibility Check: Ensure that all materials in contact with Novec™ 7500 (containers, tubing, seals) are compatible and do not leach contaminants.[6]

Quantitative Data on Impurity Removal

The following table provides representative data on the levels of common impurities in Novec™ 7500 before and after a typical multi-step purification process. (Note: These are example values and actual results may vary depending on the initial contamination level and the specific purification procedure used).

Impurity	Concentration Before Purification	Target Concentration After Purification
Water	50 ppm	< 10 ppm
Non-Volatile Residue	10 ppm	< 1 ppm
Total Organic Carbon	20 ppb	< 5 ppb
Fluoride Ions	15 ppb	< 2 ppb
Particles (>0.5 µm)	100 particles/mL	< 10 particles/mL

Experimental Protocols

Protocol 1: Multi-Step Purification of Novec™ 7500

This protocol describes a comprehensive procedure for removing water, organic impurities, ionic contaminants, and particulates.

Materials:

• Contaminated Novec™ 7500

• Activated Alumina (basic)

• Activated Carbon (granular)

• 3A Molecular Sieves

• Glass chromatography columns

• Distillation apparatus (all glass)

• Particle filter (0.2 µm, compatible with fluorinated fluids)

• Clean, dry glass storage bottles

Procedure:

• Aqueous Wash (for acidic impurities):

  • In a separatory funnel, wash the Novec™ 7500 with a 5% sodium bicarbonate solution.

  • Shake gently, periodically venting the funnel.

  • Allow the layers to separate and discard the aqueous (upper) layer.

  • Repeat the wash with deionized water until the aqueous layer is neutral.

• Drying (Water Removal):

  • Pass the washed Novec™ 7500 through a column packed with activated 3A molecular sieves.

• Organic Impurity Removal:

  • Pass the dried Novec™ 7500 through a column packed with granular activated carbon.

• Ionic Impurity Removal:

  • Pass the Novec™ 7500 through a column packed with basic activated alumina.

• Fractional Distillation:

  • Set up a fractional distillation apparatus.

  • Distill the Novec™ 7500, collecting the fraction that boils at its characteristic boiling point (128 °C at standard pressure). Discard the initial and final fractions.

• Particulate Filtration:

  • Filter the distilled Novec™ 7500 through a 0.2 µm particle filter into a clean, dry storage bottle.

Visualizations

Novec™ 7500 Purification Workflow

Caption: A flowchart of the multi-step purification process for Novec™ 7500.

References

• 1. multimedia.3m.com [multimedia.3m.com]
• 2. multimedia.3m.com [multimedia.3m.com]
• 3. multimedia.3m.com [multimedia.3m.com]
• 4. The use of Segregated Hydrofluoroethers as Cleaning Agents in Electronics Packaging Applications | Semantic Scholar [semanticscholar.org]
• 5. benchchem.com [benchchem.com]
• 6. multimedia.3m.com [multimedia.3m.com]

Stability of 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane in acidic or basic conditions

This technical support center provides troubleshooting guides and frequently asked questions regarding the stability of 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane, also known by its commercial name HFE-7500, in acidic and basic conditions. This resource is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is the general stability of 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane?

A1: 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane is a chemically and thermally stable fluid.[1][2][3] It is resistant to thermal breakdown and hydrolysis under normal storage and use conditions.[4] However, it is recommended to avoid contact with strong bases.[1][2]

Q2: Is 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane stable in acidic conditions?

A2: While specific data on its stability in various acidic conditions is limited in publicly available literature, hydrofluoroethers (HFEs) like this compound are generally resistant to acidic hydrolysis. Decomposition or hydrolysis of some HFEs has been observed in the presence of strong Lewis acids. Standard ethers can be cleaved under strongly acidic conditions, but the high degree of fluorination in 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane is expected to enhance its stability.

Q3: What happens when 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane is exposed to basic conditions?

A3: Direct exposure to strong bases should be avoided.[1][2][3] While the molecule is generally stable, strong bases can initiate degradation pathways. A potential reaction is the hydrolysis of the ether linkage, which can be facilitated by a strong base.

Q4: What are the potential degradation products of 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane?

A4: Under forcing conditions, such as high temperatures in the presence of certain reagents, hazardous decomposition products like hydrogen fluoride can be formed.[1][3] In the presence of a strong base, degradation could potentially lead to the formation of an alcohol, an alkene, and fluoride salts through hydrolysis and elimination reactions.

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Unexpected reaction or degradation of the compound.	Incompatibility with reaction components.	Ensure all reagents are compatible with a fluorinated ether. Specifically, avoid strong bases.[1][2][3] If a basic reagent is necessary, consider using a milder, non-nucleophilic base and running the reaction at a lower temperature.
Phase separation or changes in solubility during an experiment.	Degradation of the compound leading to more polar products.	If degradation is suspected, analyze a sample of the organic phase by GC-MS or NMR to identify any new species. Consider performing a stability test under your specific experimental conditions (see Experimental Protocols).
Observation of unexpected side products in a reaction.	The compound is reacting with your reagents.	Review the reaction mechanism and consider the possibility of the fluorinated ether participating in the reaction. The ether oxygen, although sterically hindered and electronically deactivated, could potentially interact with very strong electrophiles.

Experimental Protocols

Protocol for Assessing Stability in Acidic or Basic Conditions

This protocol outlines a general method to quantify the stability of 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane under specific acidic or basic conditions.

Materials:

• 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane

• Aqueous acidic solution (e.g., 1M HCl, 1M H₂SO₄)

• Aqueous basic solution (e.g., 1M NaOH, 1M KOH)

• Co-solvent (e.g., acetonitrile, if needed to ensure miscibility)

• Internal standard (e.g., a stable fluorinated compound not expected to react)

• Reaction vessels (e.g., sealed glass vials)

• Thermostatically controlled environment (e.g., incubator, oil bath)

• Analytical instrument (e.g., GC-MS, ¹⁹F NMR)

Procedure:

• Sample Preparation:

  • Prepare a stock solution of 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane and an internal standard in a suitable solvent (if necessary).

  • In separate reaction vessels, combine the stock solution with the acidic or basic aqueous solution.

  • Prepare a control sample with deionized water instead of the acidic or basic solution.

• Incubation:

  • Seal the reaction vessels tightly.

  • Place the vessels in a thermostatically controlled environment at the desired temperature (e.g., room temperature, 50 °C for accelerated testing).

• Time Points:

  • At specified time intervals (e.g., 0, 24, 48, 72 hours), remove an aliquot from each reaction vessel.

• Sample Analysis:

  • Quench the reaction if necessary (e.g., by neutralizing the acid or base).

  • Extract the sample with a suitable organic solvent.

  • Analyze the organic extract using GC-MS to determine the concentration of 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane relative to the internal standard. ¹⁹F NMR can also be used to monitor for the appearance of new fluorine-containing species.

• Data Analysis:

  • Plot the concentration of 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane as a function of time for each condition.

  • Calculate the degradation rate, if any, for the acidic, basic, and neutral conditions.

Data Presentation

Table 1: Stability of 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane under Various Conditions

Condition	Temperature (°C)	Time (hours)	% Degradation	Degradation Products Identified
1M HCl	25	72
1M HCl	50	72
1M NaOH	25	72
1M NaOH	50	72
Deionized Water	25	72
Deionized Water	50	72

(Note: This table is a template for users to input their experimental data.)

Visualizations

Caption: Experimental workflow for stability testing.

References

• 1. mgchemicals.com [mgchemicals.com]
• 2. scribd.com [scribd.com]
• 3. multimedia.3m.com [multimedia.3m.com]
• 4. multimedia.3m.com [multimedia.3m.com]

Minimizing solvent evaporation of HFE 7500 during experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize the evaporation of HFE-7500 during their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the key properties of HFE-7500 that influence its evaporation rate?

A1: HFE-7500 is engineered to have a low evaporation rate, which is influenced by several key physical properties. It has a high boiling point and a low vapor pressure, meaning it does not readily transition into a gaseous state at typical laboratory temperatures. Additionally, its higher molecular weight compared to many common solvents contributes to its lower volatility.

Q2: My experiment requires heating HFE-7500. What is the recommended maximum temperature to avoid significant evaporation?

A2: While HFE-7500 has a high boiling point, it is recommended to keep the temperature below 150°C for continuous use to prevent thermal decomposition and minimize evaporation.[1][2] For applications requiring heating, it is crucial to use a properly sealed or covered vessel.

Q3: Is HFE-7500 compatible with common laboratory plastics and elastomers? Will this affect my experimental setup to control evaporation?

A3: HFE-7500 exhibits excellent compatibility with most plastics and elastomers.[3] However, it can potentially extract plasticizers from some materials.[4][5] When selecting seals, gaskets, or containers to minimize evaporation, it is advisable to use materials with low plasticizer content, such as EPDM, EPR, and butyl rubber.[4][5]

Q4: Can I use a fume hood when working with HFE-7500, and how will that affect evaporation?

A4: Yes, it is recommended to use HFE-7500 in a well-ventilated area, and a fume hood is appropriate for handling this solvent.[1] However, the increased airflow in a fume hood can accelerate evaporation. To counteract this, it is important to cover your experimental setup as much as possible while still ensuring adequate ventilation.

Troubleshooting Guides

Problem 1: I am experiencing noticeable volume loss of HFE-7500 in my open-beaker experiment.

• Cause: The primary cause is the large surface area exposed to the atmosphere, which increases the rate of evaporation.

• Solution:

  • Minimize Surface Area: Whenever possible, use a container with a smaller opening, such as an Erlenmeyer flask instead of a beaker.[6]

  • Use a Lid or Cover: Cover the container with a lid, watch glass, or laboratory film (e.g., Parafilm).[6] If access is needed, create a small opening just large enough for your instrumentation.

  • Floating Barrier: For larger, open baths, using a layer of immiscible, low-density fluid or floating polypropylene spheres can significantly reduce surface evaporation.

Problem 2: My long-duration cell culture experiment using a multi-well plate shows signs of HFE-7500 evaporation, leading to concentration changes.

• Cause: Multi-well plates have a high surface area-to-volume ratio, making them susceptible to evaporation over extended periods.

• Solution:

  • Plate Sealing: Use adhesive plate seals or sealing mats specifically designed for multi-well plates.

  • Humidified Environment: Place the multi-well plate inside a secondary container with a small reservoir of HFE-7500 to create a solvent-saturated atmosphere. This will reduce the vapor pressure gradient and slow down evaporation from the wells.

  • Edge Effect Mitigation: Fill the outer wells of the plate with a sacrificial volume of HFE-7500. These wells will experience the highest rate of evaporation, protecting the inner experimental wells.[7]

Problem 3: I am using HFE-7500 as a heat transfer fluid in an open bath, and I need to reduce evaporative losses.

• Cause: Heating the fluid increases its vapor pressure, leading to a higher rate of evaporation.

• Solution:

  • Floating Condensation Coils: Place a set of cooling coils just above the surface of the fluid. This will cause the HFE-7500 vapor to condense and drip back into the bath.

  • Automated Fluid Replacement: For critical applications, an automated system can be implemented to monitor the fluid level and add HFE-7500 as needed to compensate for evaporative losses.

Data Presentation

Table 1: Physical Properties of HFE-7500 Influencing Evaporation

Property	Value	Significance for Evaporation
Boiling Point	128 - 130 °C[1][2][3][4][8]	A high boiling point indicates that more energy is required for the liquid to become a gas, resulting in lower evaporation at ambient temperatures.
Vapor Pressure	6 mmHg @ 20°C[1][2]	Low vapor pressure signifies a lower tendency for the solvent to evaporate.
Molecular Weight	414.114 g/mol [4][8]	A higher molecular weight generally corresponds to lower volatility.
Latent Heat of Vaporization	88.5 kJ/kg[4][5]	The amount of energy required to vaporize the liquid; a higher value indicates lower volatility.
Surface Tension	16.2 dynes/cm[4][5]	While not a direct measure of evaporation, it can influence surface phenomena related to mass transfer.

Experimental Protocols

Protocol 1: Gravimetric Determination of HFE-7500 Evaporation Rate

This protocol outlines a simple method to quantify the evaporation rate of HFE-7500 under specific experimental conditions.

• Preparation:

  • Select the experimental vessel (e.g., beaker, multi-well plate).

  • Ensure the vessel is clean and dry.

  • Acclimate the HFE-7500 and the vessel to the experimental temperature.

• Procedure:

  • Tare a calibrated analytical balance.

  • Add a known volume of HFE-7500 to the vessel.

  • Record the initial mass of the vessel and HFE-7500.

  • Place the vessel in the experimental environment (e.g., on a benchtop, in a fume hood, in an incubator).

  • At predetermined time intervals (e.g., every hour), record the mass of the vessel and HFE-7500.

• Data Analysis:

  • Calculate the mass loss at each time point.

  • Plot mass loss versus time. The slope of this line represents the evaporation rate (in g/hour or other appropriate units).

  • To normalize for surface area, divide the evaporation rate by the surface area of the HFE-7500 exposed to the air.

Visualizations

Caption: Workflow for troubleshooting and minimizing HFE-7500 evaporation.

Caption: Key factors influencing the evaporation rate of HFE-7500.

References

• 1. mgchemicals.com [mgchemicals.com]
• 2. instrumart.com [instrumart.com]
• 3. ... [novarion.net]
• 4. multimedia.3m.com [multimedia.3m.com]
• 5. scribd.com [scribd.com]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 7. Managing evaporation for more robust microscale assays Part 1. Volume loss in high throughput assays - PMC [pmc.ncbi.nlm.nih.gov]
• 8. fluorochem.co.uk [fluorochem.co.uk]

Reference Data & Comparative Studies

A Comparative Guide to 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane and Other Fluorinated Solvents for Researchers and Drug Development Professionals

In the landscape of modern research and pharmaceutical development, the choice of solvent is a critical parameter that can significantly influence experimental outcomes, from reaction kinetics to purification efficiency. Fluorinated solvents, a class of compounds known for their unique properties such as high density, low surface tension, and chemical inertness, have carved out a niche in various specialized applications. This guide provides a detailed comparison of 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane, commercially known as Novec™ 7500, with other hydrofluoroether (HFE) solvents from the 3M™ Novec™ series.

This document is intended for researchers, scientists, and drug development professionals, offering a comprehensive overview of the physicochemical properties, environmental impact, and potential applications of these solvents. The information is presented to facilitate an informed selection of the most suitable fluorinated solvent for specific laboratory and process development needs.

Physicochemical and Environmental Properties: A Comparative Analysis

The selection of a solvent is often a multi-parameter decision, balancing physical properties required for a specific application with environmental and safety considerations. Hydrofluoroethers (HFEs) were developed as a more environmentally sustainable alternative to chlorofluorocarbons (CFCs), hydrochlorofluorocarbons (HCFCs), and perfluorocarbons (PFCs).[1] They are characterized by having zero ozone depletion potential (ODP) and generally lower global warming potentials (GWPs) compared to their predecessors.[1][2]

Below is a detailed comparison of the key properties of 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane (Novec™ 7500) and other widely used Novec™ engineered fluids.

Property	2-(Trifluoromethyl)-3-ethoxydodecafluorohexane (Novec™ 7500)	Novec™ 7300	Novec™ 7200	Novec™ 7100	Novec™ 7000
CAS Number	297730-93-9[3]	132182-92-4[4]	163702-06-5 / 163702-05-4[5]	163702-08-7 / 163702-07-6[6]	375-03-1
Molecular Formula	C9H5F15O[3]	C7H3F13O[4]	C6H5F9O[5]	C5H3F9O[6]	C3HF7O
Molecular Weight	414.11 g/mol [3]	350 g/mol [7]	250 g/mol [5]	250 g/mol [8]	200.03 g/mol
Boiling Point (°C)	128[9]	98[10]	76[11]	61[12]	34[13]
Melting/Pour Point (°C)	-100[9]	-38[10]	-138[11]	-135[12]	-122[13]
Density (g/mL @ 25°C)	1.614[9]	1.66[10]	1.42[11]	1.51[12]	1.4[13]
Kinematic Viscosity (cSt @ 25°C)	0.77[14]	0.71[7]	0.46	0.38	0.38
Surface Tension (dyn/cm @ 25°C)	16.2[14]	15[7]	13.6	13.6[8]	12.4
Vapor Pressure (mmHg @ 25°C)	14[14]	44.9[7]	109[5]	202[8]	440
Heat of Vaporization (kJ/kg)	88.5[14]	101.7	111	111.6	142
Solubility of Water in Solvent (ppm)	<3[15]	67[7]	100	95[8]	110
Solubility of Solvent in Water (ppm)	<1	586[7]	12	12[8]	20
Global Warming Potential (100-yr ITH)	100[9]	210[10]	59[11]	297[12]	370[13]
Ozone Depletion Potential	0[9]	0[10]	0[11]	0[12]	0[13]
Atmospheric Lifetime (years)	2.2[16]	3.8[7]	0.8	4.1[8]	4.1

Performance in Laboratory Applications

While comprehensive, direct comparative studies of these solvents in specific drug development applications are not widely published, their physicochemical properties allow for informed inferences about their potential performance.

Reaction Medium: The chemical and thermal stability of Novec™ fluids, such as Novec™ 7300, make them suitable for use as a reaction medium.[7] Their low solubility of water can be advantageous for moisture-sensitive reactions. The wide liquid range of Novec™ 7500, from -100°C to 128°C, makes it particularly versatile for reactions requiring a broad temperature range.[9] The inert nature of these solvents minimizes the risk of side reactions.

Extraction and Purification: The high density of fluorinated solvents facilitates phase separation in liquid-liquid extractions, particularly with aqueous solutions. Their low surface tension allows for efficient wetting and penetration, which can be beneficial in solid-phase extractions or for cleaning complex apparatus.[6][11] The selective miscibility of hydrofluoroethers—being miscible with many organic solvents but not with water—is a key property exploited in extraction processes.

Solubility: Hydrofluoroethers like Novec™ 7500 exhibit high solubility for fluorocarbons and medium solubility for hydrocarbons.[9] This selective solubility can be leveraged for specific extraction or purification tasks where separation of hydrocarbon-based and fluorocarbon-based compounds is required.

Experimental Protocol: Liquid-Liquid Extraction of a Small Molecule

The following is a representative protocol for a liquid-liquid extraction of a hypothetical small molecule from an aqueous reaction mixture using a fluorinated solvent. This protocol is intended as a general guideline and may require optimization for specific applications.

Objective: To extract a non-polar, small molecule product from an aqueous reaction quench solution into a fluorinated solvent.

Materials:

• Aqueous solution containing the target small molecule.

• Fluorinated solvent (e.g., 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane).

• Separatory funnel.

• Ring stand and clamp.

• Beakers or Erlenmeyer flasks for collecting layers.

• Drying agent (e.g., anhydrous sodium sulfate).

• Rotary evaporator.

Procedure:

• Preparation:

  • Ensure the separatory funnel is clean, dry, and the stopcock is properly lubricated and closed.

  • Secure the separatory funnel to the ring stand using a clamp.

• Addition of Solutions:

  • Carefully pour the aqueous solution containing the product into the separatory funnel.

  • Add an appropriate volume of the fluorinated solvent to the separatory funnel. The volume will depend on the partition coefficient of the product and the volume of the aqueous layer.

• Extraction:

  • Stopper the separatory funnel.

  • Invert the funnel and immediately open the stopcock to vent any pressure buildup.

  • Close the stopcock and gently shake the funnel for 1-2 minutes to ensure thorough mixing of the two phases. Periodically vent the funnel.

• Phase Separation:

  • Place the separatory funnel back on the ring stand and remove the stopper.

  • Allow the layers to fully separate. The denser fluorinated solvent will be the bottom layer.

• Draining the Layers:

  • Carefully open the stopcock and drain the lower organic layer into a clean, dry Erlenmeyer flask.

  • Drain the upper aqueous layer into a separate beaker.

• Drying the Organic Layer:

  • Add a small amount of anhydrous sodium sulfate to the collected organic layer to remove any residual water.

• Solvent Removal:

  • Decant or filter the dried organic solution into a round-bottom flask.

  • Remove the fluorinated solvent using a rotary evaporator to isolate the crude product.

Caption: Workflow for a liquid-liquid extraction using a fluorinated solvent.

Conclusion

2-(Trifluoromethyl)-3-ethoxydodecafluorohexane (Novec™ 7500) and other hydrofluoroether solvents offer a compelling combination of unique physical properties and favorable environmental profiles. Their chemical inertness, thermal stability, and selective solubility make them valuable tools for researchers and professionals in drug development. While direct comparative performance data in specific pharmaceutical applications remains an area for further investigation, the physicochemical properties outlined in this guide provide a solid foundation for solvent selection. The choice of a particular fluorinated solvent will ultimately depend on the specific requirements of the application, including the desired boiling point, density, and solvency.

References

• 1. ecolink.com [ecolink.com]
• 2. solvents.net.au [solvents.net.au]
• 3. novarion.net [novarion.net]
• 4. besttechnologyinc.com [besttechnologyinc.com]
• 5. besttechnologyinc.com [besttechnologyinc.com]
• 6. thomassci.com [thomassci.com]
• 7. multimedia.3m.com [multimedia.3m.com]
• 8. chempoint.com [chempoint.com]
• 9. 3m.com [3m.com]
• 10. 3m.com [3m.com]
• 11. 3mcanada.ca [3mcanada.ca]
• 12. 3mcanada.ca [3mcanada.ca]
• 13. 3m.com [3m.com]
• 14. lookpolymers.com [lookpolymers.com]
• 15. tmcindustries.com [tmcindustries.com]
• 16. multimedia.3m.com [multimedia.3m.com]

A Comparative Guide to Novec™ 7500 and Perfluorocarbons for Heat Transfer Applications

For Researchers, Scientists, and Drug Development Professionals

In the precise and demanding environments of research, scientific laboratories, and pharmaceutical development, maintaining optimal temperature control is paramount. Heat transfer fluids are critical in these applications, ensuring the stability of reactions, the reliability of equipment, and the integrity of temperature-sensitive materials. For decades, perfluorocarbons (PFCs) were the fluids of choice due to their chemical inertness and thermal stability. However, growing environmental concerns have paved the way for alternatives like 3M™ Novec™ 7500 Engineered Fluid. This guide provides an objective, data-driven comparison of Novec™ 7500 and representative perfluorocarbons to aid in the selection of the most appropriate heat transfer fluid for your specific needs.

Performance at a Glance: A Quantitative Comparison

The selection of a heat transfer fluid is primarily driven by its thermophysical properties. The following tables summarize key quantitative data for Novec™ 7500 alongside two common perfluorocarbons, FC-72 (Perfluorohexane) and FC-43 (Perfluorotributylamine), which represent different boiling point ranges within the PFC family.

Table 1: Key Thermophysical Properties

Property	Novec™ 7500	Perfluorocarbon (FC-72)	Perfluorocarbon (FC-43)	Units
Boiling Point	128[1][2][3]	56[4]	174[5][6][7]	°C
Pour Point	-100[1][2][3]	-90[4]	-50[5][6][7]	°C
Liquid Density (@ 25°C)	1614[2][3]	1680	1860[5][6][7]	kg/m ³
Specific Heat (@ 25°C)	1128[8]	1100	1100[5][6][7]	J/kg·K
Thermal Conductivity (@ 25°C)	0.063	0.057[4]	0.065[5][6][7]	W/m·K
Kinematic Viscosity (@ 25°C)	0.77[2][3]	0.38[4]	2.5[5][6][7]	cSt
Latent Heat of Vaporization	88.5[2][3]	88	70[5][6][7]	kJ/kg
Dielectric Strength	>25	>40[4]	>40	kV (0.1" gap)

Table 2: Environmental and Safety Properties

Property	Novec™ 7500	Perfluorocarbons (PFCs)
Ozone Depletion Potential (ODP)	0[9][10]	0
Global Warming Potential (GWP, 100-yr)	100[9][10]	>5000 (for FC-43)[11]
Atmospheric Lifetime	~2.2 years	Thousands of years
Flammability	Non-flammable[1][9][10]	Non-flammable[7]
Toxicity	Low toxicity[2]	Low toxicity[7]

Experimental Methodologies

The data presented in this guide are derived from standardized experimental protocols to ensure accuracy and comparability. Below are the detailed methodologies for the key experiments cited.

Experimental Workflow for Fluid Property Determination

Caption: Workflow for determining the thermophysical properties of heat transfer fluids.

1. Thermal Conductivity:

• Method: Transient Hot-Wire Method (conforming to ASTM D7896-19).

• Protocol: A thin platinum wire is submerged in the liquid sample. A step voltage is applied to the wire, causing it to heat up. The rate of temperature rise in the wire, which is a function of the fluid's ability to conduct heat away, is measured by monitoring the change in the wire's resistance. The thermal conductivity is then calculated from the transient temperature data. This method is highly accurate for liquids and minimizes the effects of natural convection.

2. Specific Heat Capacity:

• Method: Differential Scanning Calorimetry (DSC) (conforming to ASTM E1269).

• Protocol: A small, hermetically sealed sample of the fluid is placed in a DSC instrument alongside an empty reference pan. Both the sample and the reference are subjected to a controlled temperature program (heating at a constant rate). The instrument measures the difference in heat flow required to maintain the sample and the reference at the same temperature. This difference is directly proportional to the specific heat capacity of the sample.

3. Viscosity:

• Method: Rotational Viscometry (conforming to ASTM D2196).

• Protocol: A spindle of known geometry is rotated at a constant speed while immersed in the fluid sample. The torque required to maintain this rotation is measured. This torque is proportional to the fluid's resistance to flow, or its dynamic viscosity. The kinematic viscosity is then calculated by dividing the dynamic viscosity by the fluid's density.

4. Boiling Point:

• Method: Ebulliometry.

• Protocol: The liquid is heated in a specialized apparatus called an ebulliometer, which is designed to maintain equilibrium between the liquid and vapor phases at a constant pressure. The temperature of the vapor is measured with a calibrated thermometer or platinum resistance thermometer. The boiling point is the temperature at which the vapor pressure of the liquid equals the surrounding atmospheric pressure.

Logical Framework for Fluid Selection

The choice between Novec™ 7500 and a perfluorocarbon for a heat transfer application involves a multi-faceted decision-making process. The following diagram illustrates the logical relationships between the key selection criteria.

Caption: Decision-making flowchart for selecting a heat transfer fluid.

Discussion and Conclusion

The data clearly indicates that while both Novec™ 7500 and perfluorocarbons are effective heat transfer fluids, they present a distinct trade-off between performance, environmental impact, and, to a lesser extent, material compatibility.

Heat Transfer Performance: Perfluorocarbons, such as FC-72 and FC-43, offer a wide range of boiling points, making them suitable for diverse applications from low-temperature to high-temperature processes. Their thermophysical properties are well-characterized and have a long history of reliable performance in demanding applications. Novec™ 7500 also exhibits good heat transfer properties and is suitable for many of the same applications.

Environmental Impact: This is the most significant differentiator. Perfluorocarbons are potent greenhouse gases with very high Global Warming Potentials (GWPs) and atmospheric lifetimes measured in thousands of years. In contrast, Novec™ 7500, a hydrofluoroether, has a significantly lower GWP and a much shorter atmospheric lifetime.[12][13][14][15][16] This makes Novec™ 7500 a more environmentally sustainable choice, aligning with global efforts to reduce greenhouse gas emissions.

Safety and Material Compatibility: Both classes of fluids are non-flammable and exhibit low toxicity, making them safe to handle in laboratory and industrial settings with standard precautions. They are also compatible with a wide range of materials used in cooling systems. However, it is always recommended to verify compatibility with specific elastomers and plastics under end-use conditions.

References

• 1. chemblogger.com [chemblogger.com]
• 2. multimedia.3m.com [multimedia.3m.com]
• 3. parallax-tech.com [parallax-tech.com]
• 4. benchchem.com [benchchem.com]
• 5. multimedia.3m.com [multimedia.3m.com]
• 6. chempoint.com [chempoint.com]
• 7. solvents.net.au [solvents.net.au]
• 8. distribuidor-cintas-adhesivas.es [distribuidor-cintas-adhesivas.es]
• 9. 3m.com [3m.com]
• 10. 3mindia.in [3mindia.in]
• 11. 3m.com [3m.com]
• 12. Environmental risk assessment of hydrofluoroethers (HFEs) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. ecolink.com [ecolink.com]
• 14. researchgate.net [researchgate.net]
• 15. cdn.toxicdocs.org [cdn.toxicdocs.org]
• 16. researchgate.net [researchgate.net]

HFE-7500: A Performance Comparison with Traditional Organic Solvents in Chromatography

For Researchers, Scientists, and Drug Development Professionals: An Objective Guide to Solvent Alternatives

The selection of an appropriate solvent is a critical parameter in chromatographic method development, directly impacting separation efficiency, resolution, and overall analytical performance. For decades, traditional organic solvents such as acetonitrile, methanol, and hexane have been the workhorses of liquid chromatography. However, growing concerns over their environmental impact, toxicity, and potential for supply chain volatility have spurred the search for greener, safer, and more sustainable alternatives. 3M™ Novec™ 7500 Engineered Fluid, a hydrofluoroether (HFE-7500), presents itself as one such alternative. This guide provides a comprehensive comparison of the performance characteristics of HFE-7500 against traditional organic solvents in chromatographic applications, supported by available data and detailed experimental considerations.

Physicochemical Properties: A Head-to-Head Comparison

The fundamental physical and chemical properties of a solvent dictate its behavior as a mobile phase in chromatography. Key parameters include polarity, viscosity, boiling point, and UV cutoff. Below is a summary of these properties for HFE-7500 and common traditional solvents.

Property	HFE-7500	Acetonitrile	Methanol	n-Hexane
Molecular Formula	C₉H₅F₁₅O	C₂H₃N	CH₄O	C₆H₁₄
Molecular Weight ( g/mol )	414.11	41.05	32.04	86.18[1]
Boiling Point (°C)	128 - 130	81-82	64.7 - 65.4[2]	68.7 - 69[1][3][4]
Density (g/mL at 25°C)	1.61[5]	0.786	0.791[6]	0.659 - 0.6606[1][3]
Viscosity (cP at 25°C)	1.24	0.37	0.55	0.300[1]
UV Cutoff (nm)	Not widely reported	~190-200[7]	~205-210	~195-210[1]
Polarity	Non-polar	Polar aprotic[5][7]	Polar protic[8]	Non-polar[1][9][10]
Flash Point (°C)	None	5.5	11	-22[1]

Chromatographic Performance: A Qualitative Overview

Direct, quantitative comparisons of HFE-7500 against traditional solvents in specific chromatographic applications are not widely available in published literature. However, based on its physicochemical properties, we can infer its potential performance characteristics.

Performance Metric	HFE-7500	Acetonitrile	Methanol	n-Hexane
Elution Strength	Low	High (Reversed-Phase)	Moderate-High (Reversed-Phase)	Very Low (Normal-Phase)
Selectivity	Potentially unique for highly fluorinated or hydrophobic compounds	Good for a wide range of compounds	Different selectivity compared to acetonitrile, particularly for compounds capable of hydrogen bonding	Good for non-polar compounds in normal-phase
Peak Shape	Data not available	Generally provides sharp, symmetrical peaks	Can sometimes lead to broader peaks compared to acetonitrile	Good for non-polar analytes in normal-phase
Pressure Drop	Higher due to higher viscosity	Low, favorable for high flow rates	Higher than acetonitrile	Low
Compatibility	Good with non-polar stationary phases; use as a modifier in reversed-phase and SFC	Excellent in reversed-phase with aqueous mobile phases	Excellent in reversed-phase with aqueous mobile phases	Excellent in normal-phase
Safety	Non-flammable, low toxicity	Flammable, toxic	Flammable, toxic	Flammable, neurotoxin
Environmental Impact	Low Global Warming Potential (GWP), not a Volatile Organic Compound (VOC)	Produces hazardous waste	Produces hazardous waste, but more biodegradable than acetonitrile	Produces hazardous waste

Experimental Protocols: General Methodologies

While specific experimental data for HFE-7500 is limited, the following sections outline general protocols for HPLC and SFC, indicating where HFE-7500 could be integrated.

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

RP-HPLC is a widely used technique for the separation of a broad range of molecules.

Typical Experimental Setup:

• System: A standard HPLC or UHPLC system equipped with a pump, autosampler, column oven, and a suitable detector (e.g., UV-Vis, MS).

• Column: A C18 or C8 column is commonly used for the separation of moderately non-polar to polar compounds.

• Mobile Phase:

  • Aqueous Component (Solvent A): HPLC-grade water, often with an additive like 0.1% formic acid or a buffer to control pH.

  • Organic Modifier (Solvent B): Typically acetonitrile or methanol.

• Gradient Elution: A typical gradient might start with a low percentage of the organic modifier (e.g., 5% B) and increase to a high percentage (e.g., 95% B) over a set time to elute compounds with increasing hydrophobicity.

• Flow Rate: 0.5 - 2.0 mL/min for analytical scale separations.

• Temperature: 25 - 40 °C.

• Detection: UV detection at a specific wavelength (e.g., 254 nm) or mass spectrometry.

Integration of HFE-7500:

Given its non-polar nature, HFE-7500 is not a direct replacement for acetonitrile or methanol in traditional RP-HPLC. However, it could potentially be used as:

• A component in a multi-solvent mobile phase for the separation of highly hydrophobic or fluorinated compounds that are difficult to resolve with standard solvents.

• A diluent for highly hydrophobic samples to improve their injection into a reversed-phase system, although miscibility with the mobile phase must be carefully considered.

Supercritical Fluid Chromatography (SFC)

SFC is a powerful technique that uses a supercritical fluid, typically carbon dioxide, as the primary mobile phase. It is known for its speed and efficiency.

Typical Experimental Setup:

• System: An SFC system with a CO₂ pump, a co-solvent pump, a back-pressure regulator, a column oven, and a detector.

• Column: A variety of columns can be used, including those designed for normal-phase, reversed-phase, or chiral separations.

• Mobile Phase:

  • Primary Fluid: Supercritical CO₂.

  • Co-solvent (Modifier): Typically a polar organic solvent like methanol, ethanol, or isopropanol is added to increase the mobile phase's solvating power.

• Gradient Elution: The percentage of the co-solvent is typically increased during the run to elute more strongly retained compounds.

• Flow Rate: 1 - 5 mL/min.

• Back Pressure: Maintained to ensure CO₂ remains in its supercritical state (typically >73.8 bar).

• Temperature: Above the critical temperature of CO₂ (31.1 °C).

Integration of HFE-7500:

HFE-7500 could be explored as a co-solvent or an additive in SFC, particularly for:

• The separation of highly hydrophobic or fluorinated compounds where traditional modifiers do not provide adequate selectivity.

• Chiral separations, where the unique properties of HFE-7500 might offer different enantioselectivity compared to standard alcohol modifiers.

Visualizing Chromatographic Processes

To better understand the workflows and decision-making processes in chromatography, the following diagrams have been generated.

A typical workflow for a chromatographic analysis.

Key factors influencing solvent selection in chromatography.

Conclusion

HFE-7500 presents a compelling profile as a specialty solvent for chromatography, primarily due to its non-flammable nature, low toxicity, and favorable environmental properties. While it is not a direct, drop-in replacement for traditional polar organic solvents like acetonitrile and methanol in reversed-phase applications, its unique properties may offer advantages in specific niche areas. Its utility is most likely to be found in normal-phase chromatography for the separation of non-polar compounds or as a modifier in both HPLC and SFC for challenging separations of highly hydrophobic or fluorinated analytes.

The lack of extensive, direct comparative studies necessitates further research to fully elucidate the performance of HFE-7500 in various chromatographic modes. Researchers and drug development professionals are encouraged to consider HFE-7500 as a potentially safer and more environmentally friendly option in their method development, particularly when dealing with compounds that are challenging to analyze with conventional solvent systems. As the demand for green chemistry solutions continues to grow, the exploration of novel solvents like HFE-7500 will be crucial in advancing sustainable analytical practices.

References

• 1. Solvents used in HPLC Mobile Phase | Pharmaguideline [pharmaguideline.com]
• 2. veeprho.com [veeprho.com]
• 3. Alternative solvents can make preparative liquid chromatography greener - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Evaluation of injection conditions for preparative supercritical fluid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mtc-usa.com [mtc-usa.com]
• 7. scirp.org [scirp.org]
• 8. Mobile Phase Optimization: A Critical Factor in HPLC [phenomenex.com]
• 9. renyi.hu [renyi.hu]
• 10. Supercritical fluid extraction in natural products analyses - PubMed [pubmed.ncbi.nlm.nih.gov]

Validation of protein stability in 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane

For researchers, scientists, and drug development professionals, ensuring protein stability is a cornerstone of successful therapeutic development and biochemical research. While novel excipients are continually explored for their potential to enhance protein stability, a thorough understanding of established validation methods is crucial for accurate and reliable assessment. This guide provides a comparative overview of traditional protein stability assays and discusses the potential, though not yet extensively documented, role of compounds like 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane.

Introduction to 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane

2-(Trifluoromethyl)-3-ethoxydodecafluorohexane, also known as Novec™ 7500, is a hydrofluoroether (HFE). These compounds are noted for their unique physical and chemical properties, including high density, low surface tension, and chemical inertness. While its primary applications are in heat transfer and as a solvent, its potential use in biological applications, such as the separation and purification of proteins and biomolecules, has been suggested due to its distinct solvation properties. The high fluorine content in its structure hints at potential interactions that could influence protein stability, a concept explored with other fluorinated compounds which have been shown to enhance thermal stability in proteins. However, to date, there is a notable lack of specific experimental data and established protocols for the validation of protein stability directly using 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane.

Established Methods for Protein Stability Validation

In contrast to the limited data on 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane, several well-established and data-rich methods are routinely employed to validate protein stability. These techniques provide quantitative data on a protein's resistance to denaturation under various stresses. The most common methods include Thermal Shift Assay (TSA), Circular Dichroism (CD), and Differential Scanning Calorimetry (DSC).

Comparison of Protein Stability Validation Methods

Method	Principle	Information Provided	Throughput	Sample Consumption	Advantages	Disadvantages
Thermal Shift Assay (TSA) / Differential Scanning Fluorimetry (DSF)	Monitors the thermal unfolding of a protein by detecting the fluorescence of a dye that binds to exposed hydrophobic regions.[1][2][3]	Melting temperature (Tm), which is an indicator of thermal stability.[1][4]	High	Low	Rapid, cost-effective, suitable for high-throughput screening of ligands and buffer conditions.[1][3][4]	Indirect method, fluorescence dye might interfere with some proteins or ligands.
Circular Dichroism (CD) Spectroscopy	Measures the difference in absorption of left- and right-circularly polarized light by a chiral molecule, providing information on the protein's secondary structure.[5][6]	Changes in secondary structure upon heating, allowing for determination of Tm.[5][7]	Low to Medium	Low	Provides direct information about protein secondary structure, versatile for various stress conditions (thermal and chemical).[5][6]	Requires optically transparent buffers, can be sensitive to buffer components.[6]
Differential Scanning Calorimetry (DSC)	Directly measures the heat absorbed by a protein as it unfolds upon heating.[8][9]	Tm, enthalpy (ΔH), and heat capacity (ΔCp) of unfolding, providing a complete thermodynamic profile of protein stability.[8][9]	Low	High	"Gold standard" for thermal stability analysis, provides direct thermodynamic data, highly reproducible.[9][10]	Low throughput, requires larger amounts of concentrated protein, sensitive to sample preparation.

Experimental Protocols for Key Assays

Thermal Shift Assay (TSA) / Differential Scanning Fluorimetry (DSF)

This protocol outlines a typical TSA experiment to determine the melting temperature (Tm) of a protein.

Materials:

• Purified protein of interest

• SYPRO™ Orange dye (or similar fluorescent dye)

• Appropriate buffer for the protein

• Real-time PCR instrument with a thermal melting analysis module

• 96-well PCR plates

Procedure:

• Prepare a master mix: For each condition to be tested, prepare a master mix containing the protein at a final concentration of 2-5 µM and SYPRO™ Orange dye at a final concentration of 5X in the desired buffer.

• Aliquot the master mix: Dispense 20-25 µL of the master mix into the wells of a 96-well PCR plate. Include appropriate controls (buffer only, dye only).

• Seal the plate: Seal the plate with an optically clear seal.

• Centrifuge the plate: Briefly centrifuge the plate to ensure all liquid is at the bottom of the wells.

• Set up the real-time PCR instrument:

  • Set the instrument to collect fluorescence data over a temperature range, typically from 25 °C to 95 °C, with a ramp rate of 1 °C/minute.

  • Select the appropriate excitation and emission wavelengths for the fluorescent dye (e.g., ~470 nm excitation and ~570 nm emission for SYPRO™ Orange).

• Run the experiment: Place the plate in the instrument and start the thermal melting program.

• Data analysis: The instrument software will generate a melt curve by plotting fluorescence intensity versus temperature. The melting temperature (Tm) is the temperature at which the fluorescence is at its midpoint, often determined from the peak of the first derivative of the melt curve.[1]

Workflow for a typical Thermal Shift Assay (TSA) experiment.

Circular Dichroism (CD) Spectroscopy for Thermal Denaturation

This protocol describes how to use CD spectroscopy to monitor the thermal unfolding of a protein.

Materials:

• Purified protein of interest

• Optically transparent buffer (e.g., phosphate buffer)

• CD spectrometer equipped with a temperature controller

• Quartz cuvette with a known path length (e.g., 1 mm)

Procedure:

• Sample preparation: Prepare the protein sample in an appropriate CD-compatible buffer at a concentration of 0.1-0.2 mg/mL. The buffer should have low absorbance in the far-UV region.

• Instrument setup:

  • Turn on the CD spectrometer and the temperature controller, allowing them to warm up.

  • Set the wavelength for monitoring the unfolding, typically at a wavelength where the CD signal change is maximal upon unfolding (e.g., 222 nm for α-helical proteins).

• Baseline correction: Record a baseline spectrum of the buffer alone in the cuvette across the desired temperature range.

• Sample measurement:

  • Load the protein sample into the cuvette.

  • Place the cuvette in the sample holder of the CD spectrometer.

  • Equilibrate the sample at the starting temperature (e.g., 20 °C).

• Thermal melt:

  • Program the instrument to increase the temperature at a controlled rate (e.g., 1 °C/minute) while continuously monitoring the CD signal at the chosen wavelength.

  • Set the final temperature to a point where the protein is expected to be fully unfolded (e.g., 90 °C).

• Data analysis:

  • Subtract the buffer baseline from the sample data.

  • Plot the CD signal as a function of temperature. The resulting curve will show a sigmoidal transition from the folded to the unfolded state.

  • The melting temperature (Tm) is the temperature at the midpoint of this transition.

Experimental workflow for protein thermal denaturation using CD spectroscopy.

Conclusion

The validation of protein stability is a critical step in biopharmaceutical development and fundamental protein science. While the unique properties of 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane suggest a potential for influencing protein behavior, the lack of direct experimental evidence necessitates a reliance on established and well-characterized methods. Techniques such as Thermal Shift Assay, Circular Dichroism, and Differential Scanning Calorimetry provide robust and reproducible data that are essential for making informed decisions about protein formulations and stability. Researchers are encouraged to employ these validated methods to ensure the accuracy and reliability of their protein stability assessments. Further investigation into the effects of hydrofluoroethers like 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane on protein stability could open new avenues for protein formulation, but this will require rigorous experimental validation using the established techniques outlined in this guide.

References

• 1. Current Protocols in Protein Science: Analysis of protein stability and ligand interactions by thermal shift assay - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Thermal shift assay - Wikipedia [en.wikipedia.org]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. criver.com [criver.com]
• 5. file.yizimg.com [file.yizimg.com]
• 6. Using circular dichroism spectra to estimate protein secondary structure - PMC [pmc.ncbi.nlm.nih.gov]
• 7. diva-portal.org [diva-portal.org]
• 8. creative-biostructure.com [creative-biostructure.com]
• 9. info.gbiosciences.com [info.gbiosciences.com]
• 10. news-medical.net [news-medical.net]

A Head-to-Head Comparison: HFE 7500 vs. Fluo-Oil 135 for Microfluidic Applications

For researchers, scientists, and drug development professionals working with droplet microfluidics, the choice of fluorinated oil is critical for experimental success. For years, 3M's Novec™ 7500 (HFE 7500) has been a widely used continuous phase. However, with its production being phased out, a reliable alternative is necessary. This guide provides an in-depth, data-driven comparison of HFE 7500 and a prominent replacement, Fluo-Oil 135, to ensure a seamless transition in your research.

Fluorinated oils are favored in droplet-based microfluidics due to their immiscibility with aqueous solutions, biocompatibility, and gas permeability, which is crucial for cell-based assays.[1] They are essential for a wide range of applications, including digital PCR, single-cell analysis, drug screening, and macromolecular engineering.[1][2] Fluo-Oil 135 has been specifically formulated as a direct replacement for HFE 7500, aiming to provide comparable performance and ensure the continuity of research.[2][3][4][5]

Physico-Chemical Properties: A Close Match

A comparison of the key physical and chemical properties of HFE 7500 and Fluo-Oil 135 reveals a high degree of similarity, suggesting that Fluo-Oil 135 is a suitable drop-in replacement. While the density and viscosity of Fluo-Oil 135 are slightly higher, these differences are generally not expected to significantly impact most microfluidic applications, though minor adjustments to flow rates may be necessary in some sensitive systems.[2][6]

Property	HFE 7500 (Novec™ 7500)	Fluo-Oil™ 135
Appearance	Transparent	Transparent
Boiling Point (°C)	129	135
Viscosity (mPa.s)	1.24	1.72
Density (g/mL)	1.61	1.72

Performance in Microfluidics: Experimental Data

Comparative experiments demonstrate that Fluo-Oil 135 exhibits performance on par with, and in some aspects, superior to HFE 7500 in critical microfluidic applications.

Droplet Generation and Monodispersity

Consistent and uniform droplet generation is fundamental to droplet-based microfluidics. In a direct comparison using a flow-focusing microfluidic device, both oils produced droplets of a similar size and with excellent monodispersity.[1][2]

Oil	Average Droplet Diameter (μm)	Coefficient of Variation (CV)
HFE 7500	110	2.9%
Fluo-Oil 135	110	2.3%

These results indicate that Fluo-Oil 135 can be seamlessly integrated into existing experimental setups without significant alterations to droplet generation protocols.[1][2]

Droplet Stability: Thermocycling and Incubation

The stability of droplets is crucial for applications involving temperature changes, such as PCR, or long-term cell culture. Droplets generated with both oils and stabilized with FluoSurf™ surfactant were subjected to a standard PCR thermocycling protocol and prolonged incubation at 37°C. The results showed no significant impact on droplet size or monodispersity for either oil, confirming the excellent stability of emulsions formed with Fluo-Oil 135.[1][2][6]

Molecular Retention

A key requirement for high-throughput screening and single-cell analysis is the prevention of leakage of molecules between droplets. A comparative study on the retention of fluorescein within droplets showed that Fluo-Oil 135 provides comparable, if not slightly better, retention of the fluorescent dye compared to HFE 7500.[1][2] This makes Fluo-Oil 135 a reliable choice for sensitive assays where cross-contamination must be minimized.

Experimental Protocols

To facilitate the adoption of Fluo-Oil 135, detailed experimental protocols for key microfluidic experiments are provided below.

Droplet Generation Workflow

Caption: Workflow for generating and analyzing water-in-oil droplets.

Methodology:

• Device Preparation: A polydimethylsiloxane (PDMS) microfluidic device with a flow-focusing junction is treated to ensure the channel surfaces are hydrophobic.[1]

• Phase Preparation:

  • Continuous Phase: Prepare a solution of 4% (w/w) FluoSurf™ surfactant in either HFE 7500 or Fluo-Oil 135.

  • Dispersed Phase: Prepare the aqueous solution to be encapsulated (e.g., PBS, a solution containing cells, or reagents for PCR).

• Droplet Generation:

  • Load the continuous and dispersed phases into separate syringes and connect them to the microfluidic device via tubing.

  • Use syringe pumps to control the flow rates. For example, set the oil phase flow rate to 300 µL/hr and the aqueous phase flow rate to 100 µL/hr to generate droplets of approximately 110 µm.[2]

• Data Acquisition and Analysis:

  • Observe droplet formation using an inverted microscope.

  • Record images or videos of the generated droplets.

  • Use image analysis software (e.g., ImageJ) to measure the diameter of a statistically significant number of droplets to determine the average size and coefficient of variation (CV).

Droplet Stability Assay Workflow

Caption: Workflow for assessing droplet stability under different conditions.

Methodology:

• Droplet Generation: Generate a population of water-in-oil droplets as described in the previous protocol.

• Sample Preparation: Divide the collected droplet emulsion into three separate samples.

• Experimental Conditions:

  • Sample 1 (Control): Analyze the droplets immediately after generation.

  • Sample 2 (Thermocycling): Subject the droplets to a typical PCR thermocycling protocol (e.g., 30 cycles of 98°C for 10s, 50°C for 5s, and 72°C for 10s).[1]

  • Sample 3 (Incubation): Incubate the droplets at 37°C for 3 days.[1]

• Analysis: After the respective treatments, analyze each sample for droplet size and monodispersity using microscopy and image analysis software. Compare the results to the control sample to assess stability.

Conclusion

The transition from HFE 7500 to a suitable alternative is a critical consideration for researchers in the field of microfluidics. The available data and experimental evidence strongly support Fluo-Oil 135 as a high-performance replacement. Its comparable physico-chemical properties and robust performance in droplet generation, stability, and molecular retention make it a reliable choice for ensuring the continuity and reproducibility of microfluidic experiments. By following the detailed protocols provided, researchers can confidently integrate Fluo-Oil 135 into their workflows with minimal disruption.

References

• 1. Fluo-Oil 135: A replacement for 3M Novec HFE7500 fluoride oil/e-fluoride fluid – Taichu Technology (Tianjin) Co., Ltd. [techusci.com]
• 2. darwin-microfluidics.com [darwin-microfluidics.com]
• 3. elexansci.com [elexansci.com]
• 4. auroraprosci.com [auroraprosci.com]
• 5. Oils - Emulseo [emulseo.com]
• 6. techusci.com [techusci.com]

A Comparative Guide to the Electrochemical Stability of Novec 7500 and Other Non-Aqueous Solvents

For researchers, scientists, and professionals in drug development, the selection of a suitable non-aqueous solvent is critical for electrochemical applications. The electrochemical stability window (ESW) of a solvent is a paramount parameter, defining the potential range within which the solvent remains electrochemically inert. This guide provides a comparative analysis of the electrochemical stability of 3M™ Novec™ 7500, a hydrofluoroether (HFE), against common non-aqueous solvents such as acetonitrile (ACN) and propylene carbonate (PC).

In contrast, hydrofluoroethers as a class of compounds are noted for their high oxidation stability. Some studies on HFE-containing electrolytes for lithium-ion batteries have reported anodic stability up to 4.6 V vs. Li/Li+. This suggests a promising resistance to oxidation, a crucial characteristic for high-voltage applications.

This guide summarizes the available quantitative data for established non-aqueous solvents and provides a qualitative assessment for Novec™ 7500 based on the properties of related hydrofluoroethers.

Comparative Electrochemical Stability Data

The following table summarizes the electrochemical stability windows for Novec™ 7500 and other commonly used non-aqueous solvents. It is important to note that the electrochemical window is highly dependent on the experimental conditions, including the supporting electrolyte, electrode material, and the presence of impurities like water.[5]

Solvent	Chemical Class	Anodic Limit (V)	Cathodic Limit (V)	Reference Electrode	Notes
Novec™ 7500	Hydrofluoroether (HFE)	Data Not Available	Data Not Available	-	Primarily a heat transfer fluid. HFEs, in general, exhibit high oxidation stability.
Acetonitrile (ACN)	Nitrile	~ +3.0	~ -2.7	SCE	Widely used due to its large electrochemical window and ability to dissolve many electrolytes.[5]
Propylene Carbonate (PC)	Carbonate Ester	Data Varies	Data Varies	-	Known for its wide liquid temperature range and good solvating power for lithium salts.

Experimental Protocols

The determination of a solvent's electrochemical stability window is typically performed using cyclic voltammetry (CV) or linear sweep voltammetry (LSV). Below is a detailed, representative methodology for such an experiment.

Objective: To determine the anodic and cathodic limits of a non-aqueous solvent.

Materials and Equipment:

• Potentiostat/Galvanostat

• Three-electrode electrochemical cell

• Working Electrode (WE): Glassy carbon or platinum disk electrode

• Counter Electrode (CE): Platinum wire or mesh

• Reference Electrode (RE): Saturated Calomel Electrode (SCE) or Silver/Silver Ion (Ag/Ag+) electrode for non-aqueous systems

• Solvent to be tested (e.g., Novec™ 7500, Acetonitrile)

• Supporting Electrolyte: e.g., 0.1 M Tetrabutylammonium hexafluorophosphate (TBAPF6) or Tetrabutylammonium perchlorate (TBAP)

• Inert gas (Argon or Nitrogen) for deaeration

Procedure:

• Electrolyte Preparation: The supporting electrolyte is dissolved in the test solvent to a concentration of approximately 0.1 M. This is done under an inert atmosphere (e.g., in a glovebox) to minimize contamination from water and oxygen.

• Cell Assembly: The three-electrode cell is assembled with the polished working electrode, the counter electrode, and the reference electrode.

• Deaeration: The electrolyte solution is purged with an inert gas for at least 15-20 minutes to remove dissolved oxygen, which can interfere with the measurement.

• Cyclic Voltammetry Measurement:

  • A cyclic voltammogram of the electrolyte solution (without any analyte) is recorded.

  • The potential is initially scanned from the open-circuit potential towards positive potentials at a defined scan rate (e.g., 50-100 mV/s) until a sharp increase in current is observed, indicating the oxidation of the solvent or electrolyte. This is the anodic limit.

  • The potential scan is then reversed towards negative potentials until a sharp increase in current in the opposite direction is observed, indicating the reduction of the solvent or electrolyte. This is the cathodic limit.

  • The potential window is defined as the range between the onset of these sharp current increases.

Visualizing the Experimental Workflow

The following diagram illustrates the logical workflow for determining the electrochemical stability of a non-aqueous solvent.

Caption: Workflow for determining the electrochemical stability window of a non-aqueous solvent.

References

• 1. tmcindustries.com [tmcindustries.com]
• 2. researchgate.net [researchgate.net]
• 3. 3mcanada.ca [3mcanada.ca]
• 4. 3m.com [3m.com]
• 5. researchgate.net [researchgate.net]

Efficiency of peptide synthesis in 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane vs. DMF

For researchers, scientists, and professionals in drug development, the choice of solvent in solid-phase peptide synthesis (SPPS) is a critical factor influencing reaction efficiency, product purity, and environmental impact. While N,N-Dimethylformamide (DMF) has traditionally been the solvent of choice, concerns over its toxicity and recent regulatory restrictions are driving the exploration of safer, "greener" alternatives. This guide provides an objective comparison of the performance of DMF against alternative solvents, supported by experimental data, to aid in the selection of the most appropriate solvent for your research needs.

Executive Summary

The prevailing evidence from comparative studies indicates that alternative solvents, particularly Tetrahydrofuran (THF) and Acetonitrile (ACN), can not only replace DMF but, in some cases, offer superior performance in solid-phase peptide synthesis. These alternatives have been shown to reduce racemization and improve coupling efficiency, especially in the synthesis of challenging peptide sequences. While DMF remains a versatile solvent for SPPS, the data presented in this guide suggests that THF and ACN are excellent, friendlier alternatives that can yield products of higher purity.

Performance Comparison of Solvents in Peptide Synthesis

The efficiency of peptide synthesis is critically dependent on the solvent's ability to facilitate complete and epimerization-free coupling reactions. The following tables summarize quantitative data from comparative studies on the performance of DMF, THF, and ACN in key aspects of peptide synthesis.

Racemization Studies

Racemization, the inversion of stereochemistry at the α-carbon of an amino acid, is a significant side reaction in peptide synthesis that can lead to diastereomeric impurities. The extent of racemization is highly dependent on the solvent used.

Table 1: Racemization in the Synthesis of Z-Phg-Pro-NH₂

Coupling Reagent	Solvent	Yield (%)	DL/LL Isomer Ratio (%)
DIC/HOBt	DMF	94.4	9.9
THF	93.8	8.0
ACN	94.6	4.2
DIC/HOAt	DMF	91.8	3.7
THF	94.1	2.3
ACN	94.1	2.6
DIC/OxymaPure	DMF	94.4	0.9
THF	93.5	0.6
ACN	95.8	0.6
DIC/Oxyma-B	DMF	91.0	1.0
THF	94.6	1.1
ACN	95.0	0.3

Data sourced from a 2015 study in Organic & Biomolecular Chemistry, demonstrating that THF and ACN generally lead to lower levels of racemization compared to DMF, with ACN showing particularly low racemization with DIC/Oxyma-B.[1][2]

Coupling Efficiency in Difficult Sequences

The synthesis of peptides containing sterically hindered amino acids, such as α,α-disubstituted amino acids (e.g., Aib), is a significant challenge in SPPS. The choice of solvent can dramatically impact the success of coupling these residues.

Table 2: Synthesis of Aib-Enkephalin Pentapeptide (H-Tyr-Aib-Aib-Phe-Leu-NH₂) - Purity and Deletion Products

Coupling Additive	Solvent	Purity (%)	des-Aib (%)
HOBt	DMF	50	45
THF	73	25
ACN	75	23
HOAt	DMF	55	42
THF	80	18
ACN	82	16
OxymaPure	DMF	53	43
THF	90	8
ACN	92	6

This table highlights the superior performance of THF and ACN in minimizing the formation of the des-Aib deletion peptide, a common side product in the synthesis of Aib-containing peptides. The combination of OxymaPure with THF or ACN proved to be exceptionally efficient.[1][2]

Experimental Protocols

Detailed methodologies are crucial for reproducing experimental results. The following are generalized protocols for solid-phase peptide synthesis in DMF, THF, and ACN.

General Solid-Phase Peptide Synthesis (SPPS) Protocol

This protocol outlines the fundamental steps of Fmoc-based SPPS. Specific parameters may need to be optimized based on the peptide sequence and resin.

• Resin Swelling: The resin is swelled in the chosen solvent (DMF, THF, or ACN) for 30-60 minutes in a reaction vessel.

• Fmoc Deprotection: The Fmoc protecting group is removed by treating the resin with a 20% solution of piperidine in the respective solvent (e.g., 20% piperidine in DMF). This is typically a two-step process: a short initial treatment (1-5 minutes) followed by a longer treatment (15-20 minutes).

• Washing: The resin is thoroughly washed with the synthesis solvent to remove residual piperidine and byproducts.

• Amino Acid Coupling: The Fmoc-protected amino acid (typically 3-5 equivalents) is pre-activated with a coupling agent (e.g., HBTU, HATU, or DIC/OxymaPure) and a base (e.g., DIPEA) in the synthesis solvent. The activated amino acid solution is then added to the resin and allowed to react for 1-2 hours. For difficult couplings, extended reaction times or double coupling may be necessary.

• Washing: The resin is washed again with the synthesis solvent to remove excess reagents and byproducts.

• Repeat Cycle: Steps 2-5 are repeated for each amino acid in the peptide sequence.

• Final Deprotection and Cleavage: After the final amino acid is coupled, the N-terminal Fmoc group is removed. The peptide is then cleaved from the resin and all side-chain protecting groups are removed using a cleavage cocktail, typically containing trifluoroacetic acid (TFA).

Synthesis of Aib-Enkephalin Pentapeptide

The synthesis of this model peptide was performed manually on a Rink-Amide-AM-ChemMatrix resin.[3] A 1-hour coupling time was used for each amino acid, with a double coupling of 1 hour each for the sterically hindered Aib-Aib bond.[3] Three equivalents of the Fmoc-amino acid, additive, and carbodiimide were used for each coupling step.[3]

Synthesis of Aib-ACP Decapeptide

For the more challenging Aib-ACP decapeptide, a similar manual stepwise synthesis was employed on a Rink-Amide-AM-ChemMatrix resin.[3] A 1-hour coupling time was generally used, with a 2-hour double coupling for the Aib-Aib linkage.[3]

Visualizing the Process: Workflows and Comparisons

To better illustrate the concepts discussed, the following diagrams have been generated using Graphviz.

A generalized workflow for Solid-Phase Peptide Synthesis (SPPS).

A logical comparison of key attributes for DMF, THF, and ACN in peptide synthesis.

The Case for Fluorinated Solvents: A Look to the Future

While direct comparative data for 2-(trifluoromethyl)-3-ethoxydodecafluorohexane in peptide synthesis is not yet available in the peer-reviewed literature, the broader class of fluorinated solvents holds promise. Fluorinated alcohols, such as 1,1,1,3,3,3-hexafluoroisopropanol (HFIP) and 2,2,2-trifluoroethanol (TFE), have been employed in SPPS to disrupt peptide aggregation, a common challenge that can hinder synthesis efficiency. These solvents exhibit unique properties, including high polarity and low nucleophilicity, which can be advantageous in certain synthetic contexts. Further research is warranted to explore the potential of other fluorinated solvents, like 2-(trifluoromethyl)-3-ethoxydodecafluorohexane, as viable and potentially superior alternatives in peptide synthesis.

Conclusion

The data strongly supports the use of THF and ACN as effective and more environmentally friendly alternatives to DMF in solid-phase peptide synthesis.[1][2] These solvents have demonstrated the ability to reduce racemization and improve coupling efficiency, leading to higher purity peptide products, particularly for challenging sequences.[1][2] As the field of peptide synthesis continues to evolve, the adoption of greener and more efficient solvent systems will be crucial for sustainable and high-quality peptide production. Researchers are encouraged to consider these alternatives in their synthetic strategies to enhance both the quality of their research and their environmental stewardship.

References

• 1. Peptide synthesis beyond DMF: THF and ACN as excellent and friendlier alternatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Peptide synthesis beyond DMF: THF and ACN as excellent and friendlier alternatives - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]

Navigating the Invisible: A Comparative Guide to the Cross-Reactivity of HFE-7500 in Biological Assays

For researchers, scientists, and drug development professionals, the inertness of solvents and media is paramount to the integrity of experimental data. This guide provides a comparative analysis of 3M™ Novec™ 7500 Engineered Fluid (HFE-7500), a hydrofluoroether, and its common alternatives in the context of biological assays. While widely regarded for its biocompatibility, understanding its potential for cross-reactivity is crucial for accurate and reproducible results.

This document delves into the available data on the performance of HFE-7500 and similar fluorinated fluids in sensitive biological applications. It also provides detailed experimental protocols for researchers to assess the potential for interference within their specific assay systems.

Performance Comparison of HFE-7500 and Alternatives

Hydrofluoroethers (HFEs) and perfluorocarbons (PFCs) are favored in many biological applications, particularly in droplet-based microfluidics, for their high gas permeability, chemical inertness, and immiscibility with aqueous solutions. However, their potential to interact with assay components or affect cellular behavior is a critical consideration.

Property	HFE-7500	Fluorinert™ FC-40	Mineral Oil	Silicone Oil
Chemical Class	Hydrofluoroether (HFE)	Perfluorocarbon (PFC)	Hydrocarbon	Polydimethylsiloxane (PDMS)
Primary Use in Bioassays	Droplet microfluidics, cell culture overlay	Droplet microfluidics, cryopreservation	Droplet microfluidics, PCR oil	Cell culture overlay, lubricant
Biocompatibility	Generally considered good, but some studies show potential for cytotoxicity with residual amounts.[1]	Generally considered good for short-term culture.	Variable, can be cytotoxic.	Generally good.
PDMS Swelling	Low	Low	High	High
Gas Permeability	High	High	Low	Moderate
Viscosity (at 25°C, mPa·s)	~1.24	~4.1	Variable (typically higher)	Variable
Boiling Point (°C)	~130	~165	>200	Variable
Potential for Assay Interference	Can affect absorbance readings in droplet-based assays without refractive index matching.[2] Residual amounts may impact cell viability.[1]	Generally low, but can leach impurities.	High potential for interference with optical measurements and extraction of nonpolar molecules.	Can leach siloxanes, potentially interfering with mass spectrometry and other sensitive detection methods.

Experimental Evidence of Cross-Reactivity

While direct comparative studies on the cross-reactivity of HFE-7500 in a wide range of standard biological assays are limited, some key findings from its application in microfluidics and cell culture provide important insights:

• Cell Viability: A study on the microfluidic production of cell-containing hydrogel particles found that residual HFE-7500 had a toxic effect on the growth of encapsulated colon cancer cells, with cell viability dropping to zero within 120 hours.[1] This contrasts with the general assumption of its inertness and highlights the importance of thorough removal of the oil phase in cell-based applications.

• Enzyme Assays in Droplets: In ultra-high-throughput enzyme screening using droplet microfluidics, HFE-7500 is a common continuous phase.[2] However, to mitigate light scattering at the droplet interface which can interfere with absorbance readings, refractive index (RI) matching compounds are sometimes added to the HFE-7500 oil.[2] This modification, while improving signal quality, can reduce emulsion stability, indicating a potential trade-off and a form of indirect interference.[2]

• Long-Term Cell Culture: Some sources suggest that HFE-7500 is suitable for long-term cell culture experiments in droplet-based systems, citing its good biocompatibility.[3] However, unpublished data mentioned in one review suggests that HFE-7500 might be detrimental to cell survival when used with certain surfactants. This underscores the importance of considering the entire system (oil, surfactant, and cells) when assessing biocompatibility.

Experimental Protocols for Assessing Cross-Reactivity

To empower researchers to validate the suitability of HFE-7500 or its alternatives for their specific needs, the following detailed experimental protocols are provided.

Protocol 1: Assessment of Solvent Interference in an Enzyme-Linked Immunosorbent Assay (ELISA)

This protocol is designed to determine if the presence of residual HFE-7500 or an alternative solvent affects the signal generation in a standard sandwich ELISA.

References

• 1. Evaporation-based microfluidic production of oil-free cell-containing hydrogel particles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ultra-High-Throughput Absorbance-Activated Droplet Sorting for Enzyme Screening at Kilohertz Frequencies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. en.fluidiclab.com [en.fluidiclab.com]

A Comparative Analysis of Novec 7500 and Mineral Oil for High-Voltage Transformer Cooling

For Researchers, Scientists, and Drug Development Professionals Seeking Advanced Thermal Management Solutions

In the realm of high-voltage transformers, effective cooling is paramount to ensure operational reliability, longevity, and safety. The choice of a dielectric coolant plays a pivotal role in the thermal management of these critical assets. This guide provides an objective comparison of 3M™ Novec™ 7500 Engineered Fluid and traditional mineral oil, two distinct dielectric coolants, for cooling high-voltage transformers. The comparison is supported by an analysis of their key physical properties and a detailed experimental protocol for performance evaluation.

Executive Summary

Novec 7500, a fluorinated ether, presents itself as a modern alternative to conventional mineral oil for transformer cooling applications. Its primary advantages lie in its non-flammable nature, high dielectric strength, and low viscosity, which can lead to enhanced cooling efficiency and improved safety. Mineral oil, the industry standard for decades, is a well-understood and cost-effective coolant. However, it is flammable and its performance can be influenced by impurities and temperature fluctuations. This guide will delve into a quantitative comparison of their properties and outline a rigorous experimental methodology to benchmark their performance in a simulated high-voltage transformer environment.

Data Presentation: A Head-to-Head Comparison

The following table summarizes the key quantitative data for Novec 7500 and a typical transformer mineral oil. This data is crucial for understanding their potential performance as transformer coolants.

Property	Novec 7500	Transformer Mineral Oil	Units
Dielectric Strength	~35 (at 2.5 mm gap)	>30 (new, for voltages ≤72.5 kV)	kV
Thermal Conductivity at 25°C	~0.069	~0.126	W/m·K
Kinematic Viscosity at 40°C	~0.77	7-8 (high quality)	cSt
Boiling Point	128	>140 (Flash Point)	°C
Pour Point	-100	-40 to -50	°C
Flammability	Non-flammable	Flammable	-
Density at 25°C	1614	~880	kg/m ³

Experimental Protocols: A Framework for Benchmarking

To provide a definitive comparison of Novec 7500 and mineral oil for high-voltage transformer cooling, a standardized experimental protocol is essential. The following methodology outlines a comprehensive approach to evaluate their performance under controlled conditions.

Objective

To quantitatively compare the cooling performance and electrical insulation properties of Novec 7500 and mineral oil in a simulated high-voltage transformer environment under various load conditions.

Materials and Equipment

• A model transformer with a known heat load capacity, equipped with windings and a core.

• A sealed containment vessel for the model transformer, designed to hold the coolant.

• A heat exchanger system (e.g., radiator or cold plate) to dissipate heat from the coolant.

• A pump to circulate the coolant (for forced convection testing).

• A high-voltage power supply to energize the transformer windings.

• A data acquisition system with thermocouples to measure temperatures at multiple points (windings, core, coolant inlet/outlet, ambient).

• A flow meter to measure the coolant flow rate.

• A dielectric strength tester (ASTM D1816 or IEC 60156 standard).

• Samples of Novec 7500 and new, clean transformer mineral oil.

Experimental Procedure

• Preparation:

  • Thoroughly clean and dry the model transformer and containment vessel to remove any residual contaminants.

  • Install thermocouples at critical locations on the transformer windings and core.

  • Fill the containment vessel with the first test coolant (e.g., mineral oil) to the specified level, ensuring the transformer is fully submerged.

  • Connect the cooling system (heat exchanger and pump, if applicable).

• Natural Convection Test (ONAN - Oil Natural, Air Natural):

  • With the circulation pump off, apply a specific, constant electrical load to the transformer to generate heat.

  • Monitor and record the temperatures at all thermocouple locations, coolant temperature, and ambient temperature at regular intervals until a steady-state temperature is reached (i.e., temperatures no longer change significantly over time).

  • Record the time taken to reach steady-state.

  • Repeat this procedure for several increasing load levels.

• Forced Convection Test (OFAF - Oil Forced, Air Forced):

  • Engage the circulation pump at a constant flow rate.

  • Apply the same series of constant electrical loads to the transformer as in the natural convection test.

  • Monitor and record the temperatures at all locations until a steady-state is achieved for each load level.

  • Record the time taken to reach steady-state.

  • Repeat the test for different coolant flow rates.

• Dielectric Strength Testing:

  • Before and after each set of thermal performance tests (natural and forced convection), take a sample of the coolant.

  • Measure the dielectric strength of the coolant samples according to ASTM D1816 or IEC 60156 standards. This will assess any degradation of the coolant's insulating properties due to thermal stress.

• Coolant Changeover:

  • Carefully drain the first coolant from the system.

  • Thoroughly clean and dry the entire system to avoid cross-contamination.

  • Fill the system with the second coolant (Novec 7500) and repeat steps 2 through 4 under identical conditions (load levels, flow rates, ambient temperature).

Data Analysis

• Plot the steady-state temperatures of the transformer windings and core as a function of the applied load for both coolants and for both natural and forced convection.

• Calculate the thermal resistance of the cooling system for each coolant under each condition.

• Compare the time taken to reach steady-state for both coolants.

• Analyze the change in dielectric strength of each coolant before and after the thermal tests.

Mandatory Visualization

The following diagrams illustrate the experimental workflow and the logical relationships of key properties for an ideal transformer coolant.

Caption: Experimental workflow for comparing transformer coolants.

Caption: Key properties of an ideal transformer coolant.

Discussion and Conclusion

Based on the physical properties, Novec 7500 offers several potential advantages over mineral oil for high-voltage transformer cooling. Its significantly lower viscosity suggests superior performance in both natural and forced convection cooling, potentially leading to lower operating temperatures for the transformer windings and core. Furthermore, its non-flammable nature provides a significant safety improvement, reducing the risk of fire in the event of a transformer fault.

Conversely, mineral oil has a higher thermal conductivity, which is a desirable trait for heat transfer. It is also a well-established and more economical option. The trade-off between Novec 7500's lower viscosity and mineral oil's higher thermal conductivity in overall heat transfer performance would be a key outcome of the proposed experimental benchmark.

The decision to use Novec 7500 or mineral oil will ultimately depend on the specific application's requirements, including safety regulations, performance needs, and budget constraints. For applications where fire safety is a critical concern and enhanced cooling performance is desired, Novec 7500 presents a compelling, albeit more premium, alternative. For standard applications with less stringent fire safety requirements, mineral oil remains a viable and cost-effective solution. The execution of the detailed experimental protocol outlined in this guide would provide the definitive data needed to make an informed decision for specific high-voltage transformer cooling scenarios.

3-Ethoxyperfluoro(2-methylhexane): A Viable Laboratory Alternative to Traditional PFCs?

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals

The landscape of laboratory solvents is undergoing a significant transformation, driven by a growing need for safer and more environmentally sustainable alternatives. Perfluorocarbons (PFCs), long favored for their chemical inertness and unique solvent properties, are now under scrutiny due to their high global warming potential (GWP) and extreme persistence in the environment. This guide provides a comprehensive comparison of 3-Ethoxyperfluoro(2-methylhexane), a hydrofluoroether (HFE) marketed as Novec™ 7500, with traditional PFCs like perfluorodecalin and perfluorohexane, to assess its suitability as a substitute in the laboratory.

Executive Summary

3-Ethoxyperfluoro(2-methylhexane) emerges as a promising alternative to conventional PFCs in many laboratory applications. Its primary advantage lies in a significantly lower environmental impact, particularly its reduced global warming potential and shorter atmospheric lifetime. While it shares the desirable characteristics of chemical inertness and non-flammability with PFCs, its solvent properties and material compatibility exhibit some differences that require careful consideration for specific applications. This guide presents a detailed analysis of its performance characteristics, supported by physicochemical data and a generalized experimental protocol for evaluation.

Performance Comparison: Physicochemical and Environmental Properties

The selection of a laboratory solvent hinges on a combination of its physical, chemical, and environmental properties. The following tables summarize the key quantitative data for 3-Ethoxyperfluoro(2-methylhexane) in comparison to two commonly used PFCs, perfluorodecalin and perfluorohexane.

Table 1: Physicochemical Properties

Property	3-Ethoxyperfluoro(2-methylhexane)	Perfluorodecalin	Perfluorohexane
Chemical Formula	C₉H₅F₁₅O	C₁₀F₁₈	C₆F₁₄
Molecular Weight ( g/mol )	414.11	462.08	338.04
Boiling Point (°C)	128	142	56
Melting Point (°C)	-100	-10	-90
Density (g/mL at 25°C)	1.61	1.94	1.68
Vapor Pressure (kPa at 25°C)	3.5	0.7	30.9
Solubility in Water	Low	Insoluble	Insoluble

Table 2: Environmental and Safety Profile

Property	3-Ethoxyperfluoro(2-methylhexane)	Perfluorodecalin	Perfluorohexane
Global Warming Potential (100-year)	~300-500	~7,400-9,000	~9,300
Ozone Depletion Potential (ODP)	0	0	0
Atmospheric Lifetime (years)	~4.1	>1000	~3,200
Flash Point	None	None	None
Toxicity Profile	Low acute toxicity	Low acute toxicity	Low acute toxicity

Experimental Protocols for Evaluating Solvent Substitution

Transitioning to a new laboratory solvent requires a systematic evaluation to ensure it meets the specific demands of the intended application without compromising experimental outcomes. Below is a detailed methodology for assessing the performance of 3-Ethoxyperfluoro(2-methylhexane) as a substitute for a traditional PFC.

Objective:

To determine the suitability of 3-Ethoxyperfluoro(2-methylhexane) as a direct or co-solvent replacement for a conventional PFC in a specific laboratory procedure (e.g., organic synthesis, extraction, or chromatography).

Materials:

• 3-Ethoxyperfluoro(2-methylhexane) (Novec™ 7500)

• Incumbent PFC solvent (e.g., perfluorodecalin, perfluorohexane)

• All necessary reagents and starting materials for the selected laboratory procedure

• Standard laboratory glassware and equipment

• Analytical instrumentation for performance assessment (e.g., NMR, HPLC, GC-MS)

• Elastomeric materials for compatibility testing (e.g., O-rings, septa)

Methodology:

• Solubility Assessment:

  • Qualitatively assess the solubility of all reactants, catalysts, and expected products in both 3-Ethoxyperfluoro(2-methylhexane) and the incumbent PFC at the intended reaction temperature.

  • Quantitatively determine the solubility of key components if precise concentration control is critical, using techniques like UV-Vis spectroscopy or gravimetric analysis.

• Performance in a Model Reaction/Procedure:

  • Select a well-characterized reaction or procedure that is representative of the intended application.

  • Run the procedure in parallel using 3-Ethoxyperfluoro(2-methylhexane) and the incumbent PFC as the solvent system. Maintain identical reaction conditions (temperature, time, stoichiometry) for both experiments.

  • Monitor the reaction progress using an appropriate analytical technique (e.g., TLC, in-situ IR).

  • Upon completion, isolate the product and calculate the yield.

  • Analyze the purity of the product using high-resolution techniques (e.g., NMR, HPLC, GC-MS) to identify any differences in by-product formation.

• Material Compatibility Study:

  • Immerse samples of commonly used elastomeric materials (e.g., Viton™, Kalrez®, Buna-N) in both 3-Ethoxyperfluoro(2-methylhexane) and the incumbent PFC.

  • Maintain the immersion at the maximum expected operating temperature for a relevant duration (e.g., 24-72 hours).

  • After immersion, visually inspect the elastomers for any signs of swelling, degradation, or discoloration.

  • Measure changes in mass and dimensions to quantify the extent of solvent absorption. Note that hydrofluoroethers like 3-Ethoxyperfluoro(2-methylhexane) may be more prone to extracting plasticizers from certain elastomers.

• Work-up and Purification Evaluation:

  • Assess the ease of solvent removal post-reaction (e.g., via rotary evaporation or distillation), considering the boiling point and vapor pressure differences.

  • Evaluate the performance of 3-Ethoxyperfluoro(2-methylhexane) in liquid-liquid extractions, noting its phase separation characteristics with common organic and aqueous solvents.

  • If applicable, assess its suitability as a mobile phase component in chromatographic separations.

Visualizing the Path to Substitution

The decision to substitute a laboratory solvent can be visualized as a logical workflow, ensuring all critical aspects are considered.

Caption: A generalized workflow for evaluating the substitution of a traditional PFC with 3-Ethoxyperfluoro(2-methylhexane).

Logical Framework for Solvent Selection

The choice between these fluorinated solvents can be broken down into a logical decision-making process based on key performance and impact criteria.

Caption: A decision tree for assessing the suitability of 3-Ethoxyperfluoro(2-methylhexane) as a PFC replacement.

Conclusion

3-Ethoxyperfluoro(2-methylhexane) presents a compelling case as a more environmentally responsible alternative to traditional PFCs for various laboratory applications. Its significantly lower GWP and shorter atmospheric lifetime are crucial advantages in the context of sustainable research and development. While it maintains the beneficial properties of high thermal stability, chemical inertness, and non-flammability, its distinct solvent characteristics and potential for plasticizer extraction from certain elastomers necessitate careful, application-specific evaluation. By following a structured experimental protocol, researchers can confidently determine its suitability for their specific needs, thereby contributing to a safer and more sustainable laboratory environment without compromising scientific rigor.

Safety & Regulatory Compliance

Proper Disposal of 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane: A Comprehensive Guide for Laboratory Professionals

This document provides essential safety and logistical information for the proper disposal of 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane (CAS No. 297730-93-9), a hydrofluoroether also known under the trade name Novec™ 7500. The following procedures are designed to ensure the safety of laboratory personnel and to minimize environmental impact, adhering to current regulatory guidelines for per- and polyfluoroalkyl substances (PFAS).

Immediate Safety and Handling Precautions

Prior to initiating any disposal procedure, it is imperative to handle 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane waste with the appropriate personal protective equipment (PPE). This compound can cause skin, eye, and respiratory irritation.

Recommended Personal Protective Equipment:

• Gloves: Chemical-resistant gloves (e.g., nitrile, neoprene).

• Eye Protection: Safety glasses with side shields or chemical splash goggles.

• Protective Clothing: A lab coat or chemical-resistant apron.

• Respiratory Protection: Use in a well-ventilated area or a chemical fume hood. If there is a risk of inhalation, a respirator with an organic vapor cartridge may be necessary.

Waste Characterization and Segregation

2-(Trifluoromethyl)-3-ethoxydodecafluorohexane is a halogenated organic compound. As such, it must be collected and disposed of as hazardous waste. It is crucial to prevent this chemical from entering drains or the environment, as it may be harmful to aquatic life with long-lasting effects.

Key Segregation Steps:

• Collect waste 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane in a dedicated, properly labeled hazardous waste container.

• Do not mix this waste with non-halogenated solvents or other incompatible waste streams.

• The container must be made of a material compatible with the chemical and be securely sealed.

Recommended Disposal Procedure

The primary and most effective method for the disposal of 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane is high-temperature incineration . This process is necessary to break the strong carbon-fluorine bonds characteristic of PFAS compounds.

Step-by-Step Disposal Plan:

• Waste Collection:

  • Carefully transfer the waste chemical from its original container or experimental apparatus into a designated hazardous waste container using a funnel to avoid spills.

  • Ensure the exterior of the waste container remains clean.

• Labeling:

  • Clearly label the waste container with "Hazardous Waste," the full chemical name "2-(Trifluoromethyl)-3-ethoxydodecafluorohexane," the CAS number "297730-93-9," and any other pertinent hazard information (e.g., "Halogenated Organic Waste").

• Storage:

  • Store the sealed waste container in a designated hazardous waste accumulation area within the laboratory.

  • This area should be well-ventilated, away from heat sources, and separate from incompatible materials.

• Arranging for Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor to arrange for pickup and disposal.

  • Provide the contractor with the Safety Data Sheet (SDS) for the chemical.

• Transportation and Final Disposal:

  • The licensed waste disposal contractor will transport the waste to a permitted industrial waste facility.

  • The facility must be equipped for the high-temperature incineration of halogenated organic waste. Combustion byproducts will include hydrogen fluoride (HF), which requires specialized off-gas treatment systems (e.g., scrubbers).

Note on Quantitative Data: At present, there is no standardized, publicly available quantitative data table detailing specific operational parameters (e.g., precise temperatures, residence times) for the incineration of 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane for laboratory professionals. These parameters are determined and validated by the specialized, permitted hazardous waste incineration facilities in accordance with their operational permits and regulatory requirements, such as those outlined in the U.S. Environmental Protection Agency's (EPA) interim guidance on the destruction and disposal of PFAS.[1]

Spill Management Protocol

In the event of a spill, follow these procedures:

• Evacuate and Ventilate: Evacuate non-essential personnel from the immediate area and ensure adequate ventilation.

• Containment: For larger spills, use dikes to prevent entry into sewer systems or bodies of water.[2][3]

• Absorption: Absorb the spilled material with an inert, non-combustible absorbent such as sand, earth, or vermiculite.

• Collection: Carefully collect the absorbed material and place it in a sealed, labeled container for hazardous waste.

• Decontamination: Clean the spill area thoroughly with an appropriate solvent and then soap and water. Collect all cleaning materials as hazardous waste.

• Disposal: Dispose of the contaminated materials through the same hazardous waste stream as the chemical itself.

Regulatory Framework

The disposal of 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane is governed by regulations for hazardous waste and, more specifically, by emerging guidelines for PFAS. In the United States, the EPA provides guidance on the destruction and disposal of PFAS, recommending high-temperature incineration as a viable method.[1] In the European Union, regulations are also moving towards stricter controls on PFAS, including their presence in waste streams. It is the responsibility of the waste generator to comply with all local, regional, national, and international regulations.

Visualized Disposal Workflow

The following diagram illustrates the decision-making and operational workflow for the proper disposal of 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane.

Caption: Disposal workflow for 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane.

References

• 1. montrose-env.com [montrose-env.com]
• 2. food-safety.com [food-safety.com]
• 3. U.S. EPA’s Updated 2024 Interim Guidance on the Destruction and Disposal of PFAS - ALL4 [all4inc.com]

Personal protective equipment for handling 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane

For Researchers, Scientists, and Drug Development Professionals: Your comprehensive resource for the safe and effective handling of 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane (CAS: 297730-93-9), also known as Novec™ 7500 Engineered Fluid. This guide provides immediate, essential safety protocols, operational procedures, and disposal plans to ensure laboratory safety and build confidence in chemical handling.

This fluorinated ether is recognized for its unique properties, including high thermal stability and low toxicity, making it a valuable solvent and heat-transfer fluid in various applications.[1] Adherence to proper safety measures is crucial for minimizing risks and ensuring a safe laboratory environment.

Hazard Identification and Personal Protective Equipment (PPE)

This chemical can cause skin and serious eye irritation, and may also cause respiratory irritation.[2] Therefore, the use of appropriate Personal Protective Equipment is mandatory.

Recommended Personal Protective Equipment:

Protection Type	Specific Recommendations	Rationale
Eye/Face Protection	Safety glasses with side shields or chemical goggles. A face shield may be necessary in situations with a high potential for splashing.[2]	To protect against eye irritation or serious eye damage from splashes or vapors.[3]
Hand Protection	Chemically resistant gloves (e.g., neoprene, butyl rubber). It is crucial to check the glove manufacturer's compatibility chart.	To prevent skin contact, which can cause irritation.[3]
Body Protection	Laboratory coat. For larger quantities or splash-prone procedures, a chemical-resistant apron or coveralls are recommended.[3]	To protect the skin from accidental contact.
Respiratory Protection	To be used in a well-ventilated area, preferably a chemical fume hood.[2] If ventilation is inadequate, a NIOSH- or CEN-certified respirator should be used.[3]	To avoid inhalation of vapors, which may cause respiratory irritation.[3]

Operational Plan: Step-by-Step Handling and Storage

1. Engineering Controls:

• Always handle this chemical in a well-ventilated area.[2]

• For procedures that may generate vapors, a certified chemical fume hood is required.

2. General Handling:

• Avoid contact with eyes, skin, and clothing.[3]

• Do not breathe mist, vapors, or spray.[2]

• Wash hands thoroughly after handling.[3]

• When handling, do not eat, drink, or smoke.[3]

3. Storage:

• Store in a cool, dry, and well-ventilated area.[3]

• Keep containers tightly closed when not in use.[3]

• Store away from incompatible materials such as strong oxidizing agents.[3]

Experimental Protocol: Use as a Cleaning Solvent (Vapor Degreasing)

While specific experimental protocols for 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane are proprietary to industrial applications, a general procedure for its use as a cleaning solvent in a laboratory setting, based on similar hydrofluoroethers, is as follows:

Objective: To remove light oils, greases, and particulates from a substrate.

Materials:

• 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane

• Vapor degreasing apparatus

• Substrate to be cleaned

• Appropriate PPE

Procedure:

• Preparation: Ensure the vapor degreaser is clean and in good working order. Don all required PPE.

• Solvent Charging: Carefully pour 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane into the boil sump of the vapor degreaser.

• System Start-up: Turn on the vapor degreaser, allowing the solvent to heat to its boiling point and create a vapor zone.

• Cleaning Cycle: a. Place the soiled substrate in a basket and slowly lower it into the vapor zone. Vapors will condense on the cooler part, dissolving the contaminants. b. For more stubborn soils, the substrate can be immersed in the boil sump, followed by a rinse in the rinse sump (if available).

• Final Rinse and Drying: A final hold in the vapor zone will rinse the part with clean, distilled solvent.

• Part Removal: Slowly remove the substrate from the vapor zone, allowing it to dry completely before removal from the apparatus.

• Shutdown: Turn off the vapor degreaser and allow it to cool down. Keep the container of the chemical tightly sealed.

Disposal Plan: Spills and Waste Management

Accidental Release Measures:

• Minor Spills:

  • Evacuate the immediate area and ensure adequate ventilation.

  • Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g., sand, earth, vermiculite).[2]

  • Collect the absorbed material into a suitable, labeled container for disposal.[2]

  • Clean the spill area with a suitable solvent, and dispose of cleaning materials as hazardous waste.

• Major Spills:

  • Evacuate the area immediately.

  • Alert your institution's emergency response team.

Waste Disposal:

• Waste containing this chemical must be treated as hazardous waste.

• Collect all waste, including contaminated materials and excess reagents, in a clearly labeled, sealed container.

• Consult with your institution's environmental health and safety department or a licensed waste management company for proper disposal procedures, which may include incineration or burial in a licensed landfill.[3]

• Do not dispose of this chemical down the drain or into the environment.[4]

Quantitative Data Summary

The following table summarizes key quantitative data for 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane:

Property	Value	Reference
Molecular Formula	C9H5F15O	[5]
Molecular Weight	414.11 g/mol	[5]
Appearance	Colorless Liquid	[5]
Boiling Point	130 °C	[5]
Melting Point	-100 °C	[5]
Density	1.61 g/cm³	[5]
Vapor Pressure	8.466 hPa at 20°C	[5]
Flash Point	36.1 °C	[6]
Solubility	Soluble in Chloroform, Slightly soluble in Methanol	[6]
logP (Octanol-water partition coefficient)	6 at 23°C	[5]
Oral LD50 (rat)	> 2000 mg/kg bw	[4]
Dermal LD50 (rat)	> 2000 mg/kg bw	[4]
LC50 (Oryzias latipes, 96h)	> 10 mg/L	[4]
EC50 (Daphnia magna, 48h)	3475 mg/L	[4]

Workflow Diagram

References

• 1. Buy 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane | 297730-93-9 [smolecule.com]
• 2. acota.co.uk [acota.co.uk]
• 3. aztech.cz [aztech.cz]
• 4. WO2001027217A1 - Hydrofluoroether as a heat-transfer fluid - Google Patents [patents.google.com]
• 5. ecolink.com [ecolink.com]
• 6. besttechnologyinc.com [besttechnologyinc.com]